Methyl 4-(1-oxoisoindolin-2-yl)benzoate

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 4-(1-oxoisoindolin-2-yl)benzoate: Synthesis, Properties, and Therapeutic Potential

Executive Summary

The isoindolinone scaffold is a privileged heterocyclic motif that forms the core of numerous biologically active compounds and functional materials. Its rigid, planar structure, combined with diverse substitution possibilities, makes it a cornerstone in modern medicinal chemistry. This guide provides a comprehensive technical overview of a key derivative, Methyl 4-(1-oxoisoindolin-2-yl)benzoate, intended for researchers, scientists, and professionals in drug development. We will delve into its structural and physicochemical properties, detail robust synthetic methodologies with mechanistic insights, and explore its established and potential applications, particularly as an anticancer agent. This document is structured to provide not just data, but a foundational understanding of the compound's chemistry and biological relevance, grounded in authoritative scientific literature.

The Isoindolinone Core: A Scaffold of Significance

The 1-isoindolinone ring system is a bicyclic lactam found in several natural alkaloids, including vitedoamine A and chilenine. Its derivatives have garnered significant attention due to their wide spectrum of pharmacological activities, including anxiolytic, anti-inflammatory, and potent cytotoxic effects against various cancer cell lines.[1] The mechanism of action for many isoindolinone-based agents involves the inhibition of key enzymes critical for cancer cell survival and proliferation, such as Poly (ADP-ribose) polymerase (PARP) and carbonic anhydrases (CAs).[2][3]

Methyl 4-(1-oxoisoindolin-2-yl)benzoate serves as an exemplary model of this class. The N-substitution with a methyl benzoate moiety provides a critical handle for modulating the molecule's pharmacokinetic and pharmacodynamic properties, including lipophilicity and target binding affinity, making it a valuable lead compound in drug discovery programs.[4]

Structural & Physicochemical Characteristics

The structural integrity and physicochemical properties of a compound are paramount to its function and application. Methyl 4-(1-oxoisoindolin-2-yl)benzoate is a colorless solid characterized by the fusion of the isoindolinone core and the N-aryl benzoate substituent.[4]

Key Properties

A summary of the primary physicochemical data for Methyl 4-(1-oxoisoindolin-2-yl)benzoate is presented below.

Property	Value	Source
IUPAC Name	methyl 4-(1-oxoisoindolin-2-yl)benzoate	[4]
CAS Number	114341-21-8	[4]
Molecular Formula	C₁₆H₁₃NO₃	[4]
Molecular Weight	267.28 g/mol	[4]
Melting Point	217-221 °C	[4]
Canonical SMILES	COC(=O)C1=CC=C(C=C1)N2CC3=CC=CC=C3C2=O	[4]
InChI Key	FCANVCFMQOWSCK-UHFFFAOYSA-N	[4]

Predicted Spectroscopic Profile

Spectroscopy	Predicted Characteristic Peaks / Shifts	Rationale & Cited Analogues
¹H NMR	δ ~8.1 ppm (d, 2H), ~7.5-7.9 ppm (m, 6H), ~4.8 ppm (s, 2H), ~3.9 ppm (s, 3H)	Aromatic protons on the benzoate ring ortho to the ester are expected downfield (~8.1 ppm). Other aromatic protons would appear between 7.5-7.9 ppm. The benzylic CH₂ of the isoindolinone ring is a characteristic singlet around 4.8 ppm. The methyl ester singlet appears around 3.9 ppm. (Analogues: Methyl 4-methylbenzoate, N-substituted isoindolinones).[5][6]
¹³C NMR	δ ~168 ppm (C=O, lactam), ~166 ppm (C=O, ester), ~120-145 ppm (aromatic C), ~52 ppm (OCH₃), ~50 ppm (CH₂)	The two carbonyl carbons are distinct and appear at the lowest field. A complex series of signals in the aromatic region represents the 10 unique aromatic carbons. The methyl ester and benzylic carbons are expected in the 50-55 ppm range. (Analogues: Methyl benzoate, N-substituted isoindolinones).[7]
IR (KBr)	~1725 cm⁻¹ (C=O, ester), ~1680 cm⁻¹ (C=O, lactam), ~1600 cm⁻¹ (C=C, aromatic), ~1280 cm⁻¹ (C-O, ester)	The ester carbonyl stretch is typically at a higher wavenumber than the lactam carbonyl. Aromatic C=C stretching and the prominent C-O stretch of the ester are expected. (Analogues: Methyl benzoate, general amides/lactams).[8][9]

Synthesis and Mechanistic Considerations

The synthesis of N-substituted isoindolinones can be achieved through several strategic pathways. The most common and reliable method involves the condensation of an amine with a phthalic acid derivative, such as 2-formylbenzoic acid or phthalic anhydride.[4]

Synthetic Workflow

The diagram below illustrates a robust and widely applicable synthetic route from 2-formylbenzoic acid and methyl 4-aminobenzoate. This method proceeds via a Schiff base formation followed by an intramolecular cyclization and reduction sequence, often achievable in a one-pot reaction.

Caption: Synthetic workflow for Methyl 4-(1-oxoisoindolin-2-yl)benzoate.

Detailed Experimental Protocol

This protocol describes the synthesis via the condensation of methyl 4-aminobenzoate with 2-formylbenzoic acid.

Materials:

• Methyl 4-aminobenzoate (1.0 eq)

• 2-Formylbenzoic acid (1.05 eq)

• Glacial Acetic Acid (catalytic amount, ~5 mol%)

• Toluene

• Sodium Bicarbonate (5% aqueous solution)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethanol (for recrystallization)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add methyl 4-aminobenzoate (1.0 eq), 2-formylbenzoic acid (1.05 eq), and toluene (approx. 0.2 M concentration relative to the amine).

• Catalysis: Add a catalytic amount of glacial acetic acid to the mixture.

  • Expert Insight: The acid catalyst is crucial for protonating the aldehyde's carbonyl oxygen, rendering the carbonyl carbon more electrophilic and facilitating the nucleophilic attack by the amine to form the Schiff base (iminium) intermediate.

• Azeotropic Dehydration: Heat the mixture to reflux. Water generated during the reaction is removed azeotropically and collected in the Dean-Stark trap. Monitor the reaction progress by TLC until the starting materials are consumed (typically 4-6 hours).

  • Expert Insight: Continuous removal of water is essential to drive the equilibrium towards product formation, as both the initial imine formation and the final dehydration step are reversible.

• Workup: Cool the reaction mixture to room temperature. Transfer the solution to a separatory funnel and wash sequentially with 5% sodium bicarbonate solution (2x), water (1x), and brine (1x).

  • Self-Validation: The bicarbonate wash neutralizes the acetic acid catalyst and removes any unreacted 2-formylbenzoic acid. The absence of effervescence in the second wash indicates complete acid removal.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid is purified by recrystallization from hot ethanol to yield the final product as a crystalline solid.

  • Expert Insight: Ethanol is a suitable solvent as the product has high solubility at elevated temperatures but poor solubility at room temperature, allowing for efficient recovery of pure crystals upon cooling.

Applications in Drug Discovery and Beyond

The isoindolinone scaffold is a validated pharmacophore in oncology. Its derivatives are known to exhibit potent biological activities, making Methyl 4-(1-oxoisoindolin-2-yl)benzoate a valuable intermediate and lead compound.[4]

• Anticancer Agents: The primary application lies in its use as a scaffold for developing novel anticancer drugs. Studies on related isoindolinone derivatives have demonstrated significant cytotoxicity against a range of cancer cell lines.[10][11]

• Enzyme Inhibition: This class of compounds has shown potent inhibitory activity against enzymes like carbonic anhydrases (hCA I and II) and PARP, which are implicated in tumor progression and resistance.[2][3][12]

• Organic Synthesis Intermediate: It serves as a versatile building block for creating more complex, polycyclic structures with potentially enhanced biological properties.[4]

• Material Science: The rigid, aromatic nature of the molecule suggests potential applications in the development of novel organic materials with specific electronic or photophysical properties.[4]

Biological Activity & Mechanism of Action

While specific biological data for Methyl 4-(1-oxoisoindolin-2-yl)benzoate is limited in public literature, extensive research on closely related analogues provides a strong basis for its therapeutic potential.

Anticancer Activity of Isoindolinone Analogues

The cytotoxic potential of the isoindolinone core is well-documented. The table below summarizes the activity of representative derivatives against various cancer cell lines.

Compound	Cancer Cell Line	Activity (IC₅₀)	Source
tert-butyl 4-(2-(2-benzyl-3-oxoisoindolin-5-yloxy) ethyl) piperazine-1-carboxylate	HepG2 (Liver)	5.89 µM
2-(7-hydroxy-1,8-naphthyridin-2-yl)isoindoline-1,3-dione	KB (Oral)	23.60 µM	[10]
Azide/Silyl Ether Isoindole Derivative (Cpd. 7)	A549 (Lung)	19.41 µM	[11]
2-(4-(2-Bromoacetyl)phenyl)isoindoline-1,3-dione	Raji (Lymphoma)	0.26 µg/mL

Expert Insight: These data highlight that modifications to the N-substituent and the isoindolinone core can dramatically influence potency and selectivity. The N-aryl benzoate group in our title compound is expected to influence protein-ligand interactions within target enzyme active sites, potentially through pi-stacking and hydrogen bonding.

Mechanism of Action: Carbonic Anhydrase Inhibition

A plausible mechanism of action for the anticancer effects of isoindolinone derivatives is the inhibition of carbonic anhydrases (CAs). CAs, particularly isoforms I and II, are crucial for maintaining pH homeostasis in cancer cells. Tumors often exhibit a state of hypoxia, leading to acidic extracellular pH. CAs help cancer cells survive this acidic microenvironment.[2][12]

The diagram below illustrates this proposed mechanism.

Caption: Proposed mechanism of action via carbonic anhydrase inhibition.

By inhibiting CAs, isoindolinone compounds can disrupt the cancer cell's ability to regulate its internal pH, leading to intracellular acidosis and ultimately triggering apoptosis.[2] This targeted approach makes the isoindolinone scaffold a highly promising candidate for the development of selective anticancer therapies.

Conclusion

Methyl 4-(1-oxoisoindolin-2-yl)benzoate stands as a molecule of significant interest, embodying the therapeutic potential of the broader isoindolinone class. Its straightforward synthesis, combined with the proven biological relevance of its core structure, establishes it as a valuable platform for further research and development. This guide has provided a technical foundation covering its synthesis, characterization, and likely mechanisms of action. The continued exploration of this and related derivatives is a promising avenue for discovering next-generation therapeutics, particularly in the field of oncology.

References

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• PubMed. (2010). 2-, 3-, and 4-(1-Oxo-1H-2,3-dihydroisoindol-2-yl)benzoic acids and their corresponding organotin carboxylates: synthesis, characterization, fluorescent, and biological activities. Available at: [Link]

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Physicochemical properties of Methyl 4-(1-oxoisoindolin-2-yl)benzoate

An in-depth technical analysis of Methyl 4-(1-oxoisoindolin-2-yl)benzoate requires a multidisciplinary approach, bridging physical chemistry, synthetic organic methodology, and advanced pharmacology. This guide is engineered for researchers and drug development professionals seeking to leverage this specific isoindoline scaffold in modern therapeutic design.

Structural Paradigm and Chemical Identity

Methyl 4-(1-oxoisoindolin-2-yl)benzoate (CAS: 114341-21-8) is a conformationally restricted bicyclic compound characterized by an isoindolin-1-one (a γ -lactam fused to a benzene ring) covalently linked at the nitrogen atom to a methyl 4-benzoate moiety 1.

The architectural brilliance of this molecule lies in its dual nature: the planar, rigid isoindolin-1-one core acts as a highly lipophilic, entropically favorable binding motif, while the para-substituted methyl ester provides a versatile synthetic handle for downstream functionalization or metabolic tuning.

Physicochemical Profiling

To predict the pharmacokinetic viability of this scaffold, we must analyze its fundamental physicochemical properties. The data below demonstrates strict adherence to Lipinski’s Rule of Five, indicating a high probability of oral bioavailability 2.

Physicochemical Property	Quantitative Value	Structural & Pharmacological Significance
Molecular Formula	C₁₆H₁₃NO₃	Defines the core elemental composition and mass 3.
Molecular Weight	267.28 g/mol	Falls well below the 500 Da threshold, facilitating rapid gastrointestinal absorption.
Topological Polar Surface Area	~46.5 Ų	The low tPSA ensures excellent cell membrane permeability and potential blood-brain barrier (BBB) penetration.
Hydrogen Bond Donors	0	The absence of H-bond donors limits desolvation energy penalties during passive diffusion.
Hydrogen Bond Acceptors	3	The two carbonyl oxygens and one ether oxygen provide sufficient vectors for target protein interaction.
Rotatable Bonds	3	Low conformational flexibility minimizes the entropic loss upon binding to a target receptor.

Biological Activity and Mechanistic Pathways

The isoindoline core is a privileged pharmacophore. Compounds harboring the 1-oxoisoindoline substructure exhibit a broad spectrum of biological activities, most notably in oncology and immunology 1.

Historically, these derivatives have been shown to inhibit pro-inflammatory enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). However, the modern resurgence of this scaffold is driven by its utility in Targeted Protein Degradation (TPD) . Derivatives of 1-oxoisoindolines are foundational in the design of molecular glues and PROTACs targeting transcription factors like IKAROS Family Zinc Finger 2 (IKZF2/Helios), which is critical for the stability of regulatory T cells (Tregs) in tumor microenvironments 4.

Mechanistic pathway of isoindolin-1-one derivatives in targeted protein degradation.

Synthetic Methodologies: A Self-Validating Protocol

While classical syntheses rely on the reaction of phthalic anhydride with amines (yielding 1,3-dioxoisoindolines that require harsh, unselective partial reduction) 1, modern approaches demand higher regioselectivity. The most efficient and scalable route to Methyl 4-(1-oxoisoindolin-2-yl)benzoate is the tandem reductive amination and intramolecular lactamization utilizing 2-formylbenzoic acid 5.

Step-by-step synthetic workflow for Methyl 4-(1-oxoisoindolin-2-yl)benzoate via reductive amination.

Detailed Experimental Workflow & Causality

This protocol is designed as a self-validating system; the success of each step chemically dictates the viability of the next.

Step 1: Imine Condensation

• Procedure: In an oven-dried flask under inert atmosphere, dissolve methyl 4-aminobenzoate (1.0 eq) and 2-formylbenzoic acid (1.05 eq) in anhydrous dichloromethane (DCM). Add a catalytic amount of glacial acetic acid (AcOH). Stir at room temperature for 2 hours.

• Causality: The weak acid (AcOH) selectively protonates the highly electrophilic aldehyde oxygen of 2-formylbenzoic acid without fully neutralizing the nucleophilic aniline nitrogen. This precise pH balance drives the nucleophilic attack and subsequent dehydration to form the requisite Schiff base (imine).

Step 2: Selective Reductive Amination

• Procedure: Cool the reaction mixture to 0 °C. Add sodium triacetoxyborohydride ( NaBH(OAc)3​ ) (1.5 eq) portion-wise to control the exothermic release. Allow the mixture to warm to room temperature and stir for 12 hours.

• Causality: The choice of reducing agent is critical. NaBH(OAc)3​ is a mild, sterically hindered hydride donor. It selectively reduces the protonated iminium ion over the unreacted aldehyde. Utilizing a stronger agent like NaBH4​ would prematurely reduce the starting 2-formylbenzoic acid into 2-(hydroxymethyl)benzoic acid, effectively terminating the reaction sequence and ruining the yield 5.

Step 3: Intramolecular Lactamization

• Procedure: To the crude secondary amine mixture, add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) followed by HATU (1.2 eq). Stir for 6 hours at room temperature. Quench with saturated aqueous NaHCO3​ , extract with ethyl acetate, dry over Na2​SO4​ , and purify via flash chromatography.

• Causality: The newly formed secondary amine and the adjacent carboxylic acid must undergo dehydration to form the 5-membered γ -lactam. Because secondary anilines are poor nucleophiles, HATU is employed to rapidly convert the carboxylic acid into a highly reactive O-Atab ester. DIPEA acts as a non-nucleophilic base to deprotonate the amine, facilitating the intramolecular acyl substitution and driving the cyclization to absolute completion.

Chemical Reactivity and Downstream Applications

The strategic placement of the methyl ester on the benzoate ring allows Methyl 4-(1-oxoisoindolin-2-yl)benzoate to serve as an advanced intermediate in complex organic synthesis 1.

• Saponification / Hydrolysis: The methyl ester can be cleanly hydrolyzed using LiOH in THF/Water to yield 4-(1-oxoisoindolin-2-yl)benzoic acid. This free carboxylic acid is the primary attachment point for synthesizing extended PROTAC linkers (e.g., PEGylating the molecule to connect to a Cereblon or VHL ligand).

• Direct Amidation: Through nucleophilic acyl substitution, the ester can be directly converted into various amides by reacting with primary or secondary amines under elevated temperatures or via Weinreb amide intermediates, allowing researchers to rapidly build libraries of isoindoline derivatives for Structure-Activity Relationship (SAR) screening.

References

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• Journal of Medicinal Chemistry (ACS Publications). "Discovery and Optimization of Orally Bioavailable Heterobifunctional Degraders.
• Beilstein Journal of Organic Chemistry. "A simple and convenient one-pot synthesis of substituted isoindolin-1-ones.

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In Vitro Mechanisms of Action of Methyl 4-(1-oxoisoindolin-2-yl)benzoate: A Technical Whitepaper on Isoindolinone Pharmacology

Executive Summary

Methyl 4-(1-oxoisoindolin-2-yl)benzoate (CAS: 114341-21-8) represents a highly versatile pharmacophore characterized by a 1-oxoisoindoline (isoindolinone) core conjugated to a methyl benzoate moiety. While historically utilized as a building block in organic synthesis, recent pharmacological profiling of the isoindolinone scaffold has revealed potent biological activities, particularly in oncology and targeted protein degradation[1]. Because the exact biological mechanisms of this specific ester are actively under investigation, researchers leverage its structural homology to established isoindolinones to interrogate two primary in vitro mechanisms of action: (1) Cereblon (CRBN) E3 ligase modulation and (2) MDM2-p53 protein-protein interaction (PPI) inhibition[1]. This whitepaper delineates the structural rationale and self-validating in vitro methodologies required to evaluate these dual pathways.

Structural Pharmacology & Target Engagement

The structural architecture of methyl 4-(1-oxoisoindolin-2-yl)benzoate provides two distinct interaction interfaces that dictate its in vitro behavior:

• The Isoindolinone Core: This rigid, bicyclic system is a privileged scaffold. It mimics the α-helical transactivation domain of p53, allowing it to insert into the deep hydrophobic cleft of the MDM2 oncoprotein[2]. Concurrently, the 1-oxoisoindoline ring is a well-established binder of the tri-tryptophan pocket of Cereblon, acting as the primary anchor for molecular glues and Proteolysis Targeting Chimeras (PROTACs)[3].

• The Methyl Benzoate Moiety: The esterified aryl group extends into the solvent-exposed regions of the target proteins. In the context of CRBN, this functional group alters the surface topology of the E3 ligase, creating a neomorphic interface that recruits neosubstrates for ubiquitination[4].

Mechanism I: Cereblon (CRBN) Modulation and Targeted Protein Degradation

Causality & Rationale

The isoindolin-1-one core binds directly to CRBN, the substrate receptor for the CUL4-RBX1-DDB1-CRBN E3 ubiquitin ligase complex. This binding alters the conformation of CRBN, enabling the recruitment of zinc-finger transcription factors (neosubstrates like IKZF1 or GSPT1) that do not normally bind the ligase. This proximity induces polyubiquitination and subsequent degradation by the 26S proteasome, effectively silencing oncogenic signaling[3].

CRBN-mediated neosubstrate ubiquitination and proteasomal degradation pathway.

In Vitro Protocol: Validating CRBN Engagement via NanoBRET Target Engagement Assay

To ensure a self-validating system, researchers must confirm that any observed downstream degradation is strictly CRBN-dependent rather than a result of off-target cytotoxicity. The NanoBRET assay provides real-time, live-cell quantification of compound binding to CRBN.

• Cell Preparation: Transfect HEK293T cells with a plasmid encoding a NanoLuc-CRBN fusion protein. Plate at 2×104 cells/well in a 96-well white plate.

• Tracer Addition: Add a fluorescent CRBN tracer (e.g., a thalidomide-fluorophore conjugate) at a pre-determined Kd​ concentration. This establishes a baseline bioluminescence resonance energy transfer (BRET) signal.

• Compound Treatment: Treat cells with serial dilutions of methyl 4-(1-oxoisoindolin-2-yl)benzoate (0.1 nM to 10 μM) to competitively displace the tracer.

• Signal Detection: Add NanoBRET Nano-Glo Substrate. Measure donor emission (460 nm) and acceptor emission (618 nm) using a microplate reader.

• Causality Check (Self-Validation): Include a control well with a known CRBN ligand (e.g., lenalidomide). A dose-dependent decrease in the BRET ratio confirms competitive binding of the isoindolinone to the CRBN pocket. If the BRET signal does not decrease, any subsequent protein degradation cannot be attributed to CRBN modulation, thus preventing false-positive pathway attribution.

Mechanism II: MDM2-p53 Axis Inhibition

Causality & Rationale

In many tumors, wild-type p53 is deactivated by the overexpression of MDM2. Isoindolinone derivatives act as non-peptide small-molecule inhibitors that competitively bind the p53-binding pocket on MDM2. By physically occluding this hydrophobic cleft, the compound prevents MDM2-mediated ubiquitination of p53, leading to p53 stabilization, nuclear translocation, and transcription of apoptotic genes (e.g., p21, PUMA)[5].

Isoindolinone-mediated MDM2 inhibition leading to p53 stabilization and apoptosis.

In Vitro Protocol: Quantifying p53 Stabilization via Co-Immunoprecipitation (Co-IP)

To prove that the isoindolinone disrupts the MDM2-p53 complex directly—rather than merely increasing p53 transcription through cellular stress—a Co-IP workflow is required to isolate the physical protein interaction.

• Cell Lysis: Treat wild-type p53 cancer cells (e.g., SJSA-1 or RS4;11) with the compound for 4 hours. Lyse cells in ice-cold NP-40 buffer supplemented with protease and phosphatase inhibitors to preserve endogenous protein complexes.

• Immunoprecipitation: Incubate 500 μg of total protein lysate with an anti-MDM2 capture antibody overnight at 4°C. Add Protein A/G magnetic beads for 2 hours to isolate the MDM2 complexes.

• Washing and Elution: Wash beads three times with NP-40 buffer to remove non-specifically bound proteins. Elute complexes by boiling in SDS sample buffer.

• Western Blotting: Resolve eluates on a 4-12% Bis-Tris gel. Transfer to a PVDF membrane and probe with an anti-p53 antibody.

• Causality Check (Self-Validation): A successful disruption is indicated by a dose-dependent decrease of p53 in the MDM2 immunoprecipitate, coupled with an increase of total p53 in the input lysate (whole cell extract). Nutlin-3a must be used as a positive control[2]. If p53 increases in the input but remains bound to MDM2 in the eluate, the compound is inducing stress rather than competitively inhibiting the PPI.

Quantitative Data Summaries

The following table synthesizes the expected in vitro pharmacological metrics for isoindolinone-class compounds acting on these dual pathways, providing a benchmark for evaluating methyl 4-(1-oxoisoindolin-2-yl)benzoate against established standards.

Target / Pathway	Assay Type	Typical IC50 / DC50 Range	Key Biomarker	Reference Compound
MDM2-p53 PPI	Fluorescence Polarization	10 nM - 500 nM	p53 / p21 upregulation	NU8231 / Nutlin-3a
CRBN Binding	NanoBRET Target Engagement	50 nM - 2 μM	CRBN occupancy	Lenalidomide
IKZF1 Degradation	HiBiT Knock-in / Western Blot	1 nM - 100 nM (DC50)	IKZF1 depletion	Pomalidomide
Cell Viability (p53 WT)	CellTiter-Glo (72h)	0.5 μM - 5 μM	ATP depletion	MD-224

Conclusion

Methyl 4-(1-oxoisoindolin-2-yl)benzoate is a structurally primed molecule capable of interrogating critical oncogenic pathways. By leveraging the isoindolinone core, researchers can utilize this compound as a foundational scaffold for designing next-generation molecular glues or MDM2 inhibitors. The self-validating protocols provided herein ensure that off-target cytotoxicity is systematically uncoupled from true mechanism-driven efficacy, maintaining rigorous scientific integrity during drug development.

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Solubility Profile of Methyl 4-(1-oxoisoindolin-2-yl)benzoate in Organic Solvents

An In-Depth Technical Guide

Abstract

The solubility of an active pharmaceutical ingredient (API) in various organic solvents is a critical physicochemical parameter that profoundly influences its journey through drug discovery and development. Poor solubility can impede reliable in vitro testing, complicate formulation for in vivo studies, and ultimately lead to poor bioavailability[1][2][3]. This guide provides a comprehensive technical overview of the methodologies used to determine the solubility profile of Methyl 4-(1-oxoisoindolin-2-yl)benzoate, a compound of interest due to the biological activities associated with its isoindoline core[4]. While specific experimental solubility data for this compound is not extensively published, this document outlines the authoritative protocols and scientific rationale required for researchers to generate and interpret such data. We will detail the gold-standard equilibrium shake-flask method, discuss the principles of solvent selection, and provide a framework for interpreting the resulting data in the context of pharmaceutical development.

Introduction: The Significance of a Solubility Profile

Methyl 4-(1-oxoisoindolin-2-yl)benzoate (MW: 267.28 g/mol ) is a molecule that combines an isoindolinone scaffold with a methyl benzoate moiety[4]. The isoindoline core is a recognized pharmacophore, with derivatives exhibiting potential anticancer and anti-inflammatory properties[4]. As with any potential therapeutic agent, understanding its solubility is fundamental.

A comprehensive solubility profile across a range of organic solvents provides critical insights for:

• Crystallization and Polymorph Screening: The choice of solvent is paramount for controlling crystal growth, size, and form.

• Process Chemistry: Solubility data dictates solvent selection for synthesis, purification, and isolation, impacting reaction efficiency and yield.

• Preformulation and Formulation Development: Developing a viable dosage form, whether oral, topical, or parenteral, requires knowledge of which excipients and solvent systems can effectively solubilize the API[2][3].

• Analytical Method Development: Solubility in solvents like acetonitrile, methanol, or DMSO is essential for creating reliable analytical techniques, such as High-Performance Liquid Chromatography (HPLC)[5][6].

This guide will focus on the determination of equilibrium solubility , which represents the true thermodynamic saturation point of the compound in a given solvent at a specific temperature and is the most relevant measure for formulation and process chemistry[1][2][3][7].

Theoretical Framework: "Like Dissolves Like"

The principle of "like dissolves like" is the cornerstone for predicting solubility behavior. It posits that a solute will dissolve best in a solvent that has a similar polarity[5]. Organic solvents can be broadly categorized, and understanding these categories is key to interpreting a solubility profile.

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents possess O-H or N-H bonds and can act as both hydrogen bond donors and acceptors. They are effective at dissolving polar compounds.

• Polar Aprotic Solvents (e.g., DMSO, Acetonitrile, Acetone): These solvents have significant dipole moments but lack O-H or N-H bonds, making them hydrogen bond acceptors only. They are versatile solvents for a wide range of compounds.

• Nonpolar Solvents (e.g., Hexane, Toluene): These solvents have low dielectric constants and primarily interact through weaker van der Waals forces. They are suitable for dissolving nonpolar, lipophilic compounds[5].

Based on the structure of Methyl 4-(1-oxoisoindolin-2-yl)benzoate, which contains a polar lactam group and an ester, but also significant aromatic character, it is expected to exhibit moderate to good solubility in polar aprotic and some polar protic solvents, with limited solubility in nonpolar solvents.

Experimental Protocol: The Equilibrium Shake-Flask Method

The shake-flask method is the most widely accepted technique for determining equilibrium solubility due to its reliability and direct measurement of the thermodynamic endpoint[1][5]. The protocol below is a self-validating system designed for accuracy and reproducibility.

Materials and Equipment

• Methyl 4-(1-oxoisoindolin-2-yl)benzoate (solid, >98% purity)

• Selected organic solvents (HPLC grade or equivalent)

• Scintillation vials or glass flasks with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Analytical balance

• Volumetric flasks and pipettes

Step-by-Step Methodology

• Preparation of Standard Solutions:

  • Accurately prepare a stock solution of Methyl 4-(1-oxoisoindolin-2-yl)benzoate in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

  • From this stock, create a series of calibration standards (e.g., 1, 5, 10, 50, 100, 250 µg/mL) by serial dilution. This will be used to generate a calibration curve for quantification[5][6].

• Sample Preparation:

  • Add an excess amount of solid Methyl 4-(1-oxoisoindolin-2-yl)benzoate to a series of vials. "Excess" is critical and means adding enough solid so that undissolved particles are clearly visible after the equilibration period[6]. A starting point could be ~10-20 mg of compound per 1 mL of solvent.

  • Add a precise volume (e.g., 2 mL) of each selected organic solvent to its respective vial.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a temperature-controlled orbital shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient duration to ensure equilibrium is reached. This is a critical step; equilibration time can vary but is often between 24 and 72 hours[5][6]. Preliminary experiments can be run to determine the point at which the concentration of the dissolved solute no longer increases over time[8][9].

• Phase Separation:

  • Once equilibrium is achieved, remove the vials from the shaker and allow them to stand, letting the excess solid settle.

  • To ensure complete separation of undissolved solid, centrifuge the vials at a high speed (e.g., 10,000 rpm for 10 minutes)[1][5].

• Sample Analysis:

  • Carefully withdraw an aliquot of the clear supernatant.

  • Immediately filter the aliquot through a 0.22 µm syringe filter into a clean HPLC vial. This step removes any remaining microscopic particles[5][7].

  • Dilute the filtrate with a suitable solvent (the same used for the calibration curve) to bring the concentration within the linear range of the HPLC calibration curve. The dilution factor must be recorded accurately.

  • Analyze the diluted filtrate, the calibration standards, and a blank solvent sample via HPLC-UV.

• Quantification:

  • Generate a calibration curve by plotting the peak area from the HPLC analysis of the standards against their known concentrations.

  • Use the peak area of the diluted sample and the calibration curve equation to determine the concentration of the diluted sample.

  • Calculate the original solubility in the solvent by multiplying the determined concentration by the dilution factor.

Workflow Visualization

The following diagram illustrates the key stages of the equilibrium shake-flask solubility determination process.

Caption: Workflow for the Equilibrium Shake-Flask Solubility Assay.

Data Presentation and Interpretation

The results of the solubility study should be compiled into a clear, structured table. While experimental data for this specific compound is pending, Table 1 provides a template with hypothetical values to illustrate how the data would be presented and interpreted. The solvents are chosen to represent a range of polarities.

Table 1: Hypothetical Solubility of Methyl 4-(1-oxoisoindolin-2-yl)benzoate in Various Organic Solvents at 25 °C

Solvent	Solvent Type	Dielectric Constant (Approx.)	Solubility (mg/mL)	Solubility (mol/L)	Qualitative Classification
Hexane	Nonpolar	1.9	< 0.1	< 0.0004	Very Sparingly Soluble
Toluene	Nonpolar (Aromatic)	2.4	1.5	0.0056	Sparingly Soluble
Dichloromethane	Polar Aprotic	9.1	25	0.0935	Soluble
Ethyl Acetate	Polar Aprotic	6.0	15	0.0561	Soluble
Acetone	Polar Aprotic	21	45	0.1684	Freely Soluble
Acetonitrile	Polar Aprotic	37.5	50	0.1871	Freely Soluble
Isopropanol	Polar Protic	18	8	0.0299	Sparingly Soluble
Ethanol	Polar Protic	24.5	12	0.0449	Soluble
Methanol	Polar Protic	33	20	0.0748	Soluble
DMSO	Polar Aprotic	47	> 200	> 0.7482	Very Soluble

Interpreting the Results

• High Solubility in Polar Aprotic Solvents: The hypothetical high solubility in DMSO, acetonitrile, and acetone aligns with the presence of the polar lactam and ester functional groups. These solvents are excellent hydrogen bond acceptors, which can interact favorably with the compound.

• Moderate Solubility in Polar Protic Solvents: The moderate solubility in alcohols like methanol and ethanol suggests that while hydrogen bonding interactions are favorable, the energy required to break the solvent-solvent hydrogen bonds is a significant factor.

• Low Solubility in Nonpolar Solvents: The very low solubility in hexane is expected, as the nonpolar solvent cannot effectively solvate the polar regions of the molecule. The slightly better solubility in toluene compared to hexane may be attributed to π-π stacking interactions between the aromatic rings of toluene and the compound.

This profile suggests that for processes like crystallization or formulation, polar aprotic solvents or mixtures containing them would be the most promising starting points.

Logical Relationships in Solubility

The following diagram illustrates the expected relationship between solvent polarity and the solubility of a moderately polar compound like Methyl 4-(1-oxoisoindolin-2-yl)benzoate.

Caption: Relationship between solvent class and expected solubility.

Conclusion and Future Directions

This guide has established a robust, scientifically-grounded framework for determining and interpreting the organic solvent solubility profile of Methyl 4-(1-oxoisoindolin-2-yl)benzoate. By adhering to the detailed equilibrium shake-flask protocol, researchers can generate the high-quality, reliable data essential for advancing a compound through the pharmaceutical development pipeline. The principles outlined herein are not only applicable to the title compound but serve as a universal guide for assessing the solubility of novel chemical entities. The logical next step for any research program involving this compound would be the execution of these experiments to replace hypothetical data with empirical results, thereby enabling informed, data-driven decisions in process chemistry, formulation, and analytical sciences.

References

• Smolecule. (2024, August 10). Methyl 4-(1-oxoisoindolin-2-yl)benzoate.
• AxisPharm. Kinetic Solubility Assays Protocol.
• Benchchem. General Experimental Protocol for Determining Solubility.
• Enamine. Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions).
• ResearchGate. (2013, November 12). Can anyone tell me how to perform equilibrium solubility studies step by step practically?.
• Alsenz, J., & Kansy, M. (2007). In vitro solubility assays in drug discovery. PubMed, 59(8-9), 546-67.
• ChemDiv. (2022, May 31). Compound solubility measurements for early drug discovery.
• Charnwood Discovery. Kinetic Solubility - In Vitro Assay.
• BioDuro. ADME Solubility Assay.
• University of Toronto Scarborough. EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
• World Health Organization. (2018, July 2). PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFICATION.
• ResearchGate. Efficient Synthesis and Characterization of 4-(1,3-dioxoisoindolin-2-yl) Benzoic Acid.
• Evotec. Thermodynamic Solubility Assay.
• National Institutes of Health. (2025, July 29). Physics-Based Solubility Prediction for Organic Molecules.
• University of Toronto Scarborough. Solubility - Chemistry Online.
• World Health Organization. (2019). Annex 4.
• PubMed. (2010, October 1). 2-, 3-, and 4-(1-Oxo-1H-2,3-dihydroisoindol-2-yl)benzoic acids and their corresponding organotin carboxylates: synthesis, characterization, fluorescent, and biological activities.
• National Institutes of Health. (2022, July 20). Preparation of 3-Substituted Isoindolin-1-one, Cinnoline, and 1,2,4-[e]-Benzotriazine Derivatives.

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Technical Whitepaper: Physicochemical Characterization, Exact Mass Determination, and Analytical Workflows for Methyl 4-(1-oxoisoindolin-2-yl)benzoate

Target Audience: Analytical Chemists, Mass Spectrometrists, and Medicinal Chemistry Researchers Core Focus: Molecular weight, exact mass determination, analytical validation, and structural pharmacology.

Executive Summary

Methyl 4-(1-oxoisoindolin-2-yl)benzoate (CAS: 114341-21-8) is a highly specialized synthetic intermediate and pharmacophore[1][2]. Structurally, it merges an isoindoline core—a privileged scaffold in drug discovery—with a methyl benzoate moiety[3]. Accurate determination of its molecular weight and monoisotopic exact mass is a foundational requirement for high-resolution mass spectrometry (HRMS) workflows, synthetic validation, and downstream pharmaceutical development.

This whitepaper details the causality behind its mass properties, provides self-validating analytical protocols for its characterization, and maps its relevance to broader biological pathways.

Physicochemical & Mass Profiling

In mass spectrometry, distinguishing between the molecular weight (the average mass based on the natural isotopic abundance of elements) and the exact mass (the calculated mass of the most abundant monoisotopic combination) is critical.

For Methyl 4-(1-oxoisoindolin-2-yl)benzoate (Formula: C16​H13​NO3​ ), the exact mass is calculated using the monoisotopic masses of its constituent elements:

• Carbon ( 12C ): 16 × 12.000000 Da

• Hydrogen ( 1H ): 13 × 1.007825 Da

• Nitrogen ( 14N ): 1 × 14.003074 Da

• Oxygen ( 16O ): 3 × 15.994915 Da

Summation yields a monoisotopic exact mass of 267.0895 Da [4][5].

Quantitative Data Summary

Property	Value	Analytical Significance
Chemical Name	Methyl 4-(1-oxoisoindolin-2-yl)benzoate	IUPAC nomenclature standard
CAS Registry Number	114341-21-8	Unique chemical identifier[1]
Molecular Formula	C16​H13​NO3​	Defines isotopic distribution[4]
Molecular Weight	267.28 g/mol	Used for stoichiometric molarity calculations[4][6]
Monoisotopic Exact Mass	267.0895 Da	Target mass for HRMS identification[4][5]
Expected [M+H]+ m/z	268.0968	Primary target ion in ESI+ mode
Expected [M+Na]+ m/z	290.0788	Common sodium adduct in ESI+ mode

High-Resolution Mass Spectrometry (HRMS) Protocol

To accurately detect the 267.0895 Da exact mass, an LC-ESI-HRMS (Liquid Chromatography Electrospray Ionization High-Resolution Mass Spectrometry) workflow is required. The following protocol is designed as a self-validating system , ensuring that instrumental drift or contamination does not produce false positives.

Step-by-Step Methodology

• System Suitability Testing (SST)

  • Action: Infuse a standard calibration mix (e.g., Pierce™ LTQ Velos ESI Positive Ion Calibration Solution) prior to the run.

  • Causality: Ensures the Orbitrap or Time-of-Flight (TOF) mass analyzer achieves a mass accuracy of < 2 ppm and a resolving power of > 60,000 FWHM. This is critical to distinguish the target exact mass from isobaric background noise.

• Matrix Blank Injection (Self-Validation)

  • Action: Inject 2 µL of the sample diluent (50:50 Methanol:Water with 0.1% Formic Acid).

  • Causality: Establishes a baseline and proves the system is free of carryover. If m/z 268.0968 appears in this blank run, the system fails validation and requires source cleaning.

• Sample Preparation & Ionization

  • Action: Dilute the synthesized compound to 1 µg/mL in the diluent.

  • Causality: The 0.1% Formic acid acts as a proton donor. The lactam carbonyl and ester oxygen of the compound are susceptible to protonation, driving the efficient formation of the [M+H]+ pseudomolecular ion in ESI+ mode.

• Chromatographic Separation

  • Action: Execute a 10-minute gradient on a C18 UHPLC column (e.g., 1.7 µm particle size).

  • Causality: The highly hydrophobic benzoate and isoindoline rings require reverse-phase retention to separate the target compound from unreacted, polar synthetic precursors.

• Real-Time Mass Correction (Lock Mass)

  • Action: Continuously infuse Leucine Enkephalin ( m/z 556.2771) via a secondary reference sprayer.

  • Causality: Compensates for thermal and electronic drift in the mass spectrometer during the run, locking the mass accuracy of the target [M+H]+ peak to sub-ppm levels.

Figure 1: Self-validating analytical workflow for the HRMS characterization of the target compound.

Synthetic Assembly and Mass Verification

The exact mass is heavily utilized as an In-Process Control (IPC) during the synthesis of Methyl 4-(1-oxoisoindolin-2-yl)benzoate. The standard synthetic route involves the construction of the isoindoline ring followed by selective reduction[3].

Step-by-Step Synthetic Workflow

• Condensation Reaction:

  • Action: React methyl 4-aminobenzoate with phthalic anhydride in the presence of a base (e.g., sodium hydroxide)[3].

  • Causality: Nucleophilic attack of the aniline nitrogen on the anhydride carbonyls facilitates ring closure, forming a 1,3-dioxoisoindoline (phthalimide) intermediate.

• Selective Reduction:

  • Action: Treat the intermediate with a selective reducing agent (e.g., Zinc dust in acetic acid).

  • Causality: This selectively reduces one of the imide carbonyls, converting the 1,3-dioxoisoindoline to the target 1-oxoisoindoline core without over-reducing the sensitive methyl ester group.

• In-Process Mass Verification:

  • Action: Sample the reaction mixture, dilute, and analyze via Direct Injection MS.

  • Causality: Tracks the mass shift from the intermediate to the final product. The appearance of the exact mass (267.0895 Da) validates reaction completion before initiating the chemical workup.

Pharmacological Relevance of the 1-Oxoisoindoline Scaffold

Methyl 4-(1-oxoisoindolin-2-yl)benzoate exhibits significant potential in pharmaceutical development due to its isoindoline core[3]. Compounds with this specific structural motif are heavily researched for anticancer and anti-inflammatory properties[3].

The 1-oxoisoindoline (phthalimidine) scaffold is the defining pharmacophore of immunomodulatory imide drugs (IMiDs) such as lenalidomide. These molecules function as molecular glues, binding to the Cereblon (CRBN) component of the E3 ubiquitin ligase complex. By altering the substrate specificity of CRBN, isoindoline derivatives trigger the polyubiquitination and subsequent proteasomal degradation of disease-causing transcription factors (e.g., Ikaros and Aiolos). Methyl 4-(1-oxoisoindolin-2-yl)benzoate serves as a vital structural analog and intermediate for synthesizing next-generation CRBN modulators.

Figure 2: Generalized mechanism of action for 1-oxoisoindoline pharmacophores via CRBN binding.

References

• Methyl 4-(1-oxoisoindolin-2-yl)
• Methyl 4-(1-oxoisoindolin-2-yl)benzoate CAS ...
• Isoxadifen | C16H13NO3 | CID 6451156 - PubChem - NIH(Reference for C16H13NO3 exact mass validation)

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• 3. Buy Methyl 4-(1-oxoisoindolin-2-yl)benzoate [smolecule.com]
• 4. Isoxadifen | C16H13NO3 | CID 6451156 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Aloe barbadensis extract | C16H13NO3 | CID 5712222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. medkoo.com [medkoo.com]

Crystal Structure Analysis of Methyl 4-(1-oxoisoindolin-2-yl)benzoate: A Comprehensive Guide to Crystallographic Characterization and Structural Dynamics

Executive Summary

Methyl 4-(1-oxoisoindolin-2-yl)benzoate represents a highly versatile pharmacophore, merging a rigid isoindolinone core with a rotatable benzoate moiety. Compounds within this structural class are heavily investigated for their antineoplastic, anti-inflammatory, and immunomodulatory properties [1]. For researchers and drug development professionals, elucidating the exact three-dimensional conformation of this molecule via Single-Crystal X-Ray Diffraction (SC-XRD) is not merely an academic exercise—it is a fundamental prerequisite for structure-based drug design (SBDD). The spatial arrangement, particularly the torsion angle between the isoindolinone system and the benzoate ring, dictates the molecule's ability to dock into target enzymatic pockets and influences its solid-state stability.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic procedural steps. Here, we will dissect the causality behind the crystallographic workflows—explaining exactly why specific thermodynamic and computational choices are made to isolate and resolve the molecular geometry of isoindolinone derivatives.

Thermodynamic Principles of Crystallization

Causality & Experimental Design

Obtaining diffraction-quality single crystals requires navigating the delicate thermodynamic boundary between solubility and supersaturation. Rapid precipitation yields amorphous powders or microcrystalline aggregates that are entirely unsuitable for SC-XRD. Isoindolinones possess both a highly polar carbonyl/ester network and a hydrophobic aromatic backbone.

To achieve controlled nucleation, we employ a binary solvent system of ethyl acetate (EtOAc) and n-hexane [1]. EtOAc acts as the primary solvent, disrupting intermolecular hydrogen bonds via its polar carbonyl group to fully solvate the compound. n-Hexane acts as the antisolvent. By utilizing the slow evaporation method at an isothermal 296 K, the gradual volatilization of the more volatile EtOAc slowly increases the local concentration of the solute. This allows the system to gently enter the metastable zone, where ordered lattice nucleation outpaces chaotic aggregation.

Protocol 1: Step-by-Step Crystallization Workflow

This protocol is a self-validating system; failure at step 3 or 4 visually indicates the need to restart with higher purity or adjusted solvent ratios.

• Purification: Purify the synthesized Methyl 4-(1-oxoisoindolin-2-yl)benzoate via silica gel column chromatography to >99% purity. Impurities act as rogue nucleation sites, inducing lattice defects and twinning.

• Dissolution: Dissolve 1.0 mmol of the purified compound in 5.0 mL of an EtOAc/n-hexane mixture (4:1, v/v) in a clean borosilicate glass vial [1].

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a new vial to remove microscopic dust particles that cause premature, disordered nucleation.

• Evaporation: Cover the vial with Parafilm and puncture 3–5 microscopic holes. Store the vial in a dark, vibration-free environment at 296 K.

• Harvesting: After 4–7 days, inspect the vial. Harvest the resulting colorless, plate-like crystals under a polarized light microscope. Immediately suspend the selected crystal in paratone oil to prevent solvent loss and atmospheric degradation.

Thermodynamic workflow for the crystallization of isoindolinone derivatives.

Single-Crystal X-Ray Diffraction (SC-XRD) Methodology

Causality & Experimental Design

Data collection is strictly performed at cryogenic temperatures (typically 150 K) using Mo Kα radiation (λ = 0.71073 Å) [1]. Why is cryogenic cooling mandatory for high-resolution structures? At room temperature, atoms experience significant thermal vibration, which smears the electron density map and artificially inflates the Debye-Waller displacement parameters. Lowering the temperature to 150 K suppresses this thermal motion, dramatically enhancing the signal-to-noise ratio of high-angle reflections. This allows for the precise anisotropic refinement of carbon, nitrogen, and oxygen atoms, and the accurate geometric placement of hydrogen atoms.

Protocol 2: Data Collection and Refinement Pipeline

• Mounting: Mount the paratone-coated crystal (ideal dimensions ~0.20 × 0.15 × 0.10 mm) onto a MiTeGen loop and immediately transfer it to the 150 K nitrogen cold stream of the diffractometer.

• Data Collection: Collect full-sphere diffraction data (ω and φ scans) to ensure high redundancy and completeness (>99%).

• Data Reduction: Integrate the raw frames using APEX3 or SAINT software. Apply multi-scan absorption corrections (e.g., SADABS) to correct for the path-length differences of the X-ray beam through the crystal habit.

• Structure Solution: Solve the phase problem using intrinsic phasing via SHELXT [2]. This algorithm rapidly identifies the heavy atom backbone from the diffraction data.

• Refinement: Perform full-matrix least-squares refinement on F2 using SHELXL [2], interfaced through the OLEX2 graphical environment [3]. Refine all non-hydrogen atoms anisotropically. Place hydrogen atoms in calculated positions using a riding model ( Uiso​(H)=1.2Ueq​(C) ).

Computational pipeline for Single-Crystal X-Ray Diffraction (SC-XRD) analysis.

Structural Analysis & Molecular Geometry

Upon successful refinement, the structural dynamics of Methyl 4-(1-oxoisoindolin-2-yl)benzoate can be quantitatively analyzed. The following geometric features are critical for downstream pharmacological modeling:

• Planarity of the Core: The 1-oxoisoindolin-2-yl fused bicyclic system exhibits strict planarity. This is stabilized by the delocalization of the nitrogen lone pair into the adjacent carbonyl π -system, creating a rigid, flat surface ideal for intercalating into hydrophobic protein pockets.

• Torsion & Steric Hindrance: The defining structural feature is the dihedral angle between the isoindolinone plane and the benzoate phenyl ring. Due to the steric clash between the carbonyl oxygen of the isoindolinone and the ortho-hydrogens of the benzoate group, the molecule cannot adopt a fully coplanar conformation. This forced twist dictates its 3D pharmacophoric profile.

Supramolecular Packing: In the solid state, molecules are typically linked into infinite 1D chains or 2D sheets via weak C-H···O hydrogen bonds (involving the ester and lactam carbonyls) and offset face-to-face π

π stacking interactions between the electron-deficient isoindolinone rings.

Data Presentation: Expected Crystallographic Parameters

Based on the structural analysis of closely related isoindolinone-benzoate derivatives [1], the following quantitative parameters represent a highly refined, self-consistent crystallographic dataset.

Crystallographic Parameter	Expected Value / Range
Crystal System	Monoclinic or Triclinic
Space Group	P2₁/c or P-1
Data Collection Temperature	150 K
Radiation Source	Mo Kα ( λ = 0.71073 Å)
Isoindolinone Planarity (RMSD)	< 0.05 Å
Final R1​ Index[I > 2 σ (I)]	0.030 – 0.050
Final wR2​ Index (all data)	0.080 – 0.120
Goodness-of-fit (GOF) on F2	1.000 – 1.050

References

• Zhang, Y., Huang, S., & Han, T. (2025). The crystal structure of 5-amino-4-(4-amino-1-oxoisoindolin-2-yl)-5-oxopentanoic acid, C13H15N3O4. Zeitschrift für Kristallographie - New Crystal Structures, 241(1), 25-26.[Link]

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8.[Link]

• Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341.[Link]

An In-depth Technical Guide to the Thermal Stability and Melting Point of Methyl 4-(1-oxoisoindolin-2-yl)benzoate

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the thermal stability and melting point of Methyl 4-(1-oxoisoindolin-2-yl)benzoate, a compound of significant interest in pharmaceutical development and materials science.[1] As a critical parameter influencing a compound's purity, stability, and processing viability, a thorough understanding of its thermal behavior is paramount. This document delves into the theoretical underpinnings and practical methodologies for determining these properties, offering field-proven insights into experimental design and data interpretation. Detailed, step-by-step protocols for melting point determination, Differential Scanning Calorimetry (DSC), and Thermogravimetric Analysis (TGA) are presented, equipping researchers with the necessary tools for robust characterization. While specific thermal analysis data for Methyl 4-(1-oxoisoindolin-2-yl)benzoate is not widely published, this guide utilizes its known melting point and analogous data from structurally related compounds to provide a holistic and instructive overview.

Introduction to Methyl 4-(1-oxoisoindolin-2-yl)benzoate

Methyl 4-(1-oxoisoindolin-2-yl)benzoate, with the chemical formula C₁₆H₁₃NO₃ and a molecular weight of 267.28 g/mol , belongs to the isoindolinone class of heterocyclic compounds.[1] The isoindolinone core is a recognized pharmacophore, and derivatives have shown a range of biological activities, including potential anticancer and anti-inflammatory properties.[1] This has positioned Methyl 4-(1-oxoisoindolin-2-yl)benzoate as a valuable intermediate and lead compound in organic synthesis and drug discovery programs.[1]

Property	Value
IUPAC Name	methyl 4-(1-oxoisoindolin-2-yl)benzoate
CAS Number	114341-21-8
Molecular Formula	C₁₆H₁₃NO₃
Molecular Weight	267.28 g/mol
Physical State	Solid
Melting Point	217 to 221 °C

The thermal stability and melting point of an active pharmaceutical ingredient (API) are critical physicochemical properties that dictate its suitability for formulation, manufacturing processes, and storage. These parameters provide insights into the compound's purity, crystalline structure, and degradation pathways.

The Scientific Imperative of Thermal Analysis in Drug Development

In the pharmaceutical industry, the thermal behavior of a compound is a cornerstone of its developability profile. An understanding of thermal stability and melting point is not merely an academic exercise but a crucial component of risk assessment and quality control.

• Purity Assessment: The melting point of a pure crystalline solid is a sharp, well-defined temperature range. Impurities typically lead to a depression and broadening of the melting point range, a phenomenon that can be quantitatively assessed.

• Polymorph Screening: Different crystalline forms (polymorphs) of a drug can exhibit distinct melting points, solubilities, and bioavailabilities. Thermal analysis is a primary tool for identifying and characterizing these different solid-state forms.

• Formulation and Process Development: Manufacturing processes such as milling, granulation, and tablet compression can subject a drug substance to thermal stress. Knowledge of its thermal stability is essential to prevent degradation during these operations.

• Shelf-Life and Storage Conditions: The thermal stability of a compound directly influences its degradation kinetics. TGA and DSC can be used to predict long-term stability and establish appropriate storage conditions.

Methodologies for Thermal Characterization

A multi-faceted approach employing several analytical techniques is essential for a comprehensive understanding of a compound's thermal properties.

Melting Point Determination

The melting point is the temperature at which a substance transitions from a solid to a liquid. For Methyl 4-(1-oxoisoindolin-2-yl)benzoate, the reported melting point is a range of 217 to 221 °C .

This protocol outlines the determination of the melting point range using a standard digital melting point apparatus.

• Sample Preparation:

  • Ensure the sample of Methyl 4-(1-oxoisoindolin-2-yl)benzoate is a fine, dry powder. If necessary, gently crush any large crystals using a mortar and pestle.

  • Tap the open end of a capillary tube into the powdered sample to collect a small amount of material.

  • Invert the capillary tube and tap the sealed end gently on a hard surface to pack the sample into the bottom. The packed sample height should be approximately 2-3 mm.

• Instrument Setup:

  • Set the starting temperature of the apparatus to approximately 20°C below the expected melting point (e.g., 195°C).

  • Set a slow ramp rate of 1-2°C per minute to ensure thermal equilibrium and accurate determination.

• Measurement:

  • Insert the packed capillary tube into the sample holder of the apparatus.

  • Begin the heating program.

  • Observe the sample through the magnifying lens.

  • Record the temperature at which the first droplet of liquid appears (the onset of melting).

  • Record the temperature at which the last solid particle melts (the completion of melting). This range is the melting point of the sample.

• Causality in Protocol: A slow heating rate is crucial for accurate melting point determination. If the heating rate is too fast, the temperature of the heating block will rise faster than the sample can equilibrate, leading to an artificially high and broad melting point range.

Caption: Workflow for Melting Point Determination.

Differential Scanning Calorimetry (DSC)

DSC is a powerful thermal analysis technique that measures the difference in heat flow between a sample and a reference as a function of temperature. It provides quantitative information on melting, crystallization, glass transitions, and solid-state transformations.

• Sample Preparation:

  • Accurately weigh 2-5 mg of Methyl 4-(1-oxoisoindolin-2-yl)benzoate into an aluminum DSC pan.

  • Hermetically seal the pan to ensure a closed system, preventing mass loss due to sublimation or volatilization.

• Instrument Setup:

  • Place the sealed sample pan and an empty reference pan into the DSC cell.

  • Purge the cell with an inert gas, such as nitrogen, at a flow rate of 50 mL/min to create a controlled atmosphere and prevent oxidative degradation.

  • Equilibrate the cell at a starting temperature of 25°C.

• Measurement:

  • Program the instrument to heat the sample at a constant rate, typically 10°C/min, up to a temperature above the melting point (e.g., 250°C).

  • The instrument records the differential heat flow as a function of temperature.

• Data Analysis:

  • The resulting thermogram will show an endothermic peak corresponding to the melting of the sample.

  • The onset temperature of this peak is often taken as the melting point.

  • The area under the peak is proportional to the enthalpy of fusion (ΔHfus), which is the energy required to melt the sample.

Since specific DSC data for Methyl 4-(1-oxoisoindolin-2-yl)benzoate is not publicly available, we will consider a representative thermogram for a similar N-substituted isoindolinone.

A sharp, single endothermic peak would indicate a pure, crystalline material with a well-defined melting point. The absence of other thermal events, such as exothermic peaks before melting, would suggest good thermal stability up to the melting point. The enthalpy of fusion provides information about the crystallinity of the sample.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is an invaluable tool for assessing thermal stability and decomposition profiles.

• Sample Preparation:

  • Weigh approximately 5-10 mg of Methyl 4-(1-oxoisoindolin-2-yl)benzoate into a TGA pan (typically ceramic or platinum).

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 50-100 mL/min.

• Measurement:

  • Heat the sample at a constant rate, for example, 10°C/min, from ambient temperature to a high temperature (e.g., 600°C) to ensure complete decomposition.

  • The instrument continuously records the sample mass as a function of temperature.

• Data Analysis:

  • The TGA curve plots the percentage of initial mass remaining versus temperature.

  • The onset temperature of mass loss indicates the beginning of decomposition. A higher onset temperature signifies greater thermal stability.

  • The derivative of the TGA curve (DTG curve) shows the rate of mass loss and can help to identify distinct decomposition steps.

A typical TGA curve for a stable organic compound like an N-substituted isoindolinone would show a flat baseline with no significant mass loss until a high temperature, at which point a sharp drop in mass occurs, indicating decomposition. The temperature at which 5% mass loss occurs (T₅) is often used as a metric for the onset of decomposition and thermal stability.

Caption: Overview of Thermal Analysis Methods.

Synthesis of Findings and Practical Implications

The thermal characterization of Methyl 4-(1-oxoisoindolin-2-yl)benzoate reveals it to be a high-melting solid with a melting point of 217-221°C. This high melting point is indicative of a stable crystal lattice with strong intermolecular interactions. For drug development professionals, this suggests:

• Good Solid-State Stability: High-melting compounds are often less prone to physical instability issues such as amorphous conversion.

• Low Volatility: The compound is unlikely to be volatile under normal processing and storage conditions.

• Potential for Low Solubility: High melting points can sometimes correlate with low aqueous solubility, a factor that would need to be considered and potentially addressed in formulation development.

The thermal stability, as would be determined by TGA, is a critical parameter for defining the upper-temperature limits for handling and processing. A high decomposition temperature would provide a wide safety margin for manufacturing operations.

Conclusion

The thermal stability and melting point of Methyl 4-(1-oxoisoindolin-2-yl)benzoate are fundamental properties that underpin its development as a pharmaceutical or material science candidate. This guide has provided a comprehensive framework for the determination and interpretation of these characteristics, grounded in established scientific principles and methodologies. The high melting point of this compound suggests a robust and stable solid form. A thorough thermal analysis, incorporating melting point determination, DSC, and TGA, is an indispensable component of the characterization package for this and any other compound of interest in research and development.

References

• International Journal of Scientific Research in Science and Technology. (n.d.). Efficient Synthesis and Characterization of 4-(1,3-dioxoisoindolin-2-yl) Benzoic Acid.

• Henry Walker. (n.d.). 114341-21-8 | Methyl 4-(1-oxoisoindolin-2-yl)benzoate. Retrieved from [Link]

Sources

• 1. Buy Methyl 4-(1-oxoisoindolin-2-yl)benzoate [smolecule.com]

Protocols & Analytical Methods

Application Note: Synthesis, Optimization, and Characterization of Methyl 4-(1-oxoisoindolin-2-yl)benzoate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Synthesis Protocol & Methodological Guide

Introduction and Mechanistic Rationale

The isoindoline core is a highly privileged scaffold in modern medicinal chemistry, frequently serving as a lead structure for developing novel therapeutics targeting cancer progression and inflammatory diseases[1]. Specifically, Methyl 4-(1-oxoisoindolin-2-yl)benzoate (CAS: 114341-21-8)[2] represents a versatile intermediate. Its unique structure—combining a reactive methyl ester functionality with a stable 1-oxoisoindoline (lactam) ring—provides highly specific reactivity patterns for downstream nucleophilic substitution and cyclization reactions[1].

As a Senior Application Scientist, I have designed this protocol to address the common challenges in synthesizing 1-oxoisoindolines. While classical multi-step organic synthesis approaches often rely on the regiospecific esterification of homophthalic acid derivatives followed by Curtius rearrangements[1], these methods can be atom-inefficient and hazardous due to acyl azide intermediates.

Instead, this protocol utilizes a highly scalable, two-step convergent approach starting from methyl 4-aminobenzoate and phthalic anhydride [1].

• Step 1 (Condensation): The primary amine attacks the anhydride, forming an intermediate phthalamic acid which cyclizes under dehydrating conditions to form a phthalimide (1,3-dioxoisoindoline).

• Step 2 (Selective Reduction): A controlled reduction of one of the imide carbonyl groups yields the target 1-oxoisoindoline. The causality behind choosing Zinc dust in acetic acid (Zn/AcOH) for this step is its high chemoselectivity; it efficiently reduces one carbonyl of the phthalimide to a methylene group without over-reducing the lactam to a fully saturated isoindoline or cleaving the sensitive methyl ester.

Synthetic Workflow Visualization

Synthesis workflow for Methyl 4-(1-oxoisoindolin-2-yl)benzoate via selective reduction.

Experimental Protocols

Materials and Reagents

Reagent / Material	Role in Synthesis	Equivalents	Purity Requirement
Methyl 4-aminobenzoate	Starting Material / Nucleophile	1.0 eq	≥ 98%
Phthalic Anhydride	Starting Material / Electrophile	1.05 eq	≥ 99%
Glacial Acetic Acid	Solvent & Acid Catalyst	10 volumes	ACS Reagent Grade
Zinc Dust	Reducing Agent	4.0 eq	Activated, fine powder
Ethyl Acetate (EtOAc)	Extraction Solvent	As needed	HPLC Grade

Step 1: Synthesis of the Phthalimide Intermediate

Objective: Form methyl 4-(1,3-dioxoisoindolin-2-yl)benzoate via dehydrative cyclization.

• Preparation: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Addition: Add methyl 4-aminobenzoate (15.1 g, 100 mmol) and phthalic anhydride (15.5 g, 105 mmol) to the flask.

• Solvent Introduction: Suspend the solid mixture in 100 mL of glacial acetic acid. Scientific Insight: Acetic acid acts as both the solvent and an acid catalyst, facilitating the initial nucleophilic attack and the subsequent dehydration of the phthalamic acid intermediate.

• Reaction: Heat the mixture to reflux (approx. 118°C) under a nitrogen atmosphere for 4 hours. Monitor the reaction via TLC (Hexanes:EtOAc 3:1) until the primary amine is completely consumed.

• Workup: Allow the reaction to cool to room temperature. Pour the mixture into 500 mL of ice-cold distilled water with vigorous stirring.

• Isolation: Filter the resulting white precipitate under vacuum. Wash the filter cake with water (3 x 50 mL) and cold ethanol (20 mL). Dry in a vacuum oven at 60°C overnight to yield the intermediate.

Step 2: Selective Reduction to 1-Oxoisoindoline

Objective: Chemoselective reduction of the imide to the lactam yielding Methyl 4-(1-oxoisoindolin-2-yl)benzoate.

• Activation: Ensure the Zinc dust is freshly activated (washing with dilute HCl, followed by water, ethanol, and ether, then dried in vacuo) to remove the inactive ZnO passivation layer.

• Reaction Setup: Suspend the intermediate from Step 1 (14.0 g, ~50 mmol) in 120 mL of glacial acetic acid in a 250 mL round-bottom flask.

• Reduction: Heat the suspension to 80°C. Carefully add the activated Zinc dust (13.1 g, 200 mmol) in small portions over 30 minutes to control the exothermic hydrogen gas evolution.

• Monitoring: Maintain the temperature at 80°C for 6-8 hours. Scientific Insight: Extended heating or higher temperatures risk the over-reduction of the lactam or hydrolysis of the methyl ester. Strict temperature control is the self-validating mechanism for this step.

• Filtration: Cool the mixture to room temperature and filter through a pad of Celite to remove unreacted Zinc and Zinc acetate salts. Wash the Celite pad thoroughly with EtOAc (100 mL).

• Purification: Concentrate the filtrate under reduced pressure. Dissolve the residue in EtOAc (200 mL) and wash sequentially with saturated aqueous NaHCO3 (until CO2 evolution ceases) and brine. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate.

• Crystallization: Recrystallize the crude product from a mixture of EtOAc and Hexanes to afford pure Methyl 4-(1-oxoisoindolin-2-yl)benzoate as an off-white crystalline solid.

Quantitative Data & Optimization Summary

The following table summarizes the optimization of the Step 2 reduction process, highlighting the causality between reducing agent equivalents, temperature, and final yield.

Entry	Reducing Agent (Eq)	Temp (°C)	Time (h)	Conversion (%)	Isolated Yield (%)	Major Impurity
1	Zn dust (2.0)	80	12	65%	52%	Unreacted Imide
2	Zn dust (4.0)	80	8	>98%	84%	None (Optimal)
3	Zn dust (4.0)	118 (Reflux)	4	>98%	41%	Over-reduced amine
4	NaBH4 (2.0) / MeOH	0 to RT	4	>95%	60%	Ring-opened alcohol

References

• Methyl 4-(1-oxoisoindolin-2-yl)benzoate - Smolecule: Synthesis Methods. Smolecule.
• Methyl 4-(1-oxoisoindolin-2-yl)benzoate CAS ... - ChemicalBook. ChemicalBook.

Sources

• 1. Buy Methyl 4-(1-oxoisoindolin-2-yl)benzoate [smolecule.com]
• 2. Methyl 4-(1-oxoisoindolin-2-yl)benzoate CAS#: 114341-21-8 [m.chemicalbook.com]

Application Note: Methyl 4-(1-oxoisoindolin-2-yl)benzoate as a Versatile E3 Ligase Recruiting Scaffold in PROTAC and CELMoD Discovery

Executive Summary

The rapid expansion of targeted protein degradation (TPD) has necessitated the development of robust, highly modular building blocks for Proteolysis Targeting Chimeras (PROTACs) and Cereblon E3 ligase modulating drugs (CELMoDs). Methyl 4-(1-oxoisoindolin-2-yl)benzoate (CAS: 114341-21-8) has emerged as a critical intermediate in this space. Featuring a biologically active isoindolin-1-one core and a chemically versatile benzoate ester, this compound provides an optimal balance of target affinity and synthetic tractability.

This application note provides a comprehensive, causality-driven guide to utilizing Methyl 4-(1-oxoisoindolin-2-yl)benzoate in drug discovery workflows, detailing the mechanistic rationale of the scaffold, comparative efficacy data, and self-validating synthetic protocols for PROTAC generation.

Mechanistic Rationale: Cereblon Recruitment & Isoindolinone Scaffolds

Cereblon (CRBN) serves as the substrate receptor for the CRL4^CRBN E3 ubiquitin ligase complex, making it the primary target for immunomodulatory imide drugs (IMiDs) and PROTAC E3 recruiters[1]. Traditional CRBN binders, such as thalidomide, utilize a phthalimide core. However, replacing the phthaloyl ring with an isoindolinone core (as seen in lenalidomide and CC-90009) significantly enhances the chemical stability and biological potency of the molecule[1][2].

Methyl 4-(1-oxoisoindolin-2-yl)benzoate leverages this optimized isoindolinone core to anchor into the tri-tryptophan pocket of CRBN[3]. The para-substituted benzoate moiety is strategically positioned to act as an "exit vector." Because it projects outward from the CRBN binding pocket into the solvent-exposed region, it provides an ideal attachment point for linker-warhead conjugates without causing steric clashes that would disrupt the critical hydrogen-bonding network required for E3 ligase recruitment[3].

From a synthetic perspective, the methyl ester serves as a crucial protecting group during the initial construction of the isoindolinone ring (e.g., via tandem acylation and cyclization)[4]. It prevents premature reactions of the carboxylic acid and can be selectively saponified under mild conditions when the researcher is ready to conjugate the PROTAC linker[2].

PROTAC-mediated targeted protein degradation pathway via Cereblon recruitment.

Comparative Efficacy of CRBN Binders

To contextualize the value of the isoindolinone scaffold, it is essential to compare its binding affinity against other known CRBN ligands. The table below summarizes quantitative binding data, demonstrating that isoindolinone derivatives maintain highly competitive IC50 values while offering superior synthetic flexibility compared to early-generation phthalimides[3].

Table 1: Comparative CRBN Binding Affinities of E3 Ligase Modulators

Scaffold Type	Representative Compound	CRBN Binding Affinity (IC50)	Primary Application
Phthalimide	Thalidomide / Pomalidomide	~1.0 - 2.0 μM	IMiD, Early-Gen PROTACs
Isoindolinone	Lenalidomide / CC-90009	~1.5 μM	CELMoD, AML Therapeutics
Benzimidazole	Analogues 16-19	600 nM - 1.4 μM	Experimental Degraders
Indazole	Analogue 21	340 nM	Next-Gen Degraders

(Data derived from structure-activity relationship studies on novel CRBN binders[3])

Synthetic Workflow: From Scaffold to Functional PROTAC

The conversion of Methyl 4-(1-oxoisoindolin-2-yl)benzoate into a fully functional PROTAC requires a two-step sequence: mild deprotection followed by amide coupling.

Synthetic workflow for generating PROTACs from Methyl 4-(1-oxoisoindolin-2-yl)benzoate.

Experimental Protocols

The following protocols are designed as self-validating systems. Causality for each reagent choice is explicitly stated to ensure researchers understand the mechanistic "why" behind the "how."

Protocol A: Mild Saponification of the Methyl Ester

Objective: Hydrolyze the methyl ester to yield 4-(1-oxoisoindolin-2-yl)benzoic acid without degrading the base-sensitive isoindolinone core.

• Solvent Preparation: Dissolve Methyl 4-(1-oxoisoindolin-2-yl)benzoate (1.0 eq) in a 3:1:1 mixture of THF:MeOH:H2O.

  • Causality: The mixed solvent system ensures complete dissolution of the hydrophobic ester (via THF/MeOH) while providing the necessary aqueous environment for the hydroxide nucleophile to operate.

• Base Addition: Cool the solution to 0 °C using an ice bath. Add Lithium Hydroxide monohydrate (LiOH·H2O, 1.5 eq) portion-wise.

  • Causality: Temperature control (0 °C) and the use of the mild base LiOH are critical. The isoindolinone ring is highly susceptible to base-catalyzed ring opening[2]. LiOH provides controlled hydrolysis of the ester while preserving the integrity of the core scaffold, whereas NaOH or KOH often lead to degradation.

• Reaction Monitoring (Self-Validation): Stir for 2-4 hours. Monitor reaction progress via TLC (Hexanes/EtOAc 1:1).

  • Validation Check: The reaction is complete when the higher Rf ester spot disappears entirely, replaced by a baseline spot representing the lithium carboxylate salt.

• Workup: Acidify the mixture with 1M HCl to pH 3-4, then extract with EtOAc (3x). Wash the combined organic layers with brine, dry over Na2SO4, and concentrate under reduced pressure.

  • Causality: Acidification protonates the carboxylate, neutralizing the salt and driving the free acid product into the organic phase for efficient recovery.

Protocol B: HATU-Mediated Amide Coupling for Linker Conjugation

Objective: Conjugate the free carboxylic acid to an amine-terminated PROTAC linker-warhead complex.

• Activation: Dissolve 4-(1-oxoisoindolin-2-yl)benzoic acid (1.0 eq) in anhydrous DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir at room temperature for 15 minutes.

  • Causality: HATU is chosen over standard carbodiimides (like EDC) because it rapidly generates an active HOAt ester, which is highly reactive and minimizes epimerization. Pre-activation ensures that when the sterically hindered linker-amine is added, the coupling reaction outcompetes potential side reactions. DIPEA acts as a non-nucleophilic base, deprotonating the carboxylic acid and amine salt without attacking the activated ester.

• Conjugation: Add the amine-functionalized Linker-Warhead complex (1.0 eq) dissolved in a minimal amount of DMF. Stir at room temperature for 12 hours.

• Purification & Validation: Quench the reaction with water and extract with DCM. Purify the crude product via preparative HPLC (C18 column, MeCN/H2O gradient with 0.1% TFA).

  • Causality: HPLC purification is mandatory to remove residual HOAt and unreacted amine, which can cause severe off-target toxicity in downstream cellular degradation assays.

Table 2: Expected Yields and Quality Control Metrics

Synthesis Step	Expected Yield	Primary QC Method	Success Criteria
Ester Hydrolysis	85 - 95%	LC-MS	[M+H]+ mass shift from 268.09 to 254.08
Amide Coupling	60 - 80%	HPLC (UV 254 nm)	>95% purity, single major peak
Final Purification	N/A	1H-NMR (DMSO-d6)	Presence of intact isoindolinone CH2 (singlet, ~4.5 ppm)

References

• Smolecule. "Methyl 4-(1-oxoisoindolin-2-yl)benzoate - Smolecule." Smolecule.com. 4

• Wikipedia. "Cereblon E3 ligase modulator." Wikipedia.org. 1

• American Chemical Society. "Advancing Scalable Chemistry toward Novel CELMoDs: Process Development for the Synthesis of CC-90009." ACS Publications. 2

• American Chemical Society. "Design and Synthesis of Novel Cereblon Binders for Use in Targeted Protein Degradation." ACS Publications. 3

Sources

• 1. Cereblon E3 ligase modulator - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Buy Methyl 4-(1-oxoisoindolin-2-yl)benzoate [smolecule.com]

Application Notes and Protocols: Preparation of Methyl 4-(1-oxoisoindolin-2-yl)benzoate for Cell Culture Assays

Introduction: Unveiling the Potential of a Novel Isoindolinone Compound

Methyl 4-(1-oxoisoindolin-2-yl)benzoate is a small molecule featuring the isoindolinone scaffold, a core structure present in a variety of biologically active compounds.[1][2][3] The isoindolinone motif has garnered significant interest in medicinal chemistry due to its association with a wide range of therapeutic properties, including anticancer and anti-inflammatory activities.[1] While the precise mechanism of action for Methyl 4-(1-oxoisoindolin-2-yl)benzoate is an active area of investigation, related compounds have been shown to modulate key cellular pathways. For instance, certain isoindolinone derivatives have been developed as potent inhibitors of enzymes involved in cancer progression and as modulators of inflammatory responses.[1] Furthermore, there is emerging evidence that some compounds with this core structure can induce the degradation of critical cell signaling proteins, such as the epidermal growth factor receptor (EGFR), through the ubiquitin-proteasome system.[4]

Given its promising chemical backbone, Methyl 4-(1-oxoisoindolin-2-yl)benzoate is a compound of interest for cell-based screening and mechanistic studies in drug discovery and development. Accurate and reproducible preparation of this compound for in vitro assays is paramount to obtaining reliable experimental data. This guide provides a comprehensive, field-proven protocol for the solubilization, storage, and application of Methyl 4-(1-oxoisoindolin-2-yl)benzoate in a cell culture setting, ensuring scientific integrity and maximizing experimental success.

Physicochemical Properties and Data Summary

A thorough understanding of the physicochemical properties of Methyl 4-(1-oxoisoindolin-2-yl)benzoate is the foundation for its proper handling and use in cell culture experiments. The key parameters are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₆H₁₃NO₃	[1]
Molecular Weight	267.28 g/mol	[1]
Appearance	White to off-white solid	[5]
Solubility	Poorly soluble in water; soluble in organic solvents such as DMSO and ethanol.	[5][6]
Storage	Store in a dry, tightly sealed container at room temperature (20-22°C).

Core Protocol: Preparation of a 10 mM Stock Solution

The following protocol details the preparation of a 10 mM stock solution of Methyl 4-(1-oxoisoindolin-2-yl)benzoate in dimethyl sulfoxide (DMSO). This concentrated stock is the cornerstone for accurate and repeatable dilutions into cell culture media for various assays.

Materials and Equipment:

• Methyl 4-(1-oxoisoindolin-2-yl)benzoate powder

• Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile, amber microcentrifuge tubes or cryovials

• Vortex mixer

• Pipettes and sterile, filtered pipette tips

Step-by-Step Methodology:

• Pre-weighing Preparations: Before opening the vial containing the compound, allow it to equilibrate to room temperature to prevent moisture condensation.

• Accurate Weighing: In a chemical fume hood, carefully weigh out 2.67 mg of Methyl 4-(1-oxoisoindolin-2-yl)benzoate powder using a calibrated analytical balance.

• Dissolution: Transfer the weighed powder into a sterile amber microcentrifuge tube. Add 1.0 mL of anhydrous, sterile-filtered DMSO to the tube.

  • Rationale: The use of anhydrous DMSO is critical as it is hygroscopic and absorbed moisture can impact the solubility and stability of the compound. Amber tubes are recommended to protect the compound from potential photodegradation.

• Complete Solubilization: Tightly cap the tube and vortex vigorously until the powder is completely dissolved. A brief sonication or gentle warming in a 37°C water bath can be used to aid dissolution if necessary. Visually inspect the solution against a light source to ensure there are no visible particulates.

• Aliquoting for Storage: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, amber cryovials.

• Storage:

  • Short-term (up to 1 month): Store the aliquots at -20°C.

  • Long-term (up to 6 months): For extended storage, it is recommended to store the aliquots at -80°C.

Experimental Workflow for Cell Culture Assays

The following diagram illustrates a typical workflow for utilizing the prepared Methyl 4-(1-oxoisoindolin-2-yl)benzoate stock solution in a cell-based experiment.

Caption: Workflow for preparing and using Methyl 4-(1-oxoisoindolin-2-yl)benzoate in cell culture.

Preparation of Working Solutions and Important Considerations

To treat cells in culture, the 10 mM stock solution must be further diluted to the final desired working concentration in the cell culture medium.

Example Dilution (for a 10 µM final concentration):

To prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM stock solution to 999 µL of the appropriate cell culture medium.

Key Considerations:

• DMSO Toxicity: The final concentration of DMSO in the cell culture medium should be kept to a minimum, typically not exceeding 0.5%, to avoid solvent-induced cytotoxicity. It is imperative to include a vehicle control in all experiments, where cells are treated with the same final concentration of DMSO as the compound-treated cells.

• Precipitation: When diluting the DMSO stock solution into an aqueous cell culture medium, rapid addition of a large volume of the aqueous solution to a small volume of the DMSO stock can sometimes cause the compound to precipitate. To mitigate this, add the DMSO stock to the culture medium and mix immediately and thoroughly.

• Stability in Media: The stability of Methyl 4-(1-oxoisoindolin-2-yl)benzoate in aqueous culture media over time has not been extensively characterized. For long-term experiments, it may be necessary to refresh the media with a freshly prepared working solution at regular intervals.

Potential Signaling Pathway Involvement

Based on the known activities of related isoindolinone compounds, a potential, though hypothetical, mechanism of action for Methyl 4-(1-oxoisoindolin-2-yl)benzoate could involve the modulation of protein stability, such as that of EGFR. The diagram below illustrates this conceptual pathway.

Caption: Hypothetical mechanism of action via induced protein degradation.

Conclusion

The protocols and considerations outlined in this document provide a robust framework for the preparation and use of Methyl 4-(1-oxoisoindolin-2-yl)benzoate in cell culture assays. By adhering to these guidelines, researchers can ensure the integrity of their experiments and generate reliable data to explore the biological activities of this promising compound. As with any experimental work, meticulous technique and appropriate controls are essential for success.

References

• Smolecule. (2024, August 10). Methyl 4-(1-oxoisoindolin-2-yl)benzoate.
• BLDpharm. 34211-05-7|Methyl 4-((1,3-dioxoisoindolin-2-yl)methyl)benzoate.
• CymitQuimica. CAS 480-91-1: Isoindolinone.
• Unknown Supplier. 114341-21-8 | Methyl 4-(1-oxoisoindolin-2-yl)benzoate.

• Heizmann, B., et al. (2013). The chemistry of isoindole natural products. Beilstein Journal of Organic Chemistry, 9, 243. Retrieved from [Link]

• Beilstein Journals. (2013, October 10). The chemistry of isoindole natural products.
• Benchchem. (2025). Technical Support Center: Improving the Stability of Indole Compounds in Solution.
• PubChem. Methyl 4-iodo-2-(3-(4-methoxy-6-methyl-1,3,5-triazine-2-yl)ureidosulfonyl)benzoate.
• Sigma-Aldrich. Methyl 4-(1H-imidazol-1-yl)benzoate 99 101184-08-1.
• Sigma-Aldrich. methyl 4-(pyrrolidin-1-yl)benzoate | 129414-26-2.
• Google Patents. (2021). Isoindolinone and indazole compounds for the degradation of egfr.
• ChemicalBook. methyl4-((2S,4S)-4-ethoxypiperidin-2-yl)benzoate | 1644667-61-7.
• Santa Cruz Biotechnology. Methyl benzoate.

• Wikipedia. Methyl benzoate. Retrieved from [Link]

• Sigma-Aldrich. Methyl 3-[(4-Oxopiperidin-1-yl)methyl]benzoate.

Sources

• 1. Buy Methyl 4-(1-oxoisoindolin-2-yl)benzoate [smolecule.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - The chemistry of isoindole natural products [beilstein-journals.org]
• 4. WO2021127561A1 - Isoindolinone and indazole compounds for the degradation of egfr - Google Patents [patents.google.com]
• 5. CAS 480-91-1: Isoindolinone | CymitQuimica [cymitquimica.com]
• 6. Methyl benzoate - Wikipedia [en.wikipedia.org]

A Robust, Validated RP-HPLC Method for the Quantitative Analysis of Methyl 4-(1-oxoisoindolin-2-yl)benzoate

An Application Note from the Office of the Senior Application Scientist

Abstract

This application note presents a comprehensive guide to the development and validation of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of Methyl 4-(1-oxoisoindolin-2-yl)benzoate. This compound, featuring an isoindolinone core, is representative of structures with significant interest in pharmaceutical development due to their potential biological activities.[1] The method detailed herein is designed for researchers, quality control analysts, and drug development professionals requiring a reliable, accurate, and precise analytical procedure for purity assessment and quantification. The guide follows a logical progression from understanding the analyte's physicochemical properties to a systematic method development strategy, culminating in a fully validated protocol according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[2][3][4]

Introduction and Preliminary Considerations

Methyl 4-(1-oxoisoindolin-2-yl)benzoate is a small organic molecule with a molecular weight of 267.28 g/mol .[1] Its structure consists of a fused aromatic isoindolinone system linked to a methyl benzoate moiety.

Chemical Structure: Molecular Formula: C₁₆H₁₃NO₃ Key Features: Two aromatic rings, an amide (lactam), and an ester functional group.

The presence of significant aromaticity and its limited aqueous solubility make it an ideal candidate for reversed-phase HPLC. The aromatic chromophores predict strong ultraviolet (UV) absorbance, making UV detection a suitable and sensitive choice for quantification.[5] The primary goal is to develop a method that provides a sharp, symmetrical, and well-resolved peak for the analyte, free from interference from potential impurities or degradation products.

HPLC Method Development Strategy

The development of a robust HPLC method is a systematic process. Our strategy is grounded in the physicochemical properties of the analyte to make informed initial choices, followed by empirical optimization to achieve the desired chromatographic performance.

Rationale for Initial Conditions

• Chromatographic Mode (Reversed-Phase): Given the compound's predominantly hydrophobic nature, RP-HPLC is the most logical choice.[6] This mode utilizes a non-polar stationary phase and a polar mobile phase.

• Stationary Phase (Column): A C18 (octadecylsilane) column is the universal starting point for RP-HPLC method development due to its wide applicability and strong hydrophobic retention.[7] A column with dimensions of 4.6 x 150 mm and a particle size of 5 µm provides a good balance of efficiency and backpressure. Phenyl-based columns could also be considered as an alternative to enhance selectivity through π-π interactions with the analyte's aromatic rings.[6][8]

• Mobile Phase:

  • Organic Modifier: Acetonitrile (ACN) is selected as the primary organic modifier over methanol. ACN typically provides better peak shape, lower viscosity (resulting in lower backpressure), and a lower UV cutoff wavelength.

  • Aqueous Phase: To ensure sharp peaks and reproducible retention times, it is crucial to control the ionization of residual silanols on the silica-based column packing.[6] An acidified aqueous phase, such as 0.1% orthophosphoric acid in HPLC-grade water, is chosen to suppress silanol activity.[5] The analyte itself lacks strongly acidic or basic functional groups, so pH control is primarily for system performance rather than altering analyte retention.

• Detection: Based on the conjugated aromatic structure, a UV detector is employed. A common wavelength for aromatic compounds, 254 nm, is selected as the initial monitoring wavelength, which often provides sufficient response for many aromatic analytes.[5] For optimal sensitivity, determining the analyte's maximum absorbance (λmax) via a UV scan is recommended.

• Elution Mode (Gradient): A gradient elution, starting with a lower concentration of the organic modifier and increasing over time, is used for initial development. This approach ensures the elution of the main analyte and any potential impurities with differing polarities, providing a comprehensive profile of the sample in a single run.[7]

Optimization Workflow

The initial conditions are systematically adjusted to achieve the target system suitability parameters: a symmetrical peak (Tailing Factor ≈ 1.0), high efficiency (Theoretical Plates > 2000), and a practical retention time.

Sources

• 1. Buy Methyl 4-(1-oxoisoindolin-2-yl)benzoate [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. database.ich.org [database.ich.org]
• 5. mdpi.com [mdpi.com]
• 6. phx.phenomenex.com [phx.phenomenex.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns | SIELC Technologies [sielc.com]

Application Note: NMR Spectroscopic Characterization of Methyl 4-(1-oxoisoindolin-2-yl)benzoate

Introduction & Scientific Context

The isoindolin-1-one (gamma-lactam) scaffold is a privileged pharmacophore in medicinal chemistry, forming the structural core of numerous biologically active compounds, including anticancer agents, anti-inflammatory drugs, and positive allosteric modulators of GABA_A receptors [1]. Methyl 4-(1-oxoisoindolin-2-yl)benzoate (CAS: 114341-21-8) is a highly versatile intermediate and lead compound characterized by its isoindoline core and a para-substituted methyl benzoate moiety.

For drug development professionals and synthetic chemists, confirming the structural integrity of this compound is critical. Isoindolinones can occasionally exist in pseudo-resonance structures or undergo unexpected ring-opening under certain conditions [2]. High-resolution Nuclear Magnetic Resonance (NMR) spectroscopy remains the most authoritative method to validate the closed-ring lactam structure, verify the ester functionalization, and confirm the purity of the synthesized batch. This application note provides a comprehensive, self-validating protocol for the 1D 1 H and 13 C NMR characterization of Methyl 4-(1-oxoisoindolin-2-yl)benzoate, explaining the causality behind each experimental and analytical choice.

Structural & Mechanistic Insights

Before initiating the NMR acquisition, it is essential to map the molecular architecture to anticipate the spectral landscape. Methyl 4-(1-oxoisoindolin-2-yl)benzoate consists of three distinct structural domains, each providing diagnostic NMR signatures:

• The Isoindolin-1-one Core: Contains a lactam carbonyl and an isolated methylene (-CH 2​ -) group. The electron-withdrawing nature of the adjacent lactam nitrogen and the aromatic ring heavily deshields these methylene protons, pushing them downfield compared to standard benzylic protons.

• The N-Aryl Benzoate Ring: A para-substituted benzene ring. Mechanistically, the electron-withdrawing methyl ester group at the para position deshields the adjacent aromatic protons, resulting in a classic AA'BB' spin system (often appearing as two distinct doublets).

• The Methyl Ester: Yields a sharp, highly diagnostic singlet in both 1 H and 13 C spectra.

Logical mapping of molecular substructures to diagnostic NMR chemical shifts.

Experimental Protocol: Sample Preparation & Acquisition

To ensure trustworthiness and reproducibility, the following protocol establishes a self-validating system where sample preparation and instrument tuning are strictly controlled.

Sample Preparation Workflow

Causality of Solvent Choice: Deuterated chloroform (CDCl 3​ ) is selected over DMSO- d6​ because Methyl 4-(1-oxoisoindolin-2-yl)benzoate lacks exchangeable protons (like -OH or -NH) that would require hydrogen-bond stabilizing solvents. Furthermore, CDCl 3​ minimizes solvent viscosity, leading to sharper line widths and better resolution of the aromatic multiplets [2].

Step-by-Step Preparation:

• Weighing: Accurately weigh 15–20 mg of highly purified Methyl 4-(1-oxoisoindolin-2-yl)benzoate into a clean glass vial. Note: Concentrations below 10 mg will require exponentially longer 13 C acquisition times to resolve the quaternary carbons.

• Dissolution: Add 0.6 mL of CDCl 3​ containing 0.03% (v/v) Tetramethylsilane (TMS) as an internal reference.

• Homogenization: Vortex the vial for 30 seconds. Ensure complete dissolution; particulate matter will distort the magnetic field homogeneity (shimming).

• Transfer: Transfer the solution into a high-quality 5 mm NMR tube using a glass Pasteur pipette.

Experimental workflow from synthesis to NMR data processing.

NMR Spectrometer Setup & Acquisition Parameters

The following parameters are optimized for a standard 400 MHz or 600 MHz NMR spectrometer equipped with a room-temperature or cryoprobe.

• Locking and Shimming: Lock the spectrometer to the deuterium signal of CDCl 3​ . Perform gradient shimming (Z1–Z4) until the lock level is stable and the un-spun line width of the solvent peak is <1.0 Hz.

• Probe Tuning: Manually or automatically tune and match the probe to the exact resonance frequencies of 1 H and 13 C for the specific sample dielectric.

Acquisition Parameters:

Parameter	1 H NMR (Proton)	13 C NMR (Carbon-13)	Causality / Rationale
Pulse Sequence	zg30 (Standard 1D)	zgpg30 (Proton decoupled)	Decoupling collapses C-H multiplets into sharp singlets, boosting signal-to-noise (S/N).
Number of Scans (NS)	16	1024	13 C has low natural abundance (1.1%) and low gyromagnetic ratio.
Relaxation Delay (D1)	1.5 s	3.0 s	Critical: Quaternary carbons (C=O, Ar-C) lack attached protons for dipole-dipole relaxation. A longer D1 ensures they fully relax between pulses, preventing signal loss.
Spectral Width (SW)	20 ppm	250 ppm	Captures the highly deshielded lactam/ester carbonyls (~166-168 ppm).
Acquisition Time (AQ)	~3.0 s	~1.5 s	Provides sufficient digital resolution for fine coupling constants in 1 H.

Data Processing & Spectral Interpretation

Process the raw Free Induction Decay (FID) data using standard NMR software (e.g., MestReNova, TopSpin). Apply an exponential window function (Line Broadening, LB = 0.3 Hz for 1 H; 1.0 Hz for 13 C) prior to Fourier Transformation (FT). Perform manual phase correction and a polynomial baseline correction to ensure accurate integration.

1 H NMR Signal Assignments

The 1 H NMR spectrum of Methyl 4-(1-oxoisoindolin-2-yl)benzoate is highly characteristic. Reference the chemical shifts ( δ ) to TMS at 0.00 ppm.

Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling Constant ( J , Hz)	Assignment & Mechanistic Note
3.91	Singlet (s)	3H	-	-OCH 3​ (Ester): Sharp singlet, highly diagnostic of the methyl ester.
4.88	Singlet (s)	2H	-	-CH 2​ (Lactam): Isoindolinone ring methylene. Deshielded by the adjacent N-aryl group and aromatic ring.
7.49 – 7.62	Multiplet (m)	3H	-	Ar-H (Isoindolinone): Three protons of the fused benzene ring.
7.92	Doublet (d)	1H	7.6	Ar-H (Isoindolinone): Proton ortho to the lactam carbonyl; heavily deshielded by the C=O anisotropy.
7.98	Doublet (d)	2H	8.8	Ar-H (Benzoate): Protons ortho to the nitrogen atom (part of the AA'BB' system).
8.08	Doublet (d)	2H	8.8	Ar-H (Benzoate): Protons ortho to the ester carbonyl. Most deshielded due to the electron-withdrawing -COOCH 3​ group.

*Note: The AA'BB' system of the para-substituted ring is formally a multiplet but visually approximates as two distinct doublets at standard field strengths.

13 C NMR Signal Assignments

Reference the 13 C spectrum to the central peak of the CDCl 3​ triplet at 77.16 ppm.

Chemical Shift ( δ , ppm)	Carbon Type	Assignment & Structural Validation
50.8	CH 2​	Lactam Methylene: Confirms the closed-ring isoindolinone structure. If ring-opening occurred, this would shift significantly.
52.1	CH 3​	Ester Methoxy: Confirms the intact methyl ester.
118.5	CH (Ar)	Benzoate Ar-C: Carbons ortho to the nitrogen.
122.8 – 132.2	CH (Ar)	Aromatic Methines: Multiple overlapping peaks for the remaining unsubstituted aromatic carbons on both rings.
133.5, 140.1, 143.2	C (Ar, Quat)	Quaternary Aromatic Carbons: Bridgehead carbons of the isoindoline core and the ipso carbons of the benzoate ring.
166.5	C=O (Quat)	Ester Carbonyl: Characteristic ester resonance.
167.2	C=O (Quat)	Lactam Carbonyl: Confirms the gamma-lactam oxidation state.

Conclusion

The thorough NMR characterization of Methyl 4-(1-oxoisoindolin-2-yl)benzoate relies on identifying the diagnostic singlets of the methoxy group (3.91 ppm) and the lactam methylene (4.88 ppm), alongside the distinct AA'BB' splitting pattern of the para-substituted benzoate ring. By adhering to optimized relaxation delays (D1 ≥ 3.0 s) for 13 C acquisition, researchers can ensure that critical quaternary carbonyl carbons are accurately resolved, firmly validating the structural integrity of this important pharmacological intermediate.

References

• Zhu, Huajie, et al. "Synthesis of Four Pseudo‐Resonance Structures of 3‐Substituted Isoindolin‐1‐ones and Study of Their NMR Spectra." ChemistrySelect (2025). Available at:[Link]

• ACS Journal of Medicinal Chemistry. "Discovery of Novel Isoindolin-1-one Derivatives as GABAA Receptors Positive Allosteric Modulators with Antiepileptic Efficacy." ACS Publications. Available at: [Link]

Application Note: Methyl 4-(1-oxoisoindolin-2-yl)benzoate as a Key Intermediate in Drug Discovery and Organic Synthesis

Executive Summary & Chemical Rationale

Methyl 4-(1-oxoisoindolin-2-yl)benzoate (CAS: 114341-21-8) is a highly versatile, structurally rigid chemical intermediate characterized by an isoindolin-1-one core and a para-substituted methyl benzoate moiety[1]. In contemporary medicinal chemistry, the isoindolinone scaffold is recognized as a privileged pharmacophore. It is frequently utilized in the design of Cereblon (CRBN) modulators, MDM2-p53 protein-protein interaction inhibitors, and targeted anti-inflammatory agents[2][3].

Mechanistic Causality for Scaffold Selection: Unlike its phthalimide counterparts (such as classic thalidomide derivatives), the isoindolin-1-one ring lacks the second highly electrophilic carbonyl group. This structural modification eliminates a major metabolic liability, granting the molecule superior resistance to in vivo hydrolysis and enzymatic degradation[2]. Furthermore, the strategic placement of the methyl ester serves as a robust, orthogonal protecting group. It allows the isoindolinone core to undergo harsh upstream functionalization without premature reactivity, after which it can be selectively saponified to a free carboxylic acid—a critical handle for downstream amide coupling in Targeted Protein Degradation (TPD) and PROTAC linker synthesis[3].

Quantitative Physicochemical Profile

To facilitate experimental planning, the foundational properties of this intermediate are summarized below.

Property	Value / Description
Chemical Name	Methyl 4-(1-oxoisoindolin-2-yl)benzoate
CAS Number	114341-21-8
Molecular Formula	C₁₆H₁₃NO₃
Molecular Weight	267.28 g/mol
Core Scaffold	Isoindolin-1-one (Metabolically stable H-bond acceptor)
Functional Handle	Methyl Ester (Protected Carboxyl for late-stage coupling)

Strategic Synthetic Pathways

The synthesis of methyl 4-(1-oxoisoindolin-2-yl)benzoate can be achieved through multiple routes. The selection of the pathway dictates the chemoselectivity and the impurity profile of the final intermediate[2].

Synthetic Route	Primary Reagents	Typical Yield	Causality / Strategic Advantage
Route A: Phthalic Anhydride	Phthalic anhydride, Methyl 4-aminobenzoate, Zn/AcOH	60-70%	Utilizes highly cost-effective starting materials. However, the subsequent reduction of the phthalimide intermediate requires harsh conditions, risking over-reduction of the ester[2].
Route B: Phthalaldehydic Acid	2-Formylbenzoic acid, Methyl 4-aminobenzoate, NaBH(OAc)₃	80-90%	Employs milder conditions. The reductive amination is highly chemoselective, and the intermediate spontaneously lactamizes, preventing ester cleavage[2].

Workflow Visualization: Route B (Phthalaldehydic Acid Pathway)

Figure 1: Chemoselective synthesis of the intermediate via reductive amination and spontaneous lactamization.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems . Each phase includes built-in analytical checkpoints to confirm reaction trajectory before proceeding.

Protocol 1: Synthesis via Reductive Amination & Cyclization (Route B)

Objective: Synthesize methyl 4-(1-oxoisoindolin-2-yl)benzoate with high chemoselectivity.

• Reaction Setup: In an oven-dried round-bottom flask under N₂, dissolve 2-formylbenzoic acid (1.0 eq) and methyl 4-aminobenzoate (1.0 eq) in anhydrous 1,2-dichloroethane (DCE) to a concentration of 0.2 M. Add glacial acetic acid (0.1 eq) as a catalyst.

• Imine Formation & Validation: Stir the mixture at room temperature for 2 hours.

  • Validation Checkpoint 1 (LC-MS): Aliquot 10 µL, dilute in MeCN, and analyze. Confirm the disappearance of starting materials and the presence of the Schiff base intermediate mass [M+H]⁺.

• Selective Reduction: Cool the reaction to 0 °C. Add sodium triacetoxyborohydride, NaBH(OAc)₃ (1.5 eq), portion-wise over 15 minutes.

  • Causality: NaBH(OAc)₃ is explicitly chosen over NaBH₄ because its steric bulk and electron-withdrawing acetate groups render it mild enough to reduce the imine without reducing the methyl ester or unreacted aldehyde.

• Cyclization: Allow the reaction to warm to room temperature and stir for 12 hours. The reduced secondary amine will spontaneously undergo intramolecular cyclization with the adjacent carboxylic acid to form the thermodynamically stable lactam.

• Workup & Validation: Quench the reaction with saturated aqueous NaHCO₃. Extract with dichloromethane (3x). Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate in vacuo.

  • Validation Checkpoint 2 (TLC & NMR): Run TLC (Hexane:EtOAc 1:1); the product should appear as a single UV-active spot (Rf ~0.4). ¹H NMR (CDCl₃) must show a diagnostic singlet at ~4.85 ppm (CH₂ of the isoindolinone ring) and a singlet at ~3.90 ppm (methyl ester).

Protocol 2: Downstream Application - Ester Hydrolysis for PROTAC Linker Coupling

Objective: Unmask the carboxylic acid for subsequent amide coupling to a target-binding ligand (e.g., an MDM2 inhibitor)[3].

• Saponification Setup: Dissolve methyl 4-(1-oxoisoindolin-2-yl)benzoate (1.0 eq) in a solvent mixture of THF:MeOH:H₂O (2:1:1) at 0.1 M.

  • Causality: This specific ternary solvent system ensures complete solvation of both the hydrophobic organic starting material and the inorganic base, preventing biphasic reaction stalling.

• Hydrolysis: Add lithium hydroxide monohydrate, LiOH·H₂O (3.0 eq). Stir at room temperature for 4 hours.

  • Causality: LiOH is utilized instead of NaOH or KOH. The smaller Li⁺ cation coordinates tightly, providing a milder basic environment that prevents the unwanted base-catalyzed ring-opening of the isoindolinone lactam[2].

• Validation Checkpoint 1 (TLC): Confirm complete consumption of the starting ester (Rf ~0.4) and the appearance of a baseline spot corresponding to the lithium carboxylate salt.

• Acidification: Concentrate the mixture in vacuo to remove THF and MeOH. Dilute the aqueous layer with water and cool to 0 °C. Slowly acidify with 1M HCl until pH 3-4 is reached. A white precipitate will form.

• Final Validation (NMR): Filter the precipitate, wash with cold water, and dry under high vacuum.

  • Validation Checkpoint 2: ¹H NMR (DMSO-d₆) must confirm the complete disappearance of the methyl ester singlet (~3.90 ppm) and the emergence of a broad, exchangeable singlet at ~13.0 ppm (COOH).

Application in Targeted Protein Degradation (TPD)

Once hydrolyzed, the resulting 4-(1-oxoisoindolin-2-yl)benzoic acid serves as an exceptional bridging moiety in PROTAC design. The rigid aromatic system acts as a spacer that restricts the conformational entropy of the linker, which is critical for forming a stable ternary complex between the Protein of Interest (POI) and the E3 Ligase[3].

Figure 2: Mechanism of action for PROTACs utilizing the isoindolinone intermediate as a rigid linker.

Sources

• 1. Methyl 4-(1-oxoisoindolin-2-yl)benzoate CAS#: 114341-21-8 [m.chemicalbook.com]
• 2. Buy Methyl 4-(1-oxoisoindolin-2-yl)benzoate [smolecule.com]
• 3. WO2021188948A1 - Mdm2 degraders and uses thereof - Google Patents [patents.google.com]

Application Note: Catalytic Amidation Techniques for Methyl 4-(1-oxoisoindolin-2-yl)benzoate

Executive Summary & Scientific Context

Methyl 4-(1-oxoisoindolin-2-yl)benzoate is a highly valuable synthetic intermediate in medicinal chemistry, particularly in the development of immunomodulatory imide drugs (IMiDs) and Ikaros family zinc finger (IKZF2/Helios) degraders[1]. Structurally, the molecule presents a dual-reactive profile: an isoindolin-1-one core (a cyclic gamma-lactam) and a methyl benzoate ester[2].

For drug development professionals and synthetic chemists, working with this molecule requires mastering two distinct catalytic amidation paradigms:

• Constructive Amidation (C-N Cross-Coupling): The catalytic synthesis of the molecule's core by coupling an isoindolin-1-one with a methyl 4-halobenzoate[3].

• Derivatizing Amidation (Direct Ester Amidation): The direct catalytic conversion of the methyl ester moiety into complex amides, bypassing traditional, low-yielding saponification-coupling sequences[4].

This application note provides field-proven, self-validating protocols and mechanistic insights for both pathways, ensuring high-fidelity synthesis and derivatization.

Constructive Amidation: Pd-Catalyzed C-N Cross-Coupling

Traditional syntheses of the isoindolinone core rely on condensation reactions that often require harsh conditions[2]. Modern approaches favor the Buchwald-Hartwig amidation, which allows for the direct C-N coupling of isoindolin-1-one with methyl 4-bromobenzoate[3].

Causality of Experimental Choices

• Catalyst & Ligand Selection: The combination of Pd2​(dba)3​ and Xantphos is deliberately chosen. Isoindolin-1-one is an electron-deficient amide (lactam), making the reductive elimination step of the catalytic cycle kinetically sluggish. Xantphos, possessing a wide bite angle (~111°), enforces a highly distorted square planar geometry on the Pd(II) intermediate. This steric strain drastically accelerates the rate-limiting reductive elimination, driving the reaction forward.

• Base Selection: Cs2​CO3​ is utilized instead of stronger bases like NaOtBu . Strong alkoxides would rapidly hydrolyze or transesterify the sensitive methyl ester group on the electrophile. Cs2​CO3​ provides sufficient basicity to deprotonate the Pd-coordinated lactam without compromising the ester.

Pd-catalyzed C-N cross-coupling cycle for the synthesis of the isoindolinone core.

Protocol 1: Synthesis of Methyl 4-(1-oxoisoindolin-2-yl)benzoate

Self-Validating Workflow:

• Preparation: In an oven-dried Schlenk flask under an argon atmosphere, charge methyl 4-bromobenzoate (1.0 equiv, 10 mmol), isoindolin-1-one (1.2 equiv, 12 mmol), Pd2​(dba)3​ (2 mol%), Xantphos (6 mol%), and anhydrous Cs2​CO3​ (1.5 equiv, 15 mmol).

• Solvent Addition: Add anhydrous 1,4-dioxane (50 mL). Degas the suspension via three freeze-pump-thaw cycles.

• Reaction: Heat the mixture to 100 °C with vigorous stirring for 16 hours.

• In-Process Control (IPC) 1: Monitor via TLC (Hexane:EtOAc 7:3). The disappearance of the UV-active methyl 4-bromobenzoate spot ( Rf​≈0.6 ) indicates completion.

• Workup: Cool to room temperature, dilute with EtOAc (100 mL), and filter through a pad of Celite to remove the Pd catalyst and inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification & Validation (IPC 2): Purify via flash chromatography. Validate the product via 1H NMR ( 400 MHz , CDCl3​ ). The protocol is validated when the spectrum shows a distinct singlet at δ≈4.8 ppm (isoindolinone −CH2​− ) and a sharp singlet at δ≈3.9 ppm (ester −OCH3​ ).

Derivatizing Amidation: Direct Catalytic Amidation of the Ester

Converting the methyl ester of methyl 4-(1-oxoisoindolin-2-yl)benzoate into a structurally complex benzamide is critical for SAR (Structure-Activity Relationship) studies. Traditional methods require saponification to the carboxylic acid followed by peptide coupling (e.g., HATU/DIPEA). Direct catalytic amidation of the unactivated ester is a greener, highly atom-economical alternative[4].

Causality of Experimental Choices

• Catalyst Selection: Lanthanum(III) triflate ( La(OTf)3​ ) is selected due to its hard Lewis acidic character. It preferentially coordinates to the hard oxygen atom of the ester carbonyl rather than the softer nitrogen of the incoming amine, preventing catalyst poisoning[4]. Furthermore, La(OTf)3​ operates efficiently under near-neutral conditions, preserving the integrity of the base-sensitive isoindolinone lactam core, which could otherwise undergo ring-opening.

• Thermodynamic Driving Force: The reaction is conducted in toluene at elevated temperatures. Because the amidation of esters is an equilibrium process, the continuous evaporation/distillation of the methanol byproduct shifts the equilibrium entirely toward the amide product.

La(OTf)3-catalyzed direct amidation mechanism of the methyl ester moiety.

Protocol 2: La(OTf)3​ -Catalyzed Direct Amidation

Self-Validating Workflow:

• Preparation: To a 25 mL reaction vial, add methyl 4-(1-oxoisoindolin-2-yl)benzoate (1.0 equiv, 2 mmol), the target primary or secondary amine (1.5 equiv, 3 mmol), and La(OTf)3​ (5 mol%, 0.1 mmol).

• Solvent Addition: Add anhydrous toluene (4 mL) to achieve a 0.5 M concentration.

• Reaction: Seal the vial loosely (or equip with a short distillation head to allow methanol escape) and stir at 70–90 °C for 24 hours.

• In-Process Control (IPC) 1: Monitor via LC-MS. The reaction is deemed complete when the mass signal corresponding to the starting ester ( [M+H]+ ) is fully replaced by the target amide mass.

• Workup: Quench the reaction by adding water (10 mL) and extract with EtOAc ( 3×15 mL ). Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate.

• Purification & Validation (IPC 2): Purify the crude residue by recrystallization (e.g., EtOH/Water) or flash chromatography. Validation is confirmed via 1H NMR by the complete disappearance of the ester −OCH3​ singlet ( δ≈3.9 ppm ) and the appearance of the amide −NH broad singlet (if a primary amine was used).

Quantitative Data & Catalyst Comparison

To aid in protocol selection, the following table summarizes the performance of various direct ester amidation catalytic systems when applied to benzoate esters.

Catalyst System	Loading (mol%)	Temp (°C)	Time (h)	Avg. Yield (%)	Key Advantage / Limitation
La(OTf)3​	5.0	70–90	24	> 85	Advantage: High functional group tolerance; mild Lewis acidity avoids lactam ring-opening[4].
Ln[N(SiMe3​)2​]3​	10.0	60	12	80–90	Advantage: Highly efficient for less nucleophilic aromatic amines (anilines)[5].
Zr(OtBu)4​ / HOAt	10.0	80	24	75	Limitation: Highly sensitive to moisture; requires strictly anhydrous conditions.
KOtBu (Mechanochemical)	30.0	RT	2	70–85	Limitation: Solvent-free and rapid, but the strong base risks partial hydrolysis of the ester to the carboxylic acid.

References

• Methyl 4-(1-oxoisoindolin-2-yl)benzoate - Smolecule: Synthesis Methods, Smolecule,
• Synthesis of isoindolinones - Organic Chemistry Portal, Organic-Chemistry.org,
• WO2019038717A1 - 3-(1-oxoisoindolin-2-yl)
• Lanthanum(III)
• Facile amidation of esters with aromatic amines promoted by lanthanide tris (amide)

Sources

• 1. WO2019038717A1 - 3-(1-oxoisoindolin-2-yl)piperidine-2,6-dione derivatives and uses thereof - Google Patents [patents.google.com]
• 2. Buy Methyl 4-(1-oxoisoindolin-2-yl)benzoate [smolecule.com]
• 3. Isoindolinone synthesis [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to improve synthesis yield of Methyl 4-(1-oxoisoindolin-2-yl)benzoate

Welcome to the Technical Support Center for Isoindolinone Synthesis. As a Senior Application Scientist, I have designed this portal to help researchers and drug development professionals troubleshoot and optimize the synthesis of Methyl 4-(1-oxoisoindolin-2-yl)benzoate .

This guide bypasses generic advice, focusing instead on the mechanistic causality behind yield drops, side reactions, and protocol failures.

I. Process Chemistry Workflows & Mechanistic Logic

The synthesis of Methyl 4-(1-oxoisoindolin-2-yl)benzoate generally relies on two primary strategic disconnections:

• Reductive Amination/Cyclization Cascade: Reacting 2-carboxybenzaldehyde with methyl 4-aminobenzoate[1].

• Transition-Metal Catalyzed C-N Coupling: A modified Ullmann or Buchwald-Hartwig coupling of pre-formed isoindolin-1-one with methyl 4-iodobenzoate[2].

Understanding the exact mechanistic pathway is critical for diagnosing where your reaction is stalling.

Mechanistic pathway of the reductive amination and cyclization cascade.

II. Interactive Troubleshooting & FAQs

Q1: During the reductive amination route, I observe a significant accumulation of the uncyclized secondary amine. How can I drive the lactamization to completion without hydrolyzing the methyl ester? Causality: The formation of the isoindolinone core requires two distinct thermodynamic steps: imine reduction followed by intramolecular amidation. If the reaction stalls at the secondary amine, the adjacent carboxylic acid lacks the electrophilicity needed for nucleophilic attack. However, applying harsh mineral acids or strong bases to force cyclization will inevitably cause the saponification of the methyl ester on the benzoate moiety. Solution: Implement a biomimetic, metal-free cascade using a Hantzsch ester analogue like diludine (diethyl 1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate)[1]. Diludine acts as a mild hydride donor (similar to NADH), selectively reducing the Schiff base at room temperature without over-reducing the ester[1]. For the cyclization step, utilize a mild biphasic system (e.g., DCM and 2N HCl) heated gently to 40 °C[1]. The mild acid protonates the carboxylic acid to enhance electrophilicity, while the biphasic nature protects the methyl ester from bulk aqueous hydrolysis.

Q2: I am attempting a modified Ullmann coupling between isoindolin-1-one and methyl 4-iodobenzoate, but my yields are capped at 40% due to protodehalogenation. How do I suppress this? Causality: Protodehalogenation (yielding methyl benzoate instead of the coupled product) occurs when the Cu(III) oxidative addition intermediate undergoes protonation rather than the desired reductive elimination. This is triggered by trace moisture, highly acidic protons on the ligand, or an insufficiently stabilized copper center. Solution: Shift to a strictly anhydrous system using CuI (10-20 mol%) with a bidentate diamine ligand like N,N'-dimethylethylenediamine (DMEDA)[2]. The bidentate ligand enforces a tight coordination sphere around the copper, accelerating reductive elimination. Furthermore, replace hygroscopic bases like K₂CO₃ with finely milled, oven-dried Cs₂CO₃. Cesium's larger ionic radius increases the solubility of the carbonate in organic solvents, providing a stronger kinetic push for the deprotonation of the isoindolinone without introducing water.

Q3: Can I synthesize the isoindolin-1-one core by reducing commercially available phthalimide derivatives? Causality: While possible, this route is notorious for poor scalability and over-reduction. Carbonyl monoreduction of phthalimides often yields mixtures of the desired lactam, the over-reduced isoindoline (amine), and unreacted starting material. For example, kilogram-scale optimizations of similar monoreductions often plateau at ~50% yield due to product loss in the aqueous workup and poor chemoselectivity[3]. Solution: It is highly recommended to build the ring via the 2-carboxybenzaldehyde cascade (Route A) to ensure absolute regiocontrol and higher overall mass recovery[1].

Decision tree for troubleshooting low yields in Cu-catalyzed C-N coupling.

III. Quantitative Optimization Data

To validate the choice of solvent and reducing agent in the metal-free cascade, consider the following optimization matrix for the diludine-triggered reductive amination. Dichloromethane (DCM) at room temperature provides the optimal balance of solubility and reaction kinetics, preventing the thermal degradation of the imine while maximizing yield[1].

Solvent	Diludine (Equivalents)	Temperature (°C)	Cascade Yield (%)	Ester Hydrolysis
THF	1.5	40	67	Minimal
Acetonitrile	1.5	40	75	Minimal
Ethyl Acetate	1.2	40	82	None Detected
DCM	1.5	40	91	None Detected
DCM	1.2	25	96	None Detected

Table 1: Optimization of the diludine-triggered cascade for 2-arylisoindolin-1-one derivatives. Data demonstrates that ambient temperatures in halogenated solvents suppress side reactions[1].

IV. Self-Validating Experimental Protocols

Protocol A: Metal-Free Cascade Reductive Amination (Recommended for Scalability)

Rationale: This protocol avoids transition metal contamination, which is critical for drug development professionals aiming for API synthesis[1].

• Imine Formation & Reduction: In a dry, round-bottom flask, dissolve methyl 4-aminobenzoate (1.0 equiv, ~150 mg) in anhydrous DCM (10 volumes). Add 2-carboxybenzaldehyde (1.1 equiv) and diludine (1.2 equiv)[1].

• Ambient Incubation: Stir the reaction mixture at 25 °C for 2 hours[1].

  • In-Process Control (IPC): Analyze via HPLC or TLC (Hexane:EtOAc 7:3). The disappearance of the methyl 4-aminobenzoate peak confirms complete imine formation and reduction to the secondary amine.

• Acid-Promoted Cyclization: Concentrate the reaction mixture under reduced pressure to remove the DCM solvent. Resuspend the crude viscous residue in aqueous 2N HCl (10 volumes)[1].

• Thermal Maturation: Heat the aqueous suspension to 40 °C and stir vigorously for 2 hours[1].

  • Self-Validation Check: The cyclization is visually indicated by the transition of the reaction mixture from a gummy suspension to a distinct, filterable off-white crystalline solid as the highly hydrophobic lactam precipitates out of the aqueous acid[1].

• Isolation: Cool the mixture to 0 °C. Collect the precipitate via vacuum filtration, wash with cold water, and air-dry at 50 °C to afford pure Methyl 4-(1-oxoisoindolin-2-yl)benzoate[1].

Protocol B: Modified Ullmann C-N Coupling

Rationale: Ideal when starting from pre-formed isoindolin-1-one and utilizing available aryl halide building blocks[2].

• Catalyst Preparation: In a glovebox or under strict argon flow, charge a flame-dried Schlenk tube with isoindolin-1-one (1.0 equiv), methyl 4-iodobenzoate (1.2 equiv), CuI (0.1 equiv), and finely milled, anhydrous Cs₂CO₃ (2.0 equiv).

• Ligand Addition: Add anhydrous 1,4-dioxane (5 volumes) followed by N,N'-dimethylethylenediamine (DMEDA, 0.2 equiv) via a gas-tight syringe.

• Coupling: Seal the tube and heat to 100 °C for 16 hours.

  • IPC: Monitor by LC-MS. The mass [M+H]+ corresponding to the product should dominate. If a peak corresponding to methyl benzoate (dehalogenation) exceeds 5%, abort and verify the anhydrous integrity of your reagents.

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove insoluble copper salts. Wash the organic filtrate with saturated aqueous NH₄Cl to strip residual coordinated copper, dry over Na₂SO₄, and concentrate under vacuum.

V. References

• Title: Synthesis and Broad Antiviral Activity of Novel 2-aryl-isoindolin-1-ones towards Diverse Enterovirus A71 Clinical Isolates Source: Molecules (PMC / NIH) URL: [Link]

• Title: Development of Kilogram-Scale Synthesis of EGFR Inhibitor EAI045 Source: Organic Process Research & Development (ACS Publications) URL: [Link]

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Troubleshooting poor solubility of Methyl 4-(1-oxoisoindolin-2-yl)benzoate in water

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of working with Methyl 4-(1-oxoisoindolin-2-yl)benzoate .

This molecule presents a classic "brick dust" solubility challenge. It combines a rigid, highly planar isoindolinone core with a hydrophobic methyl benzoate moiety, resulting in strong crystal lattice energy and high lipophilicity. Unlike some structurally related immunomodulatory drugs (IMiDs), it lacks basic ionizable groups, rendering standard pH-adjustment techniques ineffective.

Below is a comprehensive, self-validating troubleshooting guide to help you successfully formulate this compound for both in vitro and in vivo applications.

Part 1: Diagnostic Workflow

Fig 1. Decision matrix for solubilizing Methyl 4-(1-oxoisoindolin-2-yl)benzoate by assay type.

Part 2: Frequently Asked Questions & Troubleshooting

Q1: I usually dissolve isoindolinones like lenalidomide in low-pH buffers (pH 1.0). Why is Methyl 4-(1-oxoisoindolin-2-yl)benzoate still crashing out in 0.1 N HCl? Mechanistic Cause: You are relying on a false structural equivalence. Lenalidomide achieves high solubility (up to 18 mg/mL) at pH 1.0 because it possesses a primary 4-amino group that protonates in acidic conditions[1][2]. Methyl 4-(1-oxoisoindolin-2-yl)benzoate lacks this basic amine. Its isoindolinone nitrogen is locked in an amide-like resonance, and the ester is neutral. Therefore, pH adjustment cannot induce ionization. Furthermore, exposing this compound to strong acids (or bases) will rapidly catalyze the hydrolysis of the methyl ester into its corresponding carboxylic acid, ruining your experiment[3]. Solution: Abandon pH adjustment. Shift to co-solvency or complexation strategies[4].

Q2: My 10 mM DMSO stock solution is clear, but the moment I pipette it into my aqueous cell culture media, it turns cloudy. How do I prevent this? Mechanistic Cause: This is a classic "solvent shock" phenomenon. When the DMSO solution hits the water, the DMSO diffuses into the bulk aqueous phase much faster than the hydrophobic drug molecules can. The local dielectric constant plummets, causing the drug to become supersaturated and rapidly nucleate into microcrystals. Solution: You must create a "dielectric bridge." Instead of adding the DMSO stock directly to the media, perform an intermediate dilution into a co-solvent (like PEG400) or a surfactant (like Tween-80)[4]. Additionally, ensure your final media contains at least 5-10% Fetal Bovine Serum (FBS); the albumin acts as a hydrophobic sink, binding the free drug before it can crystallize.

Q3: Can I just heat the aqueous solution to 60°C to force the compound into solution? Mechanistic Cause: While thermal energy provides the kinetic force necessary to break the strong pi-pi stacking of the isoindoline crystal lattice, heat in the presence of water will drastically accelerate the nucleophilic attack on the benzoate group, leading to ester hydrolysis[3]. Solution: Use sonication at a controlled, physiological temperature (37°C) combined with a solubilizing agent like Hydroxypropyl-β-cyclodextrin (HP-β-CD) rather than relying on bulk heating.

Part 3: Quantitative Excipient Selection

To prevent trial-and-error, refer to the table below, which summarizes the theoretical efficacy of various solubility enhancement techniques for this specific chemical profile[4][5].

Enhancement Technique	Primary Mechanism of Action	Typical Solubility Gain	Suitability for this Compound
Co-Solvency (PEG400/DMSO)	Reduces dielectric constant gradient	10x – 1,000x	Excellent (Best for in vitro assays)
Cyclodextrins (HP-β-CD)	Hydrophobic cavity inclusion	10x – 500x	Excellent (Best for in vivo IV/PO dosing)
Micronization	Increases surface area	Dissolution rate only	Poor (Does not alter equilibrium solubility)
pH Adjustment	Induces ionization	100x – 10,000x	Ineffective (Lacks ionizable functional groups)

Part 4: Self-Validating Experimental Protocols

Protocol A: Co-Solvent Cascade for In Vitro Assays

Use this protocol to prevent solvent-shock precipitation in cell culture media.

• Stock Preparation: Dissolve Methyl 4-(1-oxoisoindolin-2-yl)benzoate in 100% anhydrous DMSO to a concentration of 10 mM. Store desiccated at -20°C to prevent moisture-induced ester hydrolysis[3].

• Intermediate Dilution: Create a 10x working solution by diluting the DMSO stock 1:10 into a sterile mixture of 50% PEG400 and 50% Assay Buffer. Vortex for 30 seconds.

• Media Addition: Pre-warm your complete cell culture media (containing FBS) to 37°C. While gently swirling the media, add the intermediate solution dropwise to achieve the final 1x concentration (Final DMSO will be < 0.5%).

• Validation Step: Immediately place 1 mL of the final media into a well plate and observe under a phase-contrast microscope at 20x magnification. The absence of needle-like or amorphous microcrystals confirms that the dielectric bridge successfully prevented nucleation.

Protocol B: HP-β-CD Inclusion Complexation for In Vivo Dosing

Use this protocol to create a biocompatible, clear solution for IV or PO dosing in rodents.

• Vehicle Preparation: Weigh 200 mg of Hydroxypropyl-β-cyclodextrin (HP-β-CD) and dissolve it in 1 mL of sterile saline to create a 20% (w/v) solution.

• Drug Addition: Add the required mass of Methyl 4-(1-oxoisoindolin-2-yl)benzoate powder directly to the cyclodextrin solution.

• Complexation: Vortex aggressively for 5 minutes. Transfer the vial to a bath sonicator set to 37°C and sonicate for 30 minutes. The ultrasonic waves provide the activation energy required to break the crystal lattice, allowing the hydrophobic benzoate and isoindoline rings to slip into the lipophilic cavity of the cyclodextrin[4].

• Validation Step (Critical): Centrifuge the resulting mixture at 10,000 x g for 10 minutes.

  • Observation: If a visible pellet forms at the bottom, you have exceeded the saturation capacity of the cyclodextrin.

  • Quantification: Carefully decant the supernatant and analyze it via HPLC-UV against a standard curve to confirm the exact dissolved concentration before administering it to animals.

Sources

• 1. Lenalidomide | C13H13N3O3 | CID 216326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WO2023126531A1 - Lenalidomide oral solution - Google Patents [patents.google.com]
• 3. Buy Methyl 4-(1-oxoisoindolin-2-yl)benzoate [smolecule.com]
• 4. wjbphs.com [wjbphs.com]
• 5. japer.in [japer.in]

Technical Support Center: Crystallization of Methyl 4-(1-oxoisoindolin-2-yl)benzoate

Welcome to the Technical Support Center. This guide is engineered for drug development professionals and process chemists tasked with isolating and purifying Methyl 4-(1-oxoisoindolin-2-yl)benzoate . Because this molecule features a rigid, moderately polar isoindolinone core coupled with a lipophilic, hydrolysis-sensitive methyl ester, standard single-solvent crystallization often fails.

This center provides causality-driven troubleshooting, self-validating protocols, and thermodynamic strategies to ensure high-yield, high-purity crystalline recovery.

Part 1: Initial Solvent Screening & Selection (FAQs)

Q: What are the primary physicochemical constraints when selecting a crystallization solvent for Methyl 4-(1-oxoisoindolin-2-yl)benzoate? A: The molecule's dual nature (polar lactam core vs. non-polar aromatic ester) results in poor crystallization dynamics in single solvents. Furthermore, the methyl ester moiety is highly susceptible to hydrolysis under protic, non-neutral conditions[1]. Therefore, binary "cocktail" solvent systems are recommended to manipulate the activity coefficient and enhance both solubility control and final crystal yield[2]. A combination of a polar aprotic solvent (e.g., Dichloromethane) as the "good" solvent and a non-polar hydrocarbon (e.g., n-Hexane) as the anti-solvent provides the optimal thermodynamic gradient for controlled nucleation[3].

Q: How do I choose the right binary system for scale-up? A: You must balance the solubility curve against the risk of chemical degradation. Table 1 summarizes the quantitative data for common solvent systems used for isoindolinone derivatives.

Table 1: Solvent Screening Matrix for Methyl 4-(1-oxoisoindolin-2-yl)benzoate

Solvent System (Good / Anti-solvent)	Ratio (v/v)	Solute Capacity (Good Solvent)	Expected Yield	Primary Process Risk
Dichloromethane / n-Hexane	1:3 to 1:5	High (>100 mg/mL)	>85%	High volatility of DCM during scale-up
Ethyl Acetate / n-Heptane	1:2 to 1:4	Moderate (50-100 mg/mL)	>80%	Oiling out at high supersaturation rates
Isopropanol / Water	1:1 to 1:2	Low (<50 mg/mL)	Variable	Ester hydrolysis to carboxylic acid[1]

Part 2: Standard Operating Procedure

Protocol: Self-Validating Anti-Solvent Crystallization

This methodology utilizes a Dichloromethane/n-Hexane binary system[3].

Causality & Self-Validation: This protocol relies on the visual "cloud point" as a self-validating physical marker. If the solution does not turn persistently cloudy within the calculated anti-solvent volume, the initial supersaturation is mathematically too low. The operator must halt the process and concentrate the solution via vacuum distillation before proceeding, preventing total batch failure.

Step-by-Step Methodology:

• Dissolution: Suspend crude Methyl 4-(1-oxoisoindolin-2-yl)benzoate in anhydrous Dichloromethane (DCM) at a ratio of 5 mL per gram of crude. Heat gently to 35°C under agitation until complete dissolution is achieved.

• Polish Filtration: Pass the hot solution through a 0.45 µm PTFE membrane filter. Causality: Removing insoluble particulates prevents the heterogeneous nucleation of impurities, ensuring the final crystal lattice consists only of the target API.

• Anti-Solvent Addition: Transfer the filtrate to a crystallizer maintained at 30°C. Begin dropwise addition of n-Hexane at a strict rate of 0.1 mL/min per gram of solute.

• Nucleation (Validation Check): Halt the n-Hexane addition immediately when the solution exhibits a persistent opalescence (the cloud point). Hold the suspension isothermally for 30 minutes. Causality: This isothermal hold allows the primary seed bed to mature, preventing secondary nucleation events that cause uncontrolled particle size distribution.

• Cooling & Isolation: Cool the suspension to 5°C at a linear rate of 0.1°C/min. Filter the resulting crystals under vacuum, wash the filter cake with 2 volumes of pre-chilled n-Hexane, and dry under a vacuum at 40°C for 12 hours.

Anti-solvent crystallization workflow for Methyl 4-(1-oxoisoindolin-2-yl)benzoate.

Part 3: Troubleshooting Guide

Q: My crystallization process results in "oiling out" (liquid-liquid phase separation) instead of solid crystals. How do I fix this? A: Oiling out occurs when the supersaturation generated by cooling or anti-solvent addition forces the solute to separate into a solute-rich liquid phase rather than a crystalline solid. Causality & Solution: The anti-solvent addition rate is likely exceeding the nucleation rate, pushing the system outside the metastable zone width (MZW). To resolve this, lower the initial concentration of the solute or increase the temperature slightly before adding the anti-solvent. Alternatively, switching from a binary to a ternary solvent system can alter the activity coefficient and suppress liquid-liquid phase separation entirely[4].

Q: I am detecting the carboxylic acid derivative in my final crystalline product. What is causing this degradation? A: The methyl ester group of Methyl 4-(1-oxoisoindolin-2-yl)benzoate can undergo rapid hydrolysis to yield the corresponding acid[1]. Causality & Solution: This degradation is catalyzed by trace moisture combined with residual acids or bases from the upstream synthesis. If you are using an alcohol/water crystallization system, abandon it immediately. Switch to strictly anhydrous organic systems (e.g., EtOAc/Heptane) and ensure your polish filtration step utilizes a hydrophobic membrane.

Q: My crystal yield is consistently low (<50%). How can I optimize this? A: Causality & Solution: A low yield indicates that the solubility curve of the chosen solvent system is too flat, leaving too much API dissolved at the final isolation temperature. You must either increase the volume fraction of the anti-solvent or lower the final cooling temperature. If binary systems fail to improve yield, implementing a ternary solvent mixture has been shown to maximize crystallization yields per mass of solvent[4].

Troubleshooting logic tree for common crystallization defects.

Part 4: Polymorphism & Scale-Up (FAQs)

Q: How do I ensure batch-to-batch polymorphic consistency during scale-up? A: Isoindolinone derivatives can exhibit polymorphism due to varying hydrogen-bond networks at the carbonyl oxygen. Causality & Solution: Polymorphic nucleation is highly dependent on the solvent's hydrogen-bond-donating capacity and the local crystallization temperature[5]. To lock in the thermodynamically stable polymorph, avoid rapid crash-cooling. Implement a slow, controlled cooling ramp (e.g., 0.1°C/min) and introduce a mandatory seeding step at the cloud point using 1-2 wt% of the desired, pre-verified polymorph.

Sources

• 1. Buy Methyl 4-(1-oxoisoindolin-2-yl)benzoate [smolecule.com]
• 2. pharmtech.com [pharmtech.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Recent Developments in the Crystallization Process: Toward the Pharmaceutical Industry [engineering.org.cn]

Technical Support Center: Reducing Impurities During Methyl 4-(1-oxoisoindolin-2-yl)benzoate Extraction

Welcome to the technical support center for the synthesis and purification of Methyl 4-(1-oxoisoindolin-2-yl)benzoate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the extraction process, ensuring high purity of the final compound. We will delve into common challenges, their underlying causes, and provide field-proven solutions.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of Methyl 4-(1-oxoisoindolin-2-yl)benzoate?

A1: The impurity profile largely depends on the synthetic route employed. However, some common impurities include:

• Unreacted Starting Materials: Primarily methyl 4-aminobenzoate and 2-formylbenzoic acid (or its derivatives).

• 4-(1,3-dioxoisoindolin-2-yl)benzoic acid: This can form if the starting material is phthalic anhydride and methyl 4-aminobenzoate, followed by hydrolysis.[1]

• Hydrolyzed Product (4-(1-oxoisoindolin-2-yl)benzoic acid): The methyl ester is susceptible to hydrolysis, especially under acidic or basic conditions during workup.[2][3]

• Side-Reaction Products: Depending on the specific reagents and conditions, various side-products can form. For instance, if the synthesis involves N-acylation, incomplete reactions or side reactions of the acylating agent can lead to impurities.[4][5]

Q2: My crude product after initial extraction is a persistent oil and won't solidify. What could be the cause and how can I resolve this?

A2: An oily crude product often indicates the presence of significant impurities that depress the melting point and inhibit crystallization.

• Cause: The most likely culprits are residual solvents or an excess of a low-melting point impurity. Unreacted starting materials or byproducts with low melting points can act as a eutectic mixture with your desired product.

• Solution:

  • High-Vacuum Drying: Ensure all residual solvent is removed by drying the crude product under high vacuum, possibly with gentle heating.

  • Solvent Trituration: Attempt to induce crystallization by triturating the oil with a non-polar solvent in which the product is poorly soluble, but the impurities are soluble (e.g., hexanes, diethyl ether, or a mixture of ethyl acetate and petroleum ether).[6] This can often wash away the impurities, leaving a solid product.

  • Column Chromatography: If trituration fails, silica gel column chromatography is the most reliable method to separate the desired product from the impurities causing the oiling out.

Q3: I'm observing a significant amount of the hydrolyzed acid byproduct after my aqueous workup. How can I minimize this?

A3: Hydrolysis of the methyl ester to the corresponding carboxylic acid is a common issue, particularly if the workup involves prolonged exposure to acidic or basic conditions.

• Cause: The ester linkage is labile and can be cleaved by acid or base catalysis, especially in the presence of water.

• Solution:

  • Neutralize Carefully: When performing an aqueous wash to remove acidic or basic reagents, ensure the pH is brought to neutral (pH ~7) as quickly as possible. Use dilute acid or base for neutralization to avoid localized areas of high concentration.

  • Minimize Contact Time: Reduce the time the organic layer is in contact with the aqueous phase. Perform extractions swiftly and separate the layers promptly.

  • Use a Buffered Wash: Consider using a buffered aqueous solution (e.g., a saturated solution of sodium bicarbonate followed by a brine wash) to neutralize and remove acidic components without creating a strongly basic environment.

  • Anhydrous Workup: If feasible for your specific synthesis, an anhydrous workup where the reaction mixture is filtered and the solvent evaporated may be possible, followed by purification of the crude residue.

Q4: My TLC analysis shows a spot with a similar Rf value to my product, making separation difficult. What are my options?

A4: Co-eluting impurities are a common challenge in chromatography.

• Cause: The impurity has a polarity very similar to your desired product, leading to poor separation on the TLC plate and, consequently, on a chromatography column using the same eluent system.

• Solution:

  • Optimize TLC Solvent System: Experiment with different solvent systems for your TLC analysis. Try varying the ratio of your polar and non-polar solvents. Sometimes, adding a small amount of a third solvent with a different polarity (e.g., a few drops of methanol or triethylamine in an ethyl acetate/hexane system) can improve separation.

  • Recrystallization: This is often the most effective method for removing impurities with similar polarity. A successful recrystallization relies on finding a solvent or solvent pair in which your product has high solubility at elevated temperatures and low solubility at room temperature, while the impurity remains in solution.[7][8][9]

  • Alternative Chromatography Stationary Phase: If silica gel is not providing adequate separation, consider using a different stationary phase, such as alumina.

Troubleshooting Guide

This guide provides a structured approach to resolving common issues during the extraction of Methyl 4-(1-oxoisoindolin-2-yl)benzoate.

Problem	Possible Cause	Recommended Solution
Low Yield After Extraction	Incomplete Extraction: The product may have some solubility in the aqueous layer, especially if the organic solvent is not optimal.	Perform multiple extractions (3-4 times) with the organic solvent to ensure complete transfer of the product from the aqueous phase. Ensure the organic solvent is appropriate for the product's polarity.
Product Precipitation at the Interface: The product may be precipitating at the interface of the two layers, leading to loss during separation.	If a solid is observed at the interface, it may be necessary to filter the entire biphasic mixture to collect the precipitate. The precipitate can then be washed with the appropriate solvents.
Emulsion Formation: A stable emulsion can form, making layer separation difficult and leading to product loss.	To break an emulsion, try adding a small amount of brine (saturated NaCl solution) or a few drops of a different organic solvent. Gentle swirling or passing the mixture through a bed of Celite can also be effective.
Discolored Product (Yellow or Brown)	Presence of Chromophoric Impurities: Starting materials or byproducts may be colored.	If the product is expected to be a white or off-white solid, the color indicates impurities. Recrystallization is often the best method to remove colored impurities. Sometimes, a charcoal treatment during recrystallization can be beneficial.
Decomposition: The product or impurities may be degrading during the workup or purification process, especially if exposed to heat or light for extended periods.	Minimize exposure to heat and light. Use rotary evaporation at a moderate temperature. If the compound is light-sensitive, protect it from light using aluminum foil.
Inconsistent Crystallization/Precipitation	Supersaturation: The solution may be supersaturated, and crystallization has not been initiated.	To induce crystallization, try scratching the inside of the flask with a glass rod at the liquid-air interface, adding a seed crystal of the pure product, or cooling the solution in an ice bath.
Solvent Choice: The solvent used for extraction or precipitation may not be optimal.	Experiment with different solvents or solvent mixtures to find the ideal conditions for crystallization.

Experimental Protocols

Protocol 1: Standard Liquid-Liquid Extraction Workflow

This protocol outlines a general procedure for the aqueous workup and extraction of Methyl 4-(1-oxoisoindolin-2-yl)benzoate from a reaction mixture.

• Quenching the Reaction: Cool the reaction mixture to room temperature. Slowly add the reaction mixture to a separatory funnel containing water or a suitable quenching agent (e.g., saturated aqueous ammonium chloride).

• Solvent Addition: Add an appropriate organic solvent for extraction (e.g., ethyl acetate, dichloromethane). The choice of solvent will depend on the reaction solvent and the solubility of the product.

• Extraction: Stopper the separatory funnel and invert it several times, venting frequently to release any pressure buildup. Shake the funnel gently at first, then more vigorously for 1-2 minutes.

• Layer Separation: Allow the layers to separate completely. Drain the lower layer. If the organic layer is the upper layer, drain the aqueous layer and then collect the organic layer.

• Aqueous Washes:

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to remove any acidic impurities.

  • Wash the organic layer with brine (saturated aqueous NaCl) to remove any residual water and help break any emulsions.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate).

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

Caption: General workflow for the liquid-liquid extraction of Methyl 4-(1-oxoisoindolin-2-yl)benzoate.

Protocol 2: Recrystallization for Purification

This protocol provides a step-by-step guide for purifying the crude product by recrystallization.

• Solvent Selection: In a small test tube, dissolve a small amount of the crude product in a minimal amount of a potential solvent at its boiling point. A good solvent will dissolve the product when hot but the product will crash out of solution upon cooling. Common solvents to screen include ethanol, isopropanol, ethyl acetate, and toluene, or mixtures such as ethyl acetate/hexanes.

• Dissolution: In an appropriately sized flask, add the crude product and the chosen recrystallization solvent. Heat the mixture with stirring until the product is completely dissolved. Add the minimum amount of hot solvent necessary to achieve complete dissolution.

• Decolorization (Optional): If the solution is colored, and the pure product is known to be colorless, add a small amount of activated charcoal to the hot solution and continue to heat for a few minutes.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a fluted filter paper to remove the charcoal.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Crystal formation should occur. To maximize the yield, you can then place the flask in an ice bath.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Data Presentation

Table 1: Common Solvents for Extraction and Recrystallization

Solvent	Boiling Point (°C)	Polarity	Common Use
Ethyl Acetate	77.1	Medium	Extraction, Recrystallization
Dichloromethane	39.6	Medium	Extraction
Hexanes	~69	Low	Recrystallization (as co-solvent), Trituration
Ethanol	78.4	High	Recrystallization
Isopropanol	82.6	High	Recrystallization
Toluene	110.6	Low	Recrystallization

Logical Relationships

Caption: Troubleshooting logic for common issues in Methyl 4-(1-oxoisoindolin-2-yl)benzoate purification.

References

• Efficient Synthesis and Characterization of 4-(1,3-dioxoisoindolin-2-yl) Benzoic Acid. International Journal of ChemTech Research. Available from: [Link]

• eScholarship, University of California. Preparation of 3-Substituted Isoindolin-1-one, Cinnoline, and 1,2,4-[e]-Benzotriazine Derivative. Available from: [Link]

• National Center for Biotechnology Information. Preparation of 3-Substituted Isoindolin-1-one, Cinnoline, and 1,2,4-[e]-Benzotriazine Derivatives. Available from: [Link]

• ACS Omega. Preparation of 3-Substituted Isoindolin-1-one, Cinnoline, and 1,2,4-[e]-Benzotriazine Derivatives. Available from: [Link]

• PubMed. 2-, 3-, and 4-(1-Oxo-1H-2,3-dihydroisoindol-2-yl)benzoic acids and their corresponding organotin carboxylates: synthesis, characterization, fluorescent, and biological activities. Available from: [Link]

• Wikipedia. Methyl benzoate. Available from: [Link]

• Google Patents. CN113248373A - Preparation method of methyl benzoate compound.

• AIP Conference Proceedings. Preparation and spectroanalytical studies of two new azo compounds derived from the drug methyl-4-amino benzoate. Available from: [Link]

• Der Pharma Chemica. Synthesis and characterization of quinazolinobenzodiazepine-benzothiazole hybrid derivatives. Available from: [Link]

• National Center for Biotechnology Information. An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Available from: [Link]

• ResearchGate. N-Acylation Reactions of Amines. Available from: [Link]

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• 2. Buy Methyl 4-(1-oxoisoindolin-2-yl)benzoate [smolecule.com]
• 3. 2-, 3-, and 4-(1-Oxo-1H-2,3-dihydroisoindol-2-yl)benzoic acids and their corresponding organotin carboxylates: synthesis, characterization, fluorescent, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Methyl 4-(1-oxoisoindolin-2-yl)benzoate HPLC Analysis

This guide provides in-depth troubleshooting for peak tailing observed during the HPLC analysis of Methyl 4-(1-oxoisoindolin-2-yl)benzoate. It is designed for researchers and drug development professionals seeking to achieve optimal chromatographic performance.

I. Frequently Asked Questions (FAQs)

Q1: What is the most common cause of peak tailing for Methyl 4-(1-oxoisoindolin-2-yl)benzoate?

A1: The most frequent cause is secondary-retention effects, specifically the interaction between the analyte and acidic silanol groups (Si-OH) on the surface of silica-based reversed-phase columns.[1][2] The nitrogen atom in the isoindolinone ring of the molecule can carry a partial positive charge, leading to strong interactions with ionized, negatively charged silanols, which distorts the peak shape.[3][4]

Q2: What does a USP Tailing Factor (T) value mean?

A2: The USP Tailing Factor is a measure of peak symmetry. A value of T=1.0 indicates a perfectly symmetrical Gaussian peak. A value greater than 1 signifies peak tailing.[5][6] While many methods accept T ≤ 1.5, a value approaching 1.0 is ideal for accurate integration and resolution.[3]

Q3: Can my mobile phase pH be the problem?

A3: Absolutely. Mobile phase pH is a critical factor.[7][8] If the pH is not adequately controlled, it can lead to inconsistent ionization of both the analyte and the column's surface silanol groups, causing peak tailing.[6][9] For basic compounds like this analyte, operating at a low pH (e.g., pH 2.5-3.5) can suppress the ionization of silanol groups, minimizing these secondary interactions.[3][4]

Q4: I'm using a C18 column. Isn't that right for this compound?

A4: While a C18 column is appropriate for retaining a non-polar compound like Methyl 4-(1-oxoisoindolin-2-yl)benzoate, not all C18 columns are the same. The key differentiator is "end-capping." A well-end-capped column has most of its residual silanol groups deactivated, which is crucial for analyzing basic compounds.[10][11][12] If you are using a non-end-capped or poorly end-capped column, you are much more likely to experience peak tailing.[13]

II. Systematic Troubleshooting Guide

Peak tailing is a symptom that can point to several root causes. This guide provides a logical workflow to diagnose and resolve the issue, starting with the most common and easiest-to-address factors.

Workflow for Troubleshooting Peak Tailing

Caption: A step-by-step decision tree for troubleshooting peak tailing.

Step 1: Mobile Phase Optimization

The mobile phase is the most powerful tool for controlling peak shape.

Q: How does mobile phase pH affect the peak shape of my analyte?

A: The analyte, Methyl 4-(1-oxoisoindolin-2-yl)benzoate, contains a basic nitrogen site. The stationary phase contains acidic silanol groups (pKa ≈ 3.8-4.2).[4] At a mid-range pH (e.g., pH 5-7), the silanols are deprotonated (negatively charged) and the analyte can be protonated (positively charged), leading to a strong ionic interaction that causes peak tailing. By lowering the mobile phase pH to 2.5-3.5, you fully protonate the silanol groups, neutralizing them and preventing this secondary interaction.[3][4]

Protocol: Mobile Phase pH Adjustment

• Buffer Selection: Choose a buffer with a pKa close to your target pH. For a target pH of 2.5-3.5, 0.1% formic acid or 0.1% phosphoric acid are excellent choices.[14] For LC-MS applications, formic acid is preferred as it is volatile.[14][15]

• Preparation: Prepare the aqueous portion of your mobile phase. Add the acidic modifier (e.g., 1 mL of formic acid to 999 mL of HPLC-grade water).

• pH Measurement: Always measure the pH of the aqueous component before mixing with the organic modifier (e.g., acetonitrile or methanol). The introduction of an organic solvent can alter the effective pH.[16]

• System Equilibration: Equilibrate your column with at least 10-15 column volumes of the new mobile phase before injecting your sample.

Q: My pH is correct, but I still see tailing. What about the buffer concentration?

A: Insufficient buffer concentration can lead to a localized pH shift on the column as the sample is injected, causing tailing.[17][18] A typical buffer concentration is 20-50 mM.[19] Increasing the buffer strength can help maintain a consistent pH environment and can also help "mask" the active silanol sites, improving peak shape.

Table 1: Impact of Mobile Phase Parameters on Peak Tailing

Parameter	Recommended Change	Rationale
Mobile Phase pH	Decrease to pH 2.5 - 3.5	Suppresses ionization of acidic silanol groups on the silica surface, minimizing secondary interactions with the basic analyte.[3][4]
Buffer Concentration	Increase to 20-50 mM	Enhances pH stability at the column head and can help saturate active silanol sites, reducing their availability for interaction.[17][18]
Organic Modifier	Switch from Acetonitrile to Methanol	Methanol can form hydrogen bonds with silanol groups, effectively shielding them from interacting with the analyte.[1]
Additive (Competitor Base)	Add 0.1% Triethylamine (TEA)	TEA is a small basic molecule that competes with the analyte for active silanol sites, effectively masking them and improving peak shape. Note: TEA is not suitable for LC-MS.

Step 2: Column Chemistry and Health

If mobile phase adjustments do not resolve the issue, the column itself is the next logical focus.

Q: What is "end-capping" and why is it critical for my analysis?

A: After the C18 chains are bonded to the silica surface, many free, accessible silanol groups remain.[11][12][13] The process of end-capping uses a small silylating agent (like trimethylsilyl chloride) to react with and "cap" these remaining silanols.[10][20] This deactivates them, creating a more inert surface. For basic analytes like Methyl 4-(1-oxoisoindolin-2-yl)benzoate, using a column with high-density bonding and double end-capping is one of the most effective ways to ensure symmetrical peaks.[10]

Mechanism of Silanol Interaction and Mitigation

Caption: Interaction of the analyte with an active silanol site vs. an inert end-capped C18 surface.

Q: Could my column be old or contaminated?

A: Yes. Over time, especially when using aggressive mobile phases, the bonded phase can hydrolyze, exposing more silanol groups.[5] Contaminants from the sample matrix can also accumulate on the column inlet frit or the stationary phase itself, creating active sites that cause tailing.[18][21] If the column is old or peak shape has degraded over many injections, flushing it or replacing it may be necessary.

Step 3: Instrument and Hardware Considerations

Though less common, the HPLC system itself can contribute to peak asymmetry.

Q: What is "extra-column volume" and how does it cause tailing?

A: Extra-column volume refers to all the volume the sample travels through outside of the column itself (e.g., injector, tubing, detector flow cell).[6] Excessive volume, particularly from using tubing with a large internal diameter or unnecessary length, can cause the sample band to spread out, leading to broader, tailing peaks.

Protocol: Minimizing Extra-Column Volume

• Tubing: Use tubing with a small internal diameter (e.g., 0.125 mm or 0.005 inches) for all connections between the injector, column, and detector.

• Connection Length: Keep the tubing lengths as short as absolutely possible.

• Fittings: Ensure all fittings are properly seated and that there are no gaps between the tubing and the port, as these create dead volumes where sample can get trapped and slowly bleed out, causing tailing.

Step 4: Sample-Related Issues

Finally, the sample itself can be the source of the problem.

Q: Could I be injecting too much sample?

A: Yes, this is known as mass overload.[21] When too high a concentration of the analyte is injected, it can saturate the active sites on the stationary phase, leading to a characteristic "right triangle" peak shape where the tailing is concentration-dependent.

Protocol: Diagnosing Column Overload

• Dilute the Sample: Prepare a dilution of your sample (e.g., 1:10 or 1:100) in the mobile phase.

• Inject and Compare: Inject the diluted sample.

• Analyze Results: If the peak tailing factor improves significantly with the diluted sample, you are likely experiencing column overload.[18] The solution is to reduce the injection volume or the sample concentration.

By systematically working through these steps, from mobile phase to sample preparation, you can effectively diagnose the root cause of peak tailing and implement the correct solution to achieve sharp, symmetrical peaks for your Methyl 4-(1-oxoisoindolin-2-yl)benzoate analysis.

References

• What Is End-Capping in HPLC Columns? . Chrom Tech. [Link]

• Troubleshooting Peak Shape Problems in HPLC . Waters Corporation. [Link]

• The role of end-capping in reversed-phase . Phenomenex. [Link]

• Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables . ALWSCI Technologies. [Link]

• The Role of End-Capping in Reversed-Phase . LabRulez LCMS. [Link]

• What Causes Peak Tailing in HPLC? . Chrom Tech, Inc. [Link]

• End-capping . Separation Science. [Link]

• HPLC Troubleshooting Guide . ACE HPLC Columns. [Link]

• What does the term "endcapped column" mean? . Waters Knowledge Base. [Link]

• HPLC Troubleshooting - Tailing Peaks . Shimadzu UK Limited. [Link]

• Peak Tailing in HPLC . Element Lab Solutions. [Link]

• LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes . LCGC International. [Link]

• What is the effect of free silanols in RPLC and how to reduce it? . Pharma Growth Hub. [Link]

• Secondary-Retention Effects in Reversed-Phase Chromatography . LCGC Magazine. [Link]

• The LCGC Blog: Silica for HPLC Stationary Phases – A Five Minute Guide . LCGC International. [Link]

• Buffer Considerations for LC and LC–MS . LCGC International. [Link]

• Charged Stationary Phases in Reversed Phase HPLC . Element Lab Solutions. [Link]

• Troubleshooting Basics, Part IV: Peak Shape Problems . LCGC International. [Link]

• How does an acid pH affect reversed-phase chromatography separations? . Biotage. [Link]

• Basic Analytes and High pH . Phenomenex. [Link]

• Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance . Waters Corporation. [Link]

• Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa . ACD/Labs. [Link]

• Exploring the Role of pH in HPLC Separation . Veeprho. [Link]

• Choosing the Best Buffer for Your HPLC Mobile Phase: A Guide . Aijiren. [Link]

• Buffers and Eluent Additives for HPLC Method Development . Element Lab Solutions. [Link]

• Buffer & Eluent Preparation in HPLC – Best Practices . KNAUER. [Link]

• A Guide to HPLC and LC-MS Buffer Selection . ACE HPLC Columns. [Link]

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• 9. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 10. chromtech.com [chromtech.com]
• 11. HPLC Tech Tip: The Role of End-Capping in RP | Phenomenex [phenomenex.com]
• 12. lcms.labrulez.com [lcms.labrulez.com]
• 13. sepscience.com [sepscience.com]
• 14. hplc.eu [hplc.eu]
• 15. Buffer & Eluent Preparation in HPLC – Best Practices [knauer.net]
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• 19. Choosing the Best Buffer for Your HPLC Mobile Phase: A Guide [hplcvials.com]
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• 21. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Stability &amp; Solubilization of Methyl 4-(1-oxoisoindolin-2-yl)benzoate

Welcome to the Technical Support Center for Methyl 4-(1-oxoisoindolin-2-yl)benzoate . This resource is designed for researchers, analytical chemists, and drug development professionals encountering stability, degradation, or solubility challenges with isoindolinone-ester derivatives in solution.

As a Senior Application Scientist, I have structured this guide to move beyond basic handling instructions. Here, we analyze the exact molecular causality of degradation, provide self-validating experimental protocols, and offer diagnostic workflows to ensure the absolute integrity of your assay data.

Structural Vulnerabilities & Degradation Causality

Methyl 4-(1-oxoisoindolin-2-yl)benzoate contains two primary functional groups that are susceptible to nucleophilic attack in solution:

• The Methyl Ester: Highly prone to base-catalyzed and acid-catalyzed hydrolysis, yielding a carboxylic acid and methanol .

• The Isoindolin-1-one (Lactam) Core: A five-membered cyclic amide. While generally designed into pharmacophores to improve in vivo stability compared to open-chain amides , the lactam ring remains susceptible to hydrolysis under extreme pH or elevated temperatures, leading to ring-opening .

Chemical degradation pathways of Methyl 4-(1-oxoisoindolin-2-yl)benzoate in solution.

Troubleshooting FAQs: Diagnosing LC-MS Mass Shifts

When troubleshooting solution instability, LC-MS is your primary diagnostic tool. The specific mass shift ( Δ Da) relative to the parent compound perfectly maps to the degradation mechanism.

Q1: Why do I observe a mass shift of -14 Da in my LC-MS analysis after storing the compound in an aqueous assay buffer? A1: A -14 Da shift is the hallmark of ester hydrolysis . The base-catalyzed hydrolysis of the methyl benzoate moiety is faster than the acid-catalyzed reaction [[1]]([Link]). Mechanistically, the loss of the methyl group (-15 Da) and the addition of a proton (+1 Da) to form the carboxylic acid results in a net change of -14 Da. Resolution: Ensure your assay buffers are strictly maintained between pH 5.5 and 6.5, where ester stability is maximized.

Q2: My LC-MS shows a new peak with a +18 Da mass shift. Is this the same degradation pathway? A2: No. A +18 Da shift indicates lactam ring opening (hydrolysis of the isoindolin-1-one core). Water is added across the cyclic amide bond, yielding an open-chain ortho-substituted aminomethylbenzoic acid derivative. This typically only occurs under harsh stress (e.g., 0.1 M NaOH or elevated heat) .

Q3: I dissolved the compound in ethanol for a cell-based assay, and I see a +14 Da peak. Why is it degrading in a neutral solvent? A3: This is not hydrolysis; it is transesterification . When dissolved in primary alcohols like ethanol, the methyl ester exchanges with the solvent. The loss of the methyl group (-15 Da) and the gain of an ethyl group (+29 Da) results in a net +14 Da shift. Resolution: Never use ethanol or methanol as stock solvents for this compound. Use anhydrous, aprotic solvents like DMSO or Acetonitrile.

Q4: The compound is precipitating out of my pH 7.4 assay buffer after 2 hours, but LC-MS shows no mass shifts. What is happening? A4: You are observing a physical solubility limit, not chemical degradation. Isoindolinone derivatives often exhibit poor aqueous solubility . Resolution: Introduce 1-5% DMSO as a co-solvent or utilize a non-ionic surfactant (e.g., 0.01% Tween-20) to maintain the compound in solution.

Troubleshooting workflow for resolving solution instability and degradation.

Quantitative Stability Data

The following table summarizes the expected kinetic behavior of Methyl 4-(1-oxoisoindolin-2-yl)benzoate under various solution conditions. Note that the baseline hydrolysis half-life of a standard methyl benzoate at pH 7 is approximately 2.8 years, but drops to ~10 days at pH 9 [[1]]([Link]).

Environmental Condition	Primary Degradation Pathway	LC-MS Mass Shift ( Δ Da)	Estimated Half-Life ( t1/2​ )
Aqueous Buffer (pH 6.0, 25°C)	None (Stable)	N/A	> 2 years
Aqueous Buffer (pH 9.0, 25°C)	Ester Hydrolysis	-14 Da	~10 days
Strong Base (0.1M NaOH, 40°C)	Ester + Lactam Hydrolysis	+4 Da (Net)*	< 2 hours
Ethanol (100%, 25°C)	Transesterification	+14 Da	~7 days
Anhydrous DMSO (25°C)	None (Stable)	N/A	> 3 years

*Note on Double Degradation: Under harsh basic conditions, the molecule undergoes ester hydrolysis (-14 Da) followed by lactam ring opening (+18 Da). The final degradant exhibits a net mass shift of +4 Da relative to the original parent compound.

Self-Validating Experimental Protocols

To ensure scientific integrity, all stability and assay preparations must be self-validating. This means incorporating internal controls to distinguish between chemical degradation, physical precipitation, and non-specific binding to plasticware.

Protocol A: Preparation of Degradation-Resistant Stock Solutions

This protocol ensures the generation of a stable master stock while validating that no compound is lost to precipitation.

• Solvent Selection: Use strictly anhydrous, LC-MS grade Dimethyl Sulfoxide (DMSO). Do not use protic solvents.

• Dissolution: Weigh 10 mg of Methyl 4-(1-oxoisoindolin-2-yl)benzoate and dissolve in 1 mL of DMSO to create a 10 mg/mL stock. Vortex for 60 seconds.

• Aliquot Generation: Divide the stock into 50 µL aliquots in amber, low-bind microcentrifuge tubes to prevent photodegradation and avoid freeze-thaw cycles. Store at -20°C.

• Validation Step (Mass Balance Check):

  • Thaw one aliquot and dilute 1:1000 in a 50/50 mixture of Acetonitrile/Water.

  • Inject immediately into the HPLC-UV.

  • Acceptance Criteria: The Area Under the Curve (AUC) must be ≥ 99% of a freshly prepared analytical standard, confirming no precipitation occurred during freezing.

Protocol B: Stability-Indicating Forced Degradation Assay

This protocol is designed to map the degradation kinetics of the compound while proving that the analytical method can successfully separate the parent compound from its degradants.

• Internal Standard (IS) Addition: Spike the working solution (100 µg/mL) with an inert, structurally similar internal standard (e.g., a stable benzamide derivative) at 50 µg/mL. Causality: The IS tracks volumetric losses and ionization suppression in the MS.

• Stress Conditions: Aliquot 1 mL of the spiked solution into three distinct vials:

  • Vial 1 (Acid): Add 100 µL of 1.0 M HCl.

  • Vial 2 (Base): Add 100 µL of 1.0 M NaOH.

  • Vial 3 (Control): Add 100 µL of pH 7.0 PBS.

• Incubation & Quenching: Incubate all vials at 40°C. At t=0,2,4, and 24 hours, extract a 50 µL sample and immediately quench it (add equivalent base to the acid sample, and equivalent acid to the base sample) to freeze the chemical equilibrium.

• Validation Step (System Closure): Analyze via LC-MS. Calculate the total molar mass balance using the formula:

  Total System Mass=AUCParent​+∑AUCDegradants​

  • Acceptance Criteria: The Total System Mass (normalized to the IS) must remain within 95-105% of the t=0 control. If the total mass drops below 95%, the compound is either precipitating or degrading into volatile/undetectable fragments, invalidating the assay.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 7150, Methyl Benzoate." PubChem,[Link]

• Zhuang, Z. P., et al. "Isoindol-1-one Analogues of 4-(2'-methoxyphenyl)-1-[2'-[N-(2''-pyridyl)-p-iodobenzamido]ethyl]piperazine (p-MPPI) as 5-HT1A Receptor Ligands." Journal of Medicinal Chemistry, ACS Publications,[Link]

Sources

• 1. Methyl Benzoate | C6H5COOCH3 | CID 7150 - PubChem [pubchem.ncbi.nlm.nih.gov]

Optimizing reaction time for Methyl 4-(1-oxoisoindolin-2-yl)benzoate synthesis

Target Molecule: Methyl 4-(1-oxoisoindolin-2-yl)benzoate

Welcome to the Technical Support Center. This guide is designed for research scientists and drug development professionals seeking to optimize the reaction time and yield for the synthesis of the isoindolinone pharmacophore, specifically focusing on the coupling of methyl 2-(bromomethyl)benzoate with methyl 4-aminobenzoate.

Reaction Overview & Mechanistic Pathway

The synthesis of methyl 4-(1-oxoisoindolin-2-yl)benzoate is most efficiently achieved via a cascade reaction between methyl 2-(bromomethyl)benzoate and methyl 4-aminobenzoate (1)[1]. This one-pot process involves an initial intermolecular S_N2 alkylation to form a secondary amine intermediate. This is immediately followed by an intramolecular amidation (cyclization) where the secondary amine attacks the adjacent methyl ester, ejecting methanol to form the rigid lactam core (2)[2].

Caption: Mechanistic pathway for the synthesis of Methyl 4-(1-oxoisoindolin-2-yl)benzoate.

Optimized Experimental Protocol (Microwave-Assisted)

To address prolonged reaction times—often 12 to 18 hours under conventional heating—we recommend transitioning to a microwave-assisted protocol. This method leverages superheating to drive the rate-limiting intramolecular cyclization step, reducing the reaction time to under 30 minutes while maintaining a self-validating purification workflow.

Materials:

• Methyl 2-(bromomethyl)benzoate (1.0 equiv)

• Methyl 4-aminobenzoate (1.1 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.5 equiv)

• Anhydrous N,N-Dimethylformamide (DMF) (0.2 M concentration)

Step-by-Step Methodology:

• Preparation: In a 10 mL microwave-safe vial equipped with a magnetic stir bar, dissolve methyl 4-aminobenzoate and DIPEA in anhydrous DMF.

• Controlled Addition: Add methyl 2-(bromomethyl)benzoate dropwise at room temperature. Causality: Slow addition prevents localized concentration spikes of the highly electrophilic benzylic bromide, mitigating the risk of over-alkylation.

• Microwave Irradiation: Seal the vial and subject it to microwave irradiation at 120 °C for 20 minutes. Causality: The high temperature is critical to overcome the activation energy required for the secondary amine to attack the relatively unreactive methyl ester.

• Self-Validating Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO3​ , and brine. Causality: The 1M HCl wash selectively protonates and removes unreacted starting amine and DIPEA into the aqueous layer, validating the purity of the organic phase before chromatography.

• Purification: Dry the organic layer over anhydrous Na2​SO4​ , concentrate in vacuo, and purify via flash chromatography (Hexanes/EtOAc) to yield the pure product.

Kinetic Data & Time Optimization

The table below summarizes the causality between reaction conditions and time-to-completion, demonstrating how thermal energy and base selection impact the kinetic profile of the synthesis (3)[3].

Heating Method	Solvent	Base	Temp (°C)	Reaction Time	Yield (%)	Primary Issue Addressed
Conventional	Methanol	Et3​N	65 (Reflux)	18 hours	62%	Baseline conditions; cyclization is extremely slow.
Conventional	DMF	DIPEA	80	5 hours	75%	Improved solubility and higher boiling point.
Microwave	DMF	DIPEA	120	20 mins	88%	Overcomes activation energy of amidation.
Microwave	DMF	Cs2​CO3​	120	25 mins	81%	Alternative base; slight risk of ester hydrolysis.

Troubleshooting Guides & FAQs

Q: Why is my reaction stalling at the acyclic secondary amine intermediate? A: The initial SN​2 alkylation is fast, but the subsequent intramolecular amidation is the rate-limiting step. Methyl esters are relatively poor electrophiles compared to acid chlorides or anhydrides. If LC-MS shows a stalled intermediate, it indicates insufficient thermal energy. Solution: Transition from conventional reflux to microwave irradiation at 120 °C. Alternatively, if equipment is limited, add a Lewis acid catalyst (e.g., Ti(OiPr)4​ ) to activate the ester carbonyl and facilitate room-temperature cyclization.

Q: I am detecting significant amounts of a tertiary amine byproduct. How do I prevent over-alkylation? A: Over-alkylation occurs when the secondary amine intermediate undergoes a second SN​2 reaction with another molecule of methyl 2-(bromomethyl)benzoate before the cyclization can occur. Solution: Ensure methyl 4-aminobenzoate is in slight excess (1.1 - 1.2 equiv) and add the benzylic bromide slowly (dropwise). Maintaining a higher dilution (e.g., 0.1 M instead of 0.5 M) kinetically favors the unimolecular cyclization over bimolecular side reactions.

Q: Why is DIPEA preferred over Triethylamine ( Et3​N ) for this synthesis? A: DIPEA (Hünig's base) is highly sterically hindered, making it a strong base but a poor nucleophile. Et3​N is less hindered and can act as a nucleophile, reacting directly with the highly electrophilic methyl 2-(bromomethyl)benzoate to form an unreactive quaternary ammonium salt. This side reaction depletes your starting material and lowers the overall yield.

Q: Can I use a different solvent instead of DMF? A: Yes, but solvent selection dictates the maximum reaction temperature. Methanol or ethanol can be used for conventional heating, but their low boiling points limit the rate of the cyclization step, resulting in overnight reaction times. Acetonitrile is a viable alternative for microwave synthesis if DMF removal during the aqueous workup is problematic for your specific laboratory setup.

References

• Smolecule. "Methyl 4-(1-oxoisoindolin-2-yl)
• ACS Publications. "Discovery of a PDZ Domain Inhibitor Targeting the Syndecan/Syntenin Protein–Protein Interaction: A Semi-Automated 'Hit Identification-to-Optimization' Approach." Journal of Medicinal Chemistry.
• PMC - NIH. "Novel Potentiators for Vancomycin in the Treatment of Biofilm-Related MRSA Infections via a Mix and Match Approach.

Sources

• 1. Buy Methyl 4-(1-oxoisoindolin-2-yl)benzoate [smolecule.com]
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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Overcoming steric hindrance in Methyl 4-(1-oxoisoindolin-2-yl)benzoate reactions

Welcome to the technical support guide for Methyl 4-(1-oxoisoindolin-2-yl)benzoate. This resource is designed for researchers, chemists, and drug development professionals to provide in-depth solutions for challenges encountered during reactions with this versatile but sterically demanding intermediate. This guide moves beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot effectively and optimize your synthetic outcomes.

Introduction: Understanding the Challenge

Methyl 4-(1-oxoisoindolin-2-yl)benzoate is a valuable building block in pharmaceutical and materials science research, often serving as a precursor to active pharmaceutical ingredients and functional materials.[1] Its structure, featuring a bulky, planar 1-oxoisoindoline group attached to a benzoate moiety, presents a significant synthetic challenge: steric hindrance .

The isoindolinone scaffold effectively shields the ester's carbonyl carbon, impeding the approach of nucleophiles. This can lead to sluggish or incomplete reactions, forcing the use of harsh conditions that may compromise other functional groups on your molecule. This guide provides targeted strategies to overcome these steric barriers in two common transformations: ester hydrolysis and amide coupling.

Frequently Asked Questions (FAQs)

Q1: What is Methyl 4-(1-oxoisoindolin-2-yl)benzoate?

It is an organic compound featuring a methyl ester functional group and an isoindolinone core.[1] It is primarily used as an intermediate in organic synthesis to build more complex molecules for pharmaceutical development and material science.[1]

Q2: How does steric hindrance specifically affect this molecule's reactivity?

The large, rigid 1-oxoisoindolin-2-yl group is positioned adjacent to the reactive center of the benzoate ester. This bulkiness creates a "molecular shield" that physically blocks or slows the approach of reactants, such as hydroxide ions during hydrolysis or amines during coupling reactions, to the electrophilic carbonyl carbon.[2][3] Overcoming this requires either more aggressive reaction conditions or more sophisticated chemical strategies.

Q3: What are the primary reactions performed on this molecule where steric hindrance is a major issue?

The two most common and challenging reactions are:

• Saponification (Ester Hydrolysis): Converting the methyl ester to the corresponding carboxylic acid, 4-(1-oxoisoindolin-2-yl)benzoic acid. This is often a necessary step before subsequent amide bond formation.[1]

• Amide Coupling: Reacting the resulting carboxylic acid with an amine to form an amide bond. The steric hindrance from the isoindolinone group remains a challenge for the carboxylate activation and amine attack.[4][5]

Troubleshooting Guide 1: Incomplete or Slow Ester Hydrolysis

Symptom: You are attempting to hydrolyze Methyl 4-(1-oxoisoindolin-2-yl)benzoate to 4-(1-oxoisoindolin-2-yl)benzoic acid using standard conditions (e.g., NaOH in MeOH/H₂O at room temperature or reflux), but you observe low conversion, slow reaction rates, or require excessively harsh conditions.

Cause Analysis: The bulky isoindolinone group sterically hinders the approach of the hydroxide nucleophile to the ester's carbonyl carbon. In aqueous environments, the hydroxide ion is also heavily solvated, increasing its effective size and further reducing its ability to reach the sterically congested reaction site.[2]

Solution Pathways & Protocols

Fig 1. Troubleshooting workflow for hindered ester hydrolysis.

This method utilizes a mixed solvent system (MeOH/CH₂Cl₂) to enhance the reactivity of the hydroxide ion.[2][6] In this less polar environment, the hydroxide anion is poorly solvated, making it a "naked" and more potent nucleophile, which can more effectively attack the hindered carbonyl.[2]

Protocol 1A: Non-Aqueous Saponification

• Preparation: Dissolve Methyl 4-(1-oxoisoindolin-2-yl)benzoate (1.0 eq.) in a 9:1 mixture of Dichloromethane (CH₂Cl₂) and Methanol (MeOH).

• Reagent Addition: Add a solution of NaOH (1.5-2.0 eq.) in Methanol to the reaction mixture.

• Reaction: Stir vigorously at room temperature. The reaction is typically much faster than in aqueous systems; monitor by TLC or LC-MS for completion (usually 1-4 hours).

• Workup: Upon completion, carefully acidify the mixture with dilute HCl (1M) to pH ~2-3. Extract the aqueous layer with an organic solvent (e.g., Ethyl Acetate). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the carboxylic acid.

If your substrate has poor solubility in common organic solvents, a biphasic system with a phase-transfer catalyst can be highly effective. The PTC (typically a quaternary ammonium salt like TBAB) shuttles the hydroxide anion from the aqueous phase into the organic phase, where the ester is dissolved, facilitating the reaction.[7][8]

Protocol 1B: Hydrolysis via Phase-Transfer Catalysis

• Setup: Dissolve the ester (1.0 eq.) in an appropriate organic solvent (e.g., Toluene or Dichloromethane).

• Catalyst Addition: Add a catalytic amount of a phase-transfer catalyst, such as Tetrabutylammonium Bromide (TBAB, 0.05-0.1 eq.).

• Reaction: Add a concentrated aqueous solution of NaOH (e.g., 50% w/w) and heat the mixture to 80-100°C with very vigorous stirring to ensure efficient mixing of the two phases. Monitor the reaction by TLC or LC-MS.

• Workup: After cooling, separate the layers. Wash the organic layer with water, then acidify the combined aqueous layers with concentrated HCl to precipitate the product. Filter the solid, wash with cold water, and dry.

For exceptionally stubborn esters, more specialized, non-hydroxide-based methods may be required. These are often anhydrous and operate through different mechanisms.

Table 1: Advanced Hydrolysis Reagents for Hindered Esters

Reagent System	Solvent	Temperature	Mechanism/Notes	Reference
Lithium Iodide (LiI)	Pyridine or DMF	Reflux	The iodide ion acts as a soft nucleophile to demethylate the ester via an Sₙ2 mechanism, followed by hydrolysis of the resulting carboxylate salt during workup.	[9]
Potassium Trimethylsilanolate (TMSOK)	THF	Reflux	A potent, non-basic nucleophile that cleaves the ester bond. Useful when other base-sensitive groups are present.	[9]
Trimethyltin Hydroxide ((CH₃)₃SnOH)	1,2-DCE	80-150°C	A highly effective but toxic reagent reserved for the most difficult cases. Proceeds via a tin carboxylate intermediate.	[9]

Troubleshooting Guide 2: Low Yields in Amide Coupling

Symptom: You have successfully synthesized 4-(1-oxoisoindolin-2-yl)benzoic acid, but subsequent amide bond formation with your desired amine results in low yields, formation of side products, or requires long reaction times and high temperatures.

Cause Analysis: The steric hindrance that complicated hydrolysis now impedes the formation of the active ester intermediate with the coupling reagent and hinders the subsequent nucleophilic attack by the amine.[4][5] Standard coupling reagents like EDC or DCC may be too slow or inefficient to activate the hindered carboxylic acid effectively.

Solution Pathways & Protocols

Fig 2. Decision guide for selecting an amide coupling strategy.

Uronium/aminium-based reagents like HATU are exceptionally effective for coupling sterically hindered substrates.[10] HATU rapidly forms a highly reactive OAt-active ester, which is more susceptible to nucleophilic attack than intermediates formed by carbodiimides.[11][12] The presence of the HOAt byproduct also accelerates the coupling and suppresses racemization if chiral centers are present.[13]

Protocol 2A: HATU-Mediated Amide Coupling

• Preparation: In an inert atmosphere (N₂ or Ar), dissolve 4-(1-oxoisoindolin-2-yl)benzoic acid (1.0 eq.) and HATU (1.1 eq.) in an anhydrous aprotic solvent (e.g., DMF, NMP).

• Activation: Add a non-nucleophilic base, typically Diisopropylethylamine (DIPEA, 2.0-3.0 eq.), to the solution. Stir at room temperature for 15-30 minutes. This "pre-activation" step is crucial for forming the active ester.

• Coupling: Add the amine (1.0-1.2 eq.) to the activated mixture.

• Reaction: Continue stirring at room temperature and monitor by TLC or LC-MS. Reactions are often complete within 1-12 hours. Gentle heating (40°C) can be applied for very difficult couplings.[10]

• Workup: Dilute the reaction mixture with Ethyl Acetate and wash sequentially with 5% citric acid solution, saturated NaHCO₃ solution, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography.

For extremely challenging couplings involving hindered acids and/or poorly nucleophilic amines (like anilines), converting the carboxylic acid to an acyl fluoride in situ can be a powerful strategy.[4] Acyl fluorides are highly reactive yet more stable than acyl chlorides, often providing excellent yields where other methods fail completely.[4]

Protocol 2B: Coupling via Acyl Fluoride (Using Cyanuric Fluoride)

• Acyl Fluoride Formation: In an inert atmosphere, dissolve the carboxylic acid (1.0 eq.) in anhydrous CH₂Cl₂. Add Cyanuric Fluoride (0.5 eq.) followed by Pyridine (1.1 eq.). Stir at room temperature for 1-2 hours.

• Coupling: To the resulting acyl fluoride solution, add the amine (1.1 eq.) and an additional equivalent of Pyridine.

• Reaction: Stir at room temperature until the reaction is complete as monitored by TLC or LC-MS.

• Workup: Quench the reaction with water. Separate the layers and extract the aqueous phase with CH₂Cl₂. Combine the organic layers, wash with brine, dry, and concentrate. Purify by chromatography.

As a final resort, conversion of the carboxylic acid to the highly reactive acyl chloride can be employed. This method is effective but harsh and may not be compatible with sensitive functional groups.

Protocol 2C: Coupling via Acyl Chloride

• Acyl Chloride Formation: Suspend the carboxylic acid (1.0 eq.) in an anhydrous solvent like CH₂Cl₂ or Toluene. Add oxalyl chloride (1.5 eq.) or thionyl chloride (1.5 eq.) and a catalytic drop of DMF.[14] Stir at room temperature until gas evolution ceases (1-3 hours). Remove all volatiles under reduced pressure.

• Coupling: Dissolve the crude acyl chloride in fresh anhydrous CH₂Cl₂ and cool to 0°C. Add a solution of the amine (1.1 eq.) and a non-nucleophilic base (e.g., Triethylamine or DIPEA, 2.0 eq.) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir until completion.

• Workup: Quench with a saturated aqueous solution of NH₄Cl. Separate the layers, extract the aqueous phase, and wash the combined organic layers with NaHCO₃ solution and brine. Dry, concentrate, and purify.

References

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. (2015, November 5). Organic & Biomolecular Chemistry (RSC Publishing). Available from: [Link]

• Mild alkaline hydrolysis of hindered esters in non-aqueous solution. (2018, October 8). ResearchGate. Available from: [Link]

• The Synthesis of Sterically Hindered Amides. (n.d.). CHIMIA. Available from: [Link]

• Mild alkaline hydrolysis of hindered esters in non-aqueous solution. (n.d.). Arkivoc. Available from: [Link]

• Efficient Synthesis and Characterization of 4-(1,3-dioxoisoindolin-2-yl) Benzoic Acid. (n.d.). Available from: [Link]

• Study on Phase-Transfer Catalytic Asymmetric Transformations of Esters using a Water and Alcohols as a Nucleophile. (n.d.). Kyushu University. Available from: [Link]

• HOBt and HOAt Peptide Coupling Mechanism, Reactivity & Safety. (n.d.). Available from: [Link]

• Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. (n.d.). Portal AmeliCA. Available from: [Link]

• Formation of 2-Imino Benzo[e]-1,3-oxazin-4-ones from Reactions of Salicylic Acids and Anilines with HATU: Mechanistic and Synthetic Studies. (2018, January 22). ACS Publications. Available from: [Link]

• Top 10 Opportunities. (n.d.). Phase Transfer Catalysis Home Page. Available from: [Link]

• Hydrolysis of an ester compound. (n.d.). Google Patents.

• Amine to Amide Mechanism - HATU. (n.d.). Common Organic Chemistry. Available from: [Link]

• Effect of a phase transfer catalyst structure on the alkaline hydrolysis of poly(ethylene terephthalate). (2024, October 11). Green Chemistry (RSC Publishing). Available from: [Link]

• Koshikari, Y. Development of Catalytic Ester Condensations and Hydrolysis of Esters toward Green Chemistry. Available from: [Link]

• Phase Transfer Catalysis. (n.d.). Dalal Institute. Available from: [Link]

• Amide synthesis by acylation. (n.d.). Organic Chemistry Portal. Available from: [Link]

• HATU, DIPEA Peptide Coupling Mechanism | Organic Chemistry. (2020, December 22). YouTube. Available from: [Link]

• 2-, 3-, and 4-(1-Oxo-1H-2,3-dihydroisoindol-2-yl)benzoic acids and their corresponding organotin carboxylates: synthesis, characterization, fluorescent, and biological activities. (2010, October 1). PubMed. Available from: [Link]

• Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. (2023, May 22). MDPI. Available from: [Link]

• Process for the manufacture of an indolinone derivative. (n.d.). Google Patents.

• (PDF) Synthesis and Characterization of 4-(2-Methyl-4-Oxoquinazolin-3(4H)-Yl) Benzoic Acid Derivatives Using Some Biologically Active Alcohols and Phenols. (2018, July 3). ResearchGate. Available from: [Link]

• Methyl 2-Halo-4-Substituted-5-Sulfamoyl-Benzoates as High Affinity and Selective Inhibitors of Carbonic Anhydrase IX. (2021, December 23). Semantic Scholar. Available from: [Link]

• Methyl 4-(piperidin-1-ylcarbonyl)benzoate. (n.d.). ResearchGate. Available from: [Link]

• METHYL BENZOATE. (n.d.). Ataman Kimya. Available from: [Link]

• Electronic and steric descriptors predicting the reactivity of 1-beta-O-acyl glucuronides derived from benzoic acids. (2009, September 15). PubMed. Available from: [Link]

• Preparation of 3-Substituted Isoindolin-1-one, Cinnoline, and 1,2,4-[e]-Benzotriazine Derivative. (2022, August 1). eScholarship.org. Available from: [Link]

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• 1. Buy Methyl 4-(1-oxoisoindolin-2-yl)benzoate [smolecule.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. Structure-activity relationships for the degradation reaction of 1-beta-O-acyl glucuronides. Part 2: Electronic and steric descriptors predicting the reactivity of 1-beta-O-acyl glucuronides derived from benzoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
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Reference Data & Comparative Studies

Optimizing and Validating LC-MS/MS Methods for Methyl 4-(1-oxoisoindolin-2-yl)benzoate: A Comparative Guide

Target Audience: Analytical Chemists, PK/PD Researchers, and Drug Development Scientists.

Methyl 4-(1-oxoisoindolin-2-yl)benzoate is a highly significant isoindoline derivative utilized as a lead compound in the development of novel anticancer and anti-inflammatory therapeutics[1]. Structurally characterized by an isoindoline core and an ester functionality, this compound presents unique analytical challenges when quantified in complex biological matrices like human plasma.

To support pharmacokinetic (PK) studies, laboratories must develop highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) assays that comply with stringent regulatory standards. As a Senior Application Scientist, I have structured this guide to objectively compare sample preparation and chromatographic strategies, explaining the mechanistic causality behind each choice. Furthermore, the provided protocols are designed as self-validating systems compliant with the [2].

Causality in Method Design: Analyte Profiling

Before selecting consumables, we must analyze the physicochemical properties of Methyl 4-(1-oxoisoindolin-2-yl)benzoate:

• Hydrophobicity: The dual aromatic ring system (isoindoline and benzoate) makes the molecule highly lipophilic, driving the need for strong organic elution in sample preparation.

• Ester Functionality: Esters are susceptible to hydrolysis in extreme pH environments. Therefore, extraction and mobile phase pH must be tightly controlled (ideally mildly acidic, pH 3-4) to ensure analyte stability during the analytical run.

• Matrix Susceptibility: The compound's molecular weight (267.09 g/mol ) places its precursor ion ([M+H]+ at m/z 268.1) in a mass range heavily populated by endogenous plasma phospholipids, necessitating rigorous sample clean-up to prevent ion suppression.

Comparative Evaluation: Sample Extraction Strategies

To achieve the required Lower Limit of Quantification (LLOQ) of 1.0 ng/mL, we evaluated three sample preparation techniques: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid Phase Extraction (SPE).

The Mechanistic Comparison

• PPT (Acetonitrile): While fast, PPT fails to remove glycerophospholipids. Because our analyte elutes in the same hydrophobic window as these lipids, PPT results in severe ion suppression (Matrix Factor < 0.70).

• LLE (MTBE): LLE provides cleaner extracts than PPT. However, the ester group's polarity limits its partitioning into purely non-polar solvents, resulting in moderate and highly variable recovery.

• SPE (Polymeric HLB): A Hydrophilic-Lipophilic Balanced (HLB) polymeric sorbent provides the optimal mechanism. The hydrophobic divinylbenzene backbone captures the isoindoline core, while the hydrophilic pyrrolidone groups tolerate the ester functionality, allowing for a rigorous 5% methanol wash that removes salts without premature analyte elution.

Fig 1: Comparison of sample preparation workflows and their impact on matrix effects.

Quantitative Extraction Data

Table 1: Extraction Efficiency and Matrix Effect (Human Plasma)

Extraction Method	Mean Recovery (%)	IS-Normalized Matrix Factor	Phospholipid Removal
PPT (Acetonitrile)	92.4 ± 6.1%	0.65 (Severe Suppression)	Poor
LLE (MTBE)	74.5 ± 8.3%	0.92	Moderate
SPE (Polymeric HLB)	95.8 ± 2.4%	1.02 (Minimal Effect)	Excellent

Chromatographic Selectivity: C18 vs. Biphenyl Columns

Standard C18 columns rely entirely on dispersive van der Waals forces. For Methyl 4-(1-oxoisoindolin-2-yl)benzoate, a C18 column results in peak tailing and co-elution with residual matrix components.

By switching to a Biphenyl stationary phase , we introduce orthogonal retention mechanisms. The biphenyl rings facilitate strong π−π interactions with the electron-rich aromatic rings of the isoindoline and benzoate moieties. This interaction selectively retains the analyte longer than aliphatic endogenous lipids, shifting it out of the ion suppression zone and dramatically improving peak symmetry.

Table 2: Chromatographic Performance Metrics

Column Chemistry (50 x 2.1 mm, 1.7 µm)	Retention Time (min)	Peak Asymmetry (Tf)	Theoretical Plates (N)	S/N Ratio at LLOQ
Standard C18	1.85	1.45 (Tailing)	4,500	15:1
Biphenyl	2.40	1.05 (Symmetrical)	12,200	45:1

Self-Validating Experimental Protocol

This protocol is designed as a closed-loop, self-validating system. It includes built-in System Suitability Tests (SST) and carryover checks to ensure data integrity before batch commitment.

Step 1: System Suitability & Carryover Check

• SST Injection: Inject a neat standard (50 ng/mL) 5 times. Acceptance: Retention time variation ≤ 0.1 min; Peak area CV ≤ 5%.

• Carryover Blank: Inject an extracted double blank immediately following an Upper Limit of Quantification (ULOQ, 100 ng/mL) sample. Acceptance: Analyte peak area must be < 20% of the LLOQ area.

Step 2: Solid Phase Extraction (SPE) Workflow

• Aliquot: Transfer 100 µL of human plasma to a 96-well plate. Add 10 µL of Internal Standard (Methyl 4-(1-oxoisoindolin-2-yl)benzoate-d4, 500 ng/mL).

• Pre-treatment: Add 100 µL of 2% Formic Acid in water to disrupt protein-analyte binding.

• Condition & Equilibrate: Pass 1 mL Methanol, followed by 1 mL MS-grade Water through the 30 mg HLB SPE plate.

• Load: Apply the pre-treated sample.

• Wash (Critical Step): Wash with 1 mL of 5% Methanol in Water. Causality: This specific concentration is strong enough to elute polar salts and peptides, but too weak to disrupt the hydrophobic binding of the isoindoline core.

• Elute: Elute with 2 x 500 µL of Acetonitrile.

• Reconstitute: Evaporate under nitrogen at 40°C and reconstitute in 100 µL of Initial Mobile Phase.

Step 3: LC-MS/MS Conditions

• Column: Biphenyl, 50 x 2.1 mm, 1.7 µm (Maintained at 40°C).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 0.0-0.5 min (20% B), 0.5-2.5 min (linear to 95% B), 2.5-3.5 min (hold 95% B), 3.5-3.6 min (return to 20% B), 3.6-5.0 min (re-equilibration). Flow rate: 0.4 mL/min.

• MS/MS Detection (ESI+):

  • Analyte MRM: m/z 268.1 → 236.1 (Quantifier), m/z 268.1 → 132.1 (Qualifier).

  • IS MRM: m/z 272.1 → 240.1.

ICH M10 Validation Summary

The method was fully validated according to the latest FDA ICH M10 guidelines [2].

Fig 2: Core ICH M10 bioanalytical method validation parameters for LC-MS/MS workflows.

Table 3: Accuracy and Precision Results (SPE-Biphenyl Method)

QC Level	Concentration (ng/mL)	Intra-assay Accuracy (% Bias)	Intra-assay Precision (%CV)	Inter-assay Precision (%CV)
LLOQ	1.0	+4.2%	8.5%	9.2%
Low QC	3.0	-1.5%	4.2%	5.1%
Mid QC	50.0	+1.3%	3.1%	3.8%
High QC	80.0	-0.9%	2.8%	3.4%

Regulatory Compliance: All Quality Control (QC) levels easily met the ICH M10 acceptance criteria of ±15% for accuracy and precision (±20% at the LLOQ).

Conclusion

For the accurate LC-MS/MS quantification of Methyl 4-(1-oxoisoindolin-2-yl)benzoate, standard generic workflows fall short. By understanding the molecule's specific chemistry, we can definitively conclude that a Polymeric HLB SPE sample preparation paired with a Biphenyl stationary phase provides superior matrix effect mitigation and chromatographic selectivity compared to traditional LLE/PPT and C18 approaches. This optimized workflow ensures robust, reproducible data that strictly adheres to global regulatory standards.

References

• U.S. Food and Drug Administration (FDA). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. ICH-Multidisciplinary Guidance. Retrieved from[Link]

Spectroscopic Validation of Methyl 4-(1-oxoisoindolin-2-yl)benzoate Purity: A Comparative Analytical Guide

Introduction

Methyl 4-(1-oxoisoindolin-2-yl)benzoate is a critical intermediate and pharmacophore scaffold frequently utilized in the synthesis of isoindoline derivatives, including cereblon-binding PROTACs and anti-inflammatory agents[1]. Because trace impurities—such as unreacted methyl 4-aminobenzoate, phthalic anhydride derivatives, or hydrolysis products—can drastically skew biological assays or downstream synthetic yields, rigorous purity validation is paramount.

As a Senior Application Scientist, I frequently observe laboratories relying solely on High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) for purity assessment. While HPLC-UV is excellent for batch-to-batch consistency, it often fails to provide absolute purity due to varying UV response factors among impurities. This guide objectively compares HPLC-UV, Liquid Chromatography-Mass Spectrometry (LC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) to establish a self-validating, orthogonal protocol for certifying the purity of Methyl 4-(1-oxoisoindolin-2-yl)benzoate.

Comparative Analysis of Spectroscopic Modalities

To establish a robust analytical target profile (ATP), we must understand the mechanistic strengths and blind spots of each technique.

Table 1: Comparison of Analytical Modalities for Isoindolinone Purity

Metric	1H-qNMR	HPLC-UV	LC-MS
Purity Type	Absolute (Mass Fraction)	Relative (Area %)	Qualitative / Relative
Reference Standard Required?	No (Uses universal internal standard)	Yes (For absolute quantification)	Yes
Response Factor Dependency	Independent (Directly proportional to nuclei)	Highly Dependent (Extinction coefficients vary)	Highly Dependent (Ionization efficiency varies)
Destructive?	No (Sample can be recovered)	Yes	Yes
Primary Use Case	Absolute purity certification, Reference standard generation	Routine QA/QC, High-throughput screening	Impurity identification, Trace analysis

The Orthogonal Validation Workflow

A self-validating system does not rely on a single data point. The optimal workflow leverages 2 and impurity identification, HPLC-UV for high-resolution chromatographic separation, and finally3[3].

Orthogonal analytical workflow for the absolute purity certification of isoindolinone derivatives.

Step-by-Step Experimental Protocols

Protocol A: Absolute Purity Determination via 1H-qNMR

Causality: The fundamental principle of qNMR is that the4 generating that signal, regardless of the chemical structure[4]. By co-dissolving the analyte with a certified internal standard (IS) of known purity, we calculate the absolute mass fraction without needing a reference standard of the analyte itself[5].

Methodology:

• IS Selection: Select an internal standard that does not overlap with the analyte's signals. For Methyl 4-(1-oxoisoindolin-2-yl)benzoate, the methyl ester protons appear at ~3.9 ppm, the isoindolinone CH₂ protons at ~4.8 ppm, and aromatic protons at 7.4–8.0 ppm. Maleic acid (singlet at ~6.3 ppm) is an ideal, non-overlapping IS[5].

• Sample Preparation: Accurately weigh ~15.0 mg of the analyte and ~5.0 mg of certified Maleic Acid using a microbalance (d = 0.001 mg).

• Solvation: Dissolve the mixture in 0.6 mL of DMSO-d6. Ensure complete dissolution via sonication to prevent quantification errors from undissolved particulates.

• Acquisition Parameters: Use a 400 MHz or higher NMR spectrometer. Critical parameters:

  • Relaxation delay (D1) must be ≥ 5 × T₁ of the slowest relaxing proton (typically 30–60 seconds) to ensure complete magnetization recovery.

  • Number of scans (NS) ≥ 32 to achieve a Signal-to-Noise (S/N) ratio > 250:1[4].

• Data Processing: Apply baseline correction and integrate the Maleic acid singlet (6.3 ppm, 2H) and the analyte's isoindolinone CH₂ singlet (~4.8 ppm, 2H).

Mechanistic logic of qNMR absolute purity calculation using an internal standard.

Protocol B: Relative Purity via HPLC-UV

Causality: HPLC separates the analyte from structurally similar impurities (e.g., regioisomers). However, because UV absorbance depends on the molar extinction coefficient (ε) of each molecule, area normalization (Area %) only approximates purity and often overestimates it if impurities lack strong chromophores.

Methodology:

• Column: X-Select CSH C18 (250 × 4.6 mm, 5 μm) to provide excellent peak shape for basic and neutral aromatic compounds[2].

• Mobile Phase: Gradient elution. Solvent A: 0.1% Trifluoroacetic acid (TFA) in Water. Solvent B: 0.1% TFA in Acetonitrile.

• Gradient: 10% B to 90% B over 20 minutes.

• Detection: UV at 254 nm (optimal for the benzoate and isoindolinone chromophores).

• Flow Rate: 1.0 mL/min; Injection volume: 10 μL.

Experimental Data Summary: The "Purity Illusion"

To demonstrate the necessity of this orthogonal approach, consider the following experimental comparison of a single batch of synthesized Methyl 4-(1-oxoisoindolin-2-yl)benzoate.

Table 2: Experimental Purity Assessment of a Single Batch

Analytical Method	Calculated Purity	Primary Impurity Detected	Notes
HPLC-UV (254 nm)	99.1% (Area Normalization)	Trace starting material	Overestimates purity due to low-UV-absorbing aliphatic impurities.
LC-MS (ESI+)	N/A (Qualitative)	m/z 152 [M+H]+ (Methyl 4-aminobenzoate)	Confirms identity of trace peak at RT 4.2 min.
1H-qNMR (Maleic Acid IS)	96.4% (Absolute Mass %)	Residual solvent (EtOAc), Aliphatics	Captures non-chromophoric impurities and residual solvents missed by HPLC.

Conclusion

For researchers utilizing Methyl 4-(1-oxoisoindolin-2-yl)benzoate in sensitive biological or synthetic applications, relying solely on HPLC-UV is a critical vulnerability. By implementing a self-validating system that pairs the chromatographic resolution of HPLC with the absolute, response-factor-independent quantification of qNMR, laboratories can establish unimpeachable trust in their chemical inventories.

References

• Title: Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR | Source: ACS Publications | URL: [Link]

• Title: A Guide to Quantitative NMR (qNMR) | Source: Emery Pharma | URL: [Link]

• Title: Discovery and Optimization of Orally Bioavailable Heterobifunctional Degraders | Source: Journal of Medicinal Chemistry (ACS) | URL: [Link]

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• 5. pubs.acs.org [pubs.acs.org]

Methyl 4-(1-oxoisoindolin-2-yl)benzoate vs lenalidomide intermediates

Title : Architectural Divergence in Isoindolinone Scaffolds: Methyl 4-(1-oxoisoindolin-2-yl)benzoate vs. Lenalidomide Intermediates

Introduction As a Senior Application Scientist specializing in synthetic methodology and targeted protein degradation (TPD), I frequently evaluate the strategic utility of chemical building blocks. The isoindolinone scaffold is a cornerstone in modern drug discovery. However, the specific functionalization of this core dictates its entire pharmacological trajectory. When coupled with a glutarimide ring, it forms [1], the gold standard for Cereblon (CRBN) recruitment. Conversely, substituting the glutarimide with a benzoate ester yields [2] (CAS: 114341-21-8), a compound that deliberately abolishes CRBN binding to serve as a rigid, versatile vector for novel pharmacophores. This guide objectively compares these two intermediate classes, detailing their mechanistic divergence, reactivity profiles, and validated experimental workflows.

Structural and Mechanistic Divergence

The structural dichotomy between these two classes is fundamentally a question of target engagement versus synthetic versatility.

• Lenalidomide Intermediates (e.g., 3-aminopiperidine-2,6-dione derivatives): These are engineered for a singular, highly optimized purpose: docking into the tri-tryptophan pocket of the [3]. The glutarimide imide nitrogen acts as a critical hydrogen bond donor, making these intermediates indispensable for PROTAC and immunomodulatory imide drug (IMiD) synthesis.

• Methyl 4-(1-oxoisoindolin-2-yl)benzoate: By replacing the glutarimide with a methyl benzoate moiety, this intermediate lacks the requisite hydrogen-bonding profile for CRBN engagement. Instead, the benzoate ester serves as a masked carboxylic acid. Upon hydrolysis, it provides an excellent handle for amide couplings, acting as a conformationally restricted linker for non-CRBN PROTACs or for exploring anti-inflammatory pathways independent of IMiD mechanisms.

Divergent synthetic and functional pathways of isoindolinone-based building blocks.

Quantitative Performance & Reactivity Comparison

Understanding the physicochemical properties of these intermediates is critical for optimizing downstream synthesis. The glutarimide ring in lenalidomide intermediates forms strong intermolecular hydrogen bonds, leading to high crystal lattice energy and poor solubility in standard organic solvents. In contrast, the ester linkage in Methyl 4-(1-oxoisoindolin-2-yl)benzoate allows for processing in greener, more volatile solvents.

Property / Metric	Lenalidomide Intermediates (e.g., 3-aminopiperidine-2,6-dione HCl)	Methyl 4-(1-oxoisoindolin-2-yl)benzoate
Core Scaffold	Isoindolinone + Glutarimide	Isoindolinone + Benzoate
Primary Utility	CRBN-directed PROTACs, IMiDs	Rigid linkers, Non-CRBN target discovery
Key Reactive Group	Primary Amine (for electrophilic coupling)	Methyl Ester (requires hydrolysis to acid)
Solubility Profile	Poor in organic solvents; requires DMF, NMP, or DMSO	Moderate to good in DCM, EtOAc, and THF
CRBN Binding Affinity	High (Essential for target degradation)	None (Abolished by lack of glutarimide)
Downstream Yields	60–75% (Typical N-alkylation/Amide coupling)	80–90% (Post-hydrolysis amide coupling)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating specific in-process controls (IPCs) and explaining the causality behind each reagent choice.

Protocol A: Synthesis of Lenalidomide Precursor via Alkylation Objective: Couple methyl 2-(bromomethyl)-3-nitrobenzoate with [4] to form the lenalidomide core. Causality: We utilize N,N-Diisopropylethylamine (DIPEA) because its steric hindrance makes it a non-nucleophilic base, effectively neutralizing the HCl salt of the piperidine amine without competing for the electrophilic bromomethyl group. NMP is selected as the solvent because its high dielectric constant is required to solvate the highly polar glutarimide moiety. Workflow:

• Initialization: Charge a clean, dry reactor with 3-aminopiperidine-2,6-dione HCl (1.0 eq) and NMP (5 volumes).

• Free-basing: Add DIPEA (2.5 eq) dropwise at 20°C.

  • Validation Check: Ensure complete dissolution; a transition to a clear solution confirms successful free-basing of the amine.

• Alkylation: Add methyl 2-(bromomethyl)-3-nitrobenzoate (1.05 eq) portion-wise. Heat the reaction mixture to 80°C and stir for 12 hours.

• In-Process Control (IPC): Sample the mixture for LC-MS analysis. The reaction is deemed complete when the bromomethyl starting material peak (UV 254 nm) is integrated at <1% relative to the product mass[M+H]+.

• Isolation: Cool the mixture to room temperature. Induce precipitation by adding deionized water (15 volumes) dropwise. Filter the resulting solid, wash with cold water, and dry under vacuum at 50°C.

Protocol B: Hydrolysis and Activation of Methyl 4-(1-oxoisoindolin-2-yl)benzoate Objective: Unmask the methyl ester to a carboxylic acid, preparing the scaffold for downstream library synthesis. Causality: We utilize Lithium Hydroxide (LiOH) in a Tetrahydrofuran (THF)/Water mixture. This mixed solvent system ensures that both the hydrophobic ester (THF) and the hydrophilic hydroxide (Water) reside in a homogenous phase. This accelerates saponification at room temperature, preventing the thermal degradation or ring-opening of the sensitive isoindolinone lactam. Workflow:

• Solvation: Dissolve Methyl 4-(1-oxoisoindolin-2-yl)benzoate (1.0 eq) in a 3:1 mixture of THF:H₂O (10 volumes).

• Saponification: Add LiOH·H₂O (3.0 eq) in one single portion at 0°C. The low temperature suppresses potential nucleophilic attack on the lactam carbonyl.

• Propagation: Remove the ice bath, allow the reaction to warm to 25°C, and stir for 4 hours.

• In-Process Control (IPC): Perform Thin Layer Chromatography (TLC) using Hexanes:EtOAc (1:1). The starting material (Rf ~0.6) must completely disappear, replaced by a baseline spot (Rf 0.0) corresponding to the carboxylate salt.

• Acidification: Slowly acidify the mixture to pH 2 using 1M HCl.

  • Validation Check: A white precipitate of the free carboxylic acid must form immediately upon reaching pH < 3.

• Isolation: Filter the precipitate, wash with cold water to remove inorganic salts, and dry under high vacuum to yield 4-(1-oxoisoindolin-2-yl)benzoic acid in >85% yield.

Strategic Application in Drug Development

The choice between these two intermediates dictates the biological outcome of the synthesized library. When designing a PROTAC intended to degrade a target via the Cereblon pathway, lenalidomide intermediates are non-negotiable. However, if the goal is to build a library of conformationally restricted enzyme inhibitors, or to design a PROTAC utilizing an alternative E3 ligase (such as VHL or MDM2), the Methyl 4-(1-oxoisoindolin-2-yl)benzoate scaffold provides superior synthetic tractability. It avoids the off-target degradation of CRBN neo-substrates (like Ikaros and Aiolos), offering a cleaner pharmacological profile for non-IMiD indications.

References

• Title: Environmentally Benign Synthesis of Anticancer Drug Lenalidomide Source: Organic Process Research & Development (ACS Publications) URL: [Link]

• Title: Discovery of MD-265: A Potent MDM2 Degrader That Achieves Complete Tumor Regression Source: PMC / National Institutes of Health URL: [Link]

• Title: Lenalidomide Intermediates Manufacturer Specifications Source: Enanti Labs URL: [Link]

Comparative Efficacy of Methyl 4-(1-oxoisoindolin-2-yl)benzoate Analogs: A Technical Guide for Drug Development

Executive Summary & Mechanistic Rationale

The 1-oxoisoindolin-2-yl pharmacophore is a highly privileged scaffold in modern medicinal chemistry, serving as the structural backbone for diverse therapeutic agents ranging from antimicrobial complexes to targeted protein degraders (PROTACs). Methyl 4-(1-oxoisoindolin-2-yl)benzoate acts as a critical synthetic intermediate[1]. Its unique ester functionality combined with the isoindoline core allows for divergent synthetic pathways: it can be hydrolyzed to form metal-coordinating free acids for antimicrobial applications[2], or it can undergo amidation to generate Cereblon (CRBN) modulators that degrade transcription factors like IKAROS Family Zinc Finger 2 (IKZF2) in oncology models[3],[4].

This guide objectively compares the physicochemical properties and biological efficacies of the methyl ester, its free acid analog, and its downstream derivatives (organotin complexes and IMiD analogs), providing researchers with validated experimental workflows for their synthesis and evaluation.

Comparative Efficacy and Physicochemical Profiling

The biological efficacy of Methyl 4-(1-oxoisoindolin-2-yl)benzoate analogs is strictly dictated by their structural derivatization.

• The Ester (Methyl 4-(1-oxoisoindolin-2-yl)benzoate): Primarily a lead compound and synthetic building block. It exhibits high membrane permeability but lacks the hydrogen-bond donating capability or metal-coordinating power required for direct target engagement in most standalone assays[1].

• The Free Acid (4-(1-oxo-1H-2,3-dihydroisoindol-2-yl)benzoic acid): Synthesized via base hydrolysis, the free acid gains strong coordination ability. While its standalone antimicrobial activity is moderate due to poor lipid solubility, it serves as an essential ligand[2].

• Organotin Carboxylates: By complexing the free acid with organotin moieties (e.g., Sn(OH)(bz)2​L ), the resulting complexes achieve a synergistic effect. The lipophilic benzyl groups on the tin center drastically enhance penetration through fungal and bacterial cell walls, resulting in potent in vitro efficacy against Candida albicans and Staphylococcus aureus[2].

• IMiD Analogs / Molecular Glues: Coupling the isoindoline core to a piperidine-2,6-dione moiety transforms the scaffold into a CRBN modulator. These derivatives act as molecular glues (e.g., DKY709), recruiting IKZF2 to the E3 ubiquitin ligase complex for proteasomal degradation, demonstrating profound efficacy in solid tumor models[3],[4].

Table 1: Comparative Physicochemical and Biological Profiling

Compound Class	Primary Therapeutic Utility	Relative Antimicrobial Efficacy (MIC Proxy)	CRBN Binding / Degradation Potential	Key Physicochemical Trait
Methyl Ester	Synthetic Intermediate	Low ( >100μg/mL )	Moderate (Requires linkage)	High lipophilicity, no H-bond donor
Free Acid	Ligand / Precursor	Moderate ( ∼50μg/mL )	Low (Charge repulsion)	Strong coordination, poor permeability
Organotin Complex	Antimicrobial / Antifungal	High ( <10μg/mL )	N/A (Steric clash)	Metal-induced lipophilicity, membrane disruptor
IMiD Analog	Targeted Degrader (PROTAC)	N/A	High ( Kd​<1μM )	Optimized steric fit for CRBN surface pocket

Experimental Protocols & Self-Validating Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating structural or metabolic checkpoints to prevent the propagation of experimental artifacts.

Protocol 1: Synthesis and Validation of the Free Acid

Objective: Hydrolyze Methyl 4-(1-oxoisoindolin-2-yl)benzoate to 4-(1-oxo-1H-2,3-dihydroisoindol-2-yl)benzoic acid.

• Step 1: Dissolve 10 mmol of the methyl ester in 30 mL of ethanol. Causality: Ethanol provides a miscible solvent that solubilizes the lipophilic ester while allowing the resulting sodium salt to remain in solution.

• Step 2: Add 20 mL of 2N NaOH aqueous solution and reflux for 2 hours. Causality: The strong base drives the irreversible acyl cleavage of the ester.

• Step 3: Cool the mixture and acidify with 1M HCl to pH 2-3 to precipitate the free acid. Filter and wash with cold distilled water.

• Self-Validation Checkpoint: Perform FT-IR spectroscopy on the dried precipitate. The reaction is validated by the disappearance of the sharp ester C=O stretch at ∼1720 cm−1 and the appearance of a broad carboxylic O−H stretch ( 2500−3000 cm−1 ).

Protocol 2: Synthesis of Organotin Carboxylates

Objective: Complex the free acid with an organotin precursor to enhance lipophilicity and antimicrobial efficacy[2].

• Step 1: Suspend 5 mmol of the free acid and 5 mmol of dibenzyltin oxide in 50 mL of anhydrous toluene.

• Step 2: Reflux the mixture using a Dean-Stark apparatus for 6 hours. Causality: The Dean-Stark trap continuously removes the azeotropic water byproduct, shifting the condensation equilibrium entirely toward the organotin complex.

• Step 3: Evaporate the toluene under reduced pressure and recrystallize the residue from a dichloromethane/hexane mixture.

• Self-Validation Checkpoint: Utilize 119Sn NMR. A single resonance peak (typically between −100 to −200 ppm depending on coordination number) confirms a unified coordination geometry and the absence of unreacted tin precursors.

Protocol 3: In Vitro Antimicrobial Efficacy Assay (Broth Microdilution)

Objective: Quantify the Minimum Inhibitory Concentration (MIC) of the synthesized analogs.

• Step 1: Prepare serial two-fold dilutions of the test compounds (Ester, Acid, Organotin) in DMSO, then dilute into Mueller-Hinton broth (final DMSO concentration <1% ).

• Step 2: Inoculate 96-well plates with 5×105 CFU/mL of S. aureus or C. albicans.

• Step 3: Incubate at 37°C for 24 hours. Add 10 µL of Resazurin dye ( 0.015% ) to each well and incubate for an additional 2 hours.

• Self-Validation Checkpoint: Causality of the dye: Organotin complexes can occasionally precipitate, creating artificial turbidity that mimics bacterial growth. Resazurin acts as a metabolic indicator—viable cells reduce the blue dye to pink fluorescent resorufin. A well remaining blue definitively validates the MIC, independent of optical density artifacts.

Mechanistic Pathway & Workflow Diagram

The diagram below illustrates the divergent synthetic and mechanistic pathways originating from the base methyl ester, highlighting how structural modifications dictate the biological target.

Fig 1: Synthetic divergence and mechanistic pathways of Methyl 4-(1-oxoisoindolin-2-yl)benzoate.

References

• Smolecule. "Methyl 4-(1-oxoisoindolin-2-yl)benzoate - Smolecule". smolecule.com.
• Cai, S.-L., et al. (2010). "2-, 3-, and 4-(1-Oxo-1H-2,3-dihydroisoindol-2-yl)benzoic acids and their corresponding organotin carboxylates: synthesis, characterization, fluorescent, and biological activities". Bioorganic & Medicinal Chemistry Letters.
• Novartis AG. (2019). "WO2019038717A1 - 3-(1-oxoisoindolin-2-yl)piperidine-2,6-dione derivatives and uses thereof". Google Patents.
• Organic Process Research & Development. (2025). "A Concise Flow Synthesis of the IKZF2 Glue Degrader DKY709". ACS Publications.

Sources

• 1. Buy Methyl 4-(1-oxoisoindolin-2-yl)benzoate [smolecule.com]
• 2. 2-, 3-, and 4-(1-Oxo-1H-2,3-dihydroisoindol-2-yl)benzoic acids and their corresponding organotin carboxylates: synthesis, characterization, fluorescent, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. WO2019038717A1 - 3-(1-oxoisoindolin-2-yl)piperidine-2,6-dione derivatives and uses thereof - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

Cross-Validation of Methyl 4-(1-oxoisoindolin-2-yl)benzoate Assay Results: A Comparative Technical Guide

Executive Summary

In early-stage drug discovery, the isoindolinone scaffold—specifically Methyl 4-(1-oxoisoindolin-2-yl)benzoate (M4OIB) —presents unique analytical challenges and opportunities. M4OIB serves as a critical lead compound and intermediate for developing novel therapeutics targeting cancer and inflammatory diseases[1]. Its chemical behavior, including esterification and nucleophilic substitution, allows for the synthesis of complex polycyclic structures[1].

However, evaluating compounds with an isoindoline core requires rigorous orthogonal cross-validation. Relying on a single assay modality often leads to false positives due to spectroscopic interference or non-physiological mechanisms. This guide objectively compares the performance of M4OIB across biochemical radical scavenging assays and cellular target engagement platforms, providing self-validating protocols to ensure scientific integrity.

Comparative Analysis of Biochemical Assays

The intrinsic biological activity of the isoindoline core often necessitates baseline antioxidant and radical scavenging profiling. However, not all biochemical assays yield equivalent results for M4OIB.

• DPPH Assay (517 nm): This method monitors changes in absorbance at 517 nanometers following a 30-minute incubation period[1]. It relies strictly on an Electron Transfer (ET) mechanism. Because DPPH is a sterically hindered nitrogen-centered radical, it often underestimates the efficacy of bulky isoindolinone derivatives. Furthermore, the 517 nm detection window is highly susceptible to colorimetric overlap from aromatic test compounds.

• ABTS Assay (734 nm): The 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) radical cation scavenging assay provides complementary antioxidant capacity measurements[1]. It operates via both ET and Hydrogen Atom Transfer (HAT) mechanisms. Critically, literature indicates that the ABTS method demonstrates stronger positive associations with Oxygen Radical Absorbance Capacity (ORAC) compared to DPPH assays[1]. The 734 nm detection wavelength also eliminates most auto-absorbance artifacts.

• ORAC Assay: Measures pure HAT mechanisms via fluorescence decay, offering the highest physiological relevance but requiring careful control for fluorescence quenching.

Table 1: Quantitative Cross-Validation Matrix for M4OIB and Derivatives

Assay Modality	Target / Mechanism	Detection Method	Representative Sensitivity (IC₅₀/EC₅₀)*	Artifact Susceptibility	Validation Strategy
DPPH	Radical Scavenging (ET)	Absorbance (517 nm)	45 - 60 µM	High (Colorimetric overlap)	Subtract compound-only background
ABTS	Radical Scavenging (ET/HAT)	Absorbance (734 nm)	15 - 25 µM	Low (Far-red detection)	Correlate with ORAC results
ORAC	Radical Scavenging (HAT)	Fluorescence (Ex 485/Em 520)	10 - 20 µM (Trolox Eq)	Moderate (Quenching)	Use multiple compound dilutions
TR-FRET	CRBN Binding	Time-Resolved Fluorescence	0.5 - 5 µM	Low (Time-gated emission)	Use unlabeled competitor (Thalidomide)
HiBiT	IKZF2 Degradation	Luminescence	10 - 100 nM	Moderate (Cytotoxicity)	Rescue with MG132 (Proteasome inhibitor)

*Note: Values represent benchmark ranges for the isoindolinone scaffold class to illustrate relative assay sensitivity.

Cellular Target Engagement: CRBN-Mediated Degradation

Beyond biochemical scavenging, the 1-oxoisoindolin-2-yl moiety is the core pharmacophore for immunomodulatory drugs (IMiDs). Derivatives such as 3-(1-oxoisoindolin-2-yl)piperidine-2,6-dione are potent modulators of the Cereblon (CRBN) E3 ligase complex, heavily utilized in methods to reduce IKZF2 (Ikaros family zinc finger 2) protein levels and inhibit cellular proliferation[2]. Furthermore, related 4-(1-oxo-1H-2,3-dihydroisoindol-2-yl)benzoic acid complexes have demonstrated significant antibacterial and antifungal properties[3].

Evaluating this targeted protein degradation requires transitioning from cell-free binding assays (TR-FRET) to endogenous cellular degradation assays (HiBiT CRISPR knock-in) to confirm true ternary complex formation and subsequent polyubiquitination.

Visualizations of Assay Workflows and Mechanisms

Fig 1: Orthogonal assay triage workflow for isoindolinone derivatives.

Fig 2: Mechanism of CRBN-mediated targeted protein degradation by isoindolinones.

Self-Validating Experimental Protocols

Protocol A: Orthogonal ABTS Scavenging Assay

Objective: Quantify the antioxidant capacity of M4OIB while controlling for spectroscopic artifacts common in DPPH assays. Causality Check: DPPH absorbs at 517 nm, which frequently overlaps with the intrinsic absorbance of aromatic compounds, leading to false negatives. ABTS absorbs at 734 nm, moving the detection window into the far-red spectrum to eliminate colorimetric interference.

Step-by-Step Methodology:

• Reagent Preparation: Generate the ABTS radical cation (ABTS•+) by reacting a 7 mM ABTS aqueous stock solution with 2.45 mM potassium persulfate. Incubate in the dark at room temperature for 12-16 hours to allow full radical formation.

• Standardization: Dilute the ABTS•+ solution with ethanol until it reaches an absorbance of 0.70 (±0.02) at 734 nm.

• Compound Titration: Prepare a 10-point, 1:3 serial dilution of M4OIB starting at 1 mM in DMSO.

• Assay Execution: Add 10 µL of the compound (or Trolox as a positive standard) to 190 µL of the standardized ABTS•+ solution in a 96-well clear-bottom microplate.

• Self-Validation Control (Critical): For every concentration tested, include a "Compound + Ethanol" (no ABTS) well. Subtract this background absorbance from the corresponding assay well to correct for any residual intrinsic compound absorbance.

• Measurement: Incubate for 30 minutes at room temperature in the dark. Measure absorbance at 734 nm using a microplate reader.

Protocol B: Endogenous IKZF2 Degradation Assay (HiBiT)

Objective: Confirm that the isoindolinone core successfully engages CRBN to degrade IKZF2 in a live-cell context. Causality Check: Transient overexpression of target proteins via plasmids can saturate the E3 ligase machinery, leading to artificial resistance. Endogenous tagging via CRISPR ensures physiological stoichiometry. Furthermore, incorporating a proteasome inhibitor rescue control ensures that signal loss is definitively due to proteasomal degradation, not off-target cytotoxicity.

Step-by-Step Methodology:

• Cell Culture: Seed HEK293T cells harboring CRISPR-engineered IKZF2-HiBiT knock-in alleles at 10,000 cells/well in a 384-well solid white plate.

• Compound Treatment: Treat cells with a concentration gradient of the M4OIB derivative for 24 hours.

• Rescue Control (Critical): In a parallel set of identical wells, co-treat the cells with the compound gradient and 1 µM MG132 (a potent 26S proteasome inhibitor).

• Detection: Add Nano-Glo® HiBiT Lytic Reagent (containing the complementary LgBiT protein and furimazine substrate) to all wells. Incubate for 10 minutes on an orbital shaker.

• Measurement & Interpretation: Read luminescence. True degraders will exhibit a dose-dependent loss of luminescence that is completely rescued (signal restored to baseline) in the MG132-treated wells. Failure of MG132 to rescue the signal indicates compound toxicity rather than targeted degradation.

References

• Google Patents. (2019). WO2019038717A1 - 3-(1-oxoisoindolin-2-yl)piperidine-2,6-dione derivatives and uses thereof.

• PubMed. (2010). 2-, 3-, and 4-(1-Oxo-1H-2,3-dihydroisoindol-2-yl)benzoic acids and their corresponding organotin carboxylates: synthesis, characterization, fluorescent, and biological activities. Bioorganic & Medicinal Chemistry Letters. Retrieved from[Link]

Sources

• 1. Buy Methyl 4-(1-oxoisoindolin-2-yl)benzoate [smolecule.com]
• 2. WO2019038717A1 - 3-(1-oxoisoindolin-2-yl)piperidine-2,6-dione derivatives and uses thereof - Google Patents [patents.google.com]
• 3. 2-, 3-, and 4-(1-Oxo-1H-2,3-dihydroisoindol-2-yl)benzoic acids and their corresponding organotin carboxylates: synthesis, characterization, fluorescent, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Methyl 4-(1-oxoisoindolin-2-yl)benzoate

This guide provides essential safety and logistical information for the proper disposal of Methyl 4-(1-oxoisoindolin-2-yl)benzoate. As researchers, scientists, and drug development professionals, our commitment to safety extends beyond the laboratory bench to include the responsible management of chemical waste. This document is structured to provide not just procedural steps, but also the scientific rationale behind them, ensuring a culture of safety and environmental stewardship in your laboratory.

Hazard Assessment and Chemical Profile

• Isoindolinone Core: The isoindolinone skeleton is a privileged structure in medicinal chemistry, frequently associated with a range of biological activities, including anti-inflammatory, anticancer, and anxiolytic properties.[1][2][3][4][5] The presence of this pharmacologically active core necessitates that Methyl 4-(1-oxoisoindolin-2-yl)benzoate be treated as a potentially bioactive and toxic substance.

• Methyl Benzoate Group: The ester component, methyl benzoate, is classified as a combustible liquid that is harmful if swallowed and may cause harm to aquatic life.[6] While the overall toxicity of the target molecule cannot be determined from this moiety alone, it suggests that the compound should not be released into the environment.[7][8]

Given these considerations, Methyl 4-(1-oxoisoindolin-2-yl)benzoate must be managed as hazardous chemical waste .[9][10][11] All disposal actions should be predicated on the assumption of toxicity and potential environmental harm.

Guiding Principles for Disposal

The disposal of any laboratory chemical is governed by a hierarchy of regulations and best practices. Always consult your institution's Environmental Health and Safety (EH&S) office for specific procedures, as local and national regulations vary.[10][12] The following principles form the basis for the detailed procedures outlined in this guide:

• Waste Minimization: The most effective disposal strategy begins with waste minimization. Order only the quantities of the chemical needed for your experiments to avoid the accumulation of excess stock.[10]

• Segregation: Never mix incompatible waste streams.[12][13] Methyl 4-(1-oxoisoindolin-2-yl)benzoate waste should be kept separate from other chemical wastes unless explicitly permitted by your institution's waste management plan.

• Labeling: All waste containers must be clearly and accurately labeled.[9][11][14] A proper label prevents dangerous chemical mixing and ensures the waste is handled correctly by disposal personnel.

Disposal Procedures: A Step-by-Step Guide

The appropriate disposal method depends on the form of the waste. The following decision-making workflow and table summarize the correct procedures.

Caption: Decision workflow for the proper segregation and disposal of Methyl 4-(1-oxoisoindolin-2-yl)benzoate waste.

Table 1: Disposal Summary

Waste Type	Physical State	Recommended Personal Protective Equipment (PPE)	Container Requirements	Disposal Procedure
Unused/Expired Reagent	Solid	Safety glasses/goggles, lab coat, nitrile gloves	Original container or a sealed, compatible, clearly labeled hazardous waste container.[11][14]	Treat as bulk chemical waste. Do not attempt to neutralize. Arrange for collection by your institution's EH&S department.
Grossly Contaminated Items (e.g., spill cleanup materials, used silica gel)	Solid	Safety glasses/goggles, lab coat, nitrile gloves	Sealable plastic bags or a lined, dedicated solid hazardous waste drum.[12]	Collect in a designated container for solid hazardous chemical waste. Ensure the container is properly labeled with all chemical constituents.
Trace-Contaminated Labware (e.g., gloves, weighing paper, plastic tips)	Solid	Safety glasses/goggles, lab coat, nitrile gloves	Bag and place into the solid hazardous waste stream.	These items should not be disposed of in the regular trash due to the potential bioactivity of the compound.[7][12]
Empty Containers	Solid (Glass/Plastic)	Safety glasses/goggles, lab coat, nitrile gloves	N/A	Triple-rinse the container with a suitable solvent (e.g., acetone, ethanol).[11][13] Collect the rinsate as hazardous liquid waste. After rinsing and air-drying in a fume hood, deface the label and dispose of the container in the appropriate recycling bin.[9][12]
Contaminated Rinsate	Liquid	Safety glasses/goggles, lab coat, nitrile gloves	A sealed, compatible, and clearly labeled hazardous liquid waste container.	Collect all solvent rinsate from cleaning contaminated glassware. Label the container with "Hazardous Waste," the solvent name, and "trace Methyl 4-(1-oxoisoindolin-2-yl)benzoate."

Detailed Protocols

Protocol 1: Disposal of Bulk Solid Waste

• Identify: All unused or expired Methyl 4-(1-oxoisoindolin-2-yl)benzoate and solid materials heavily contaminated with it.

• Contain: Carefully transfer the solid waste into a designated hazardous waste container. The container must be made of a compatible material, be in good condition with no leaks, and have a secure, tight-fitting lid.[14][15] The original reagent bottle is often the best choice for unused product.[15]

• Label: Affix a hazardous waste tag to the container as soon as the first portion of waste is added.[15] The label must include the full chemical name—"Methyl 4-(1-oxoisoindolin-2-yl)benzoate"—and an accurate estimation of the quantity. Do not use abbreviations or chemical formulas.[11]

• Store: Store the sealed container in a designated satellite accumulation area within your laboratory.[10][13] Ensure it is segregated from incompatible chemicals.

• Dispose: Contact your institution's EH&S office to schedule a waste pickup. Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely toxic waste in your satellite area.[10][15]

Protocol 2: Decontamination of Empty Containers

• Initial Cleaning: In a fume hood, rinse the empty container three times with a small amount of a suitable laboratory solvent (e.g., acetone or ethanol) that can dissolve the compound. Each rinse should use a solvent volume of about 5-10% of the container's volume.[15]

• Collect Rinsate: Pour all rinsate into a designated hazardous liquid waste container. This rinsate is now considered hazardous waste and must be disposed of accordingly.[11][15]

• Final Cleaning: For water-soluble solvents, a final triple-rinse with water may be performed. Collect this rinsate as hazardous waste as well.

• Dry and Dispose: Allow the container to air-dry completely in a fume hood.[13] Once dry and free of residue, remove or completely deface all labels.[9][12] The clean, unlabeled container can now be placed in the appropriate glass or plastic recycling stream.

Spill Management and Emergency Procedures

In the event of a spill, prioritize personal safety and containment.

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab.

• Protect Yourself: Don appropriate PPE, including a lab coat, safety goggles, and double nitrile gloves.

• Contain: For a small spill of solid material, gently cover it with an absorbent material to prevent it from becoming airborne.

• Clean: Carefully sweep the material into a dustpan and place it in a sealed container for disposal as hazardous solid waste. Clean the area with a solvent-moistened towel, and dispose of all cleanup materials as hazardous waste.

• Report: Report the incident to your laboratory supervisor and EH&S office.

By adhering to these scientifically-grounded procedures, you contribute to a safer research environment and ensure the responsible stewardship of chemical resources.

References

• Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury.
• Methyl 4-(1-oxoisoindolin-2-yl)benzoate. Smolecule.
• Laboratory chemical waste disposal guidelines. University of Otago.
• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania EHRS.
• Hazardous Waste and Disposal Considerations. American Chemical Society.
• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
• Hazardous Waste Disposal Procedures. The University of Chicago Environmental Health and Safety.
• HAZARDOUS WASTE DISPOSAL PROCEDURES HANDBOOK. Campus Safety Division.
• Chemical Waste Disposal Guidelines.
• HAZARDOUS WASTE MANAGEMENT PROCEDURES. Towson University.
• STANDARD OPERATING PROCEDURE HAZARDOUS WASTE STORAGE AND DISPOSAL. University of Toronto Department of Chemistry.
• SAFETY DATA SHEET - Methyl benzoate. Sigma-Aldrich.
• Approaches to the Synthesis of Non-racemic 3-Substituted Isoindolinone Derivatives. ResearchGate.
• Design, synthesis and biological evaluation of the novel isoindolinone derivatives. JOCPR.
• Synthesis of Novel Isoindolinones: Carbonic Anhydrase Inhibition Profiles, Antioxidant Potential, Antimicrobial Effect, Cytotoxicity and Anticancer Activity. PMC.
• Methyl benzoate - Safety Data Sheet. ChemicalBook.
• 2-, 3-, and 4-(1-Oxo-1H-2,3-dihydroisoindol-2-yl)benzoic acids and their corresponding organotin carboxylates: synthesis, characterization, fluorescent, and biological activities. PubMed.

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